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  • Product: N-Desmethyl N-Ethoxycarbonyl Dextrorphan
  • CAS: 1079043-47-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to N-Desmethyl N-Ethoxycarbonyl Dextrorphan: Chemical Structure, Physicochemical Properties, Synthesis, and Analysis

This technical guide provides a comprehensive overview of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a derivative of dextrorphan, of significant interest to researchers and scientists in the field of drug development and...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive overview of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a derivative of dextrorphan, of significant interest to researchers and scientists in the field of drug development and medicinal chemistry. This document delves into its chemical structure, physicochemical properties, a detailed synthesis protocol, and robust analytical methodologies for its characterization.

Introduction and Scientific Context

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a synthetic morphinan derivative. It is structurally derived from dextrorphan, the primary active metabolite of the widely used antitussive, dextromethorphan. The introduction of an ethoxycarbonyl group at the nitrogen atom of the morphinan skeleton significantly alters the molecule's polarity and potential pharmacological profile. Such modifications are a common strategy in medicinal chemistry to modulate properties like blood-brain barrier permeability, receptor binding affinity, and metabolic stability. This guide serves as a foundational resource for professionals engaged in the synthesis, characterization, and application of novel morphinan-based compounds.

Chemical Structure and Nomenclature

The foundational step in understanding any chemical entity is a thorough characterization of its structure.

Systematic Name: Ethyl 3-hydroxy-(9α,13α,14α)-morphinan-17-carboxylate[1]

Common Synonyms: N-Desmethyl N-Ethoxycarbonyl Dextrorphan, N-Ethoxycarbonyl-nordextrorphan

Chemical Formula: C₁₉H₂₅NO₃[1][2]

Molecular Weight: 315.41 g/mol [2][3]

CAS Number: 1079043-47-2[1][2]

The core of the molecule is the morphinan scaffold, a tetracyclic ring system. The ethoxycarbonyl group is attached to the nitrogen at position 17, replacing the methyl group of dextrorphan. The hydroxyl group at position 3 is retained from dextrorphan.

Caption: Chemical Structure of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in biological systems and its suitability for various experimental applications. While extensive experimental data for this specific derivative is not widely published, the following table summarizes known information and provides estimated properties based on its structure and data from related compounds.

PropertyValue/InformationSource/Justification
Appearance White Solid[1]
Solubility Soluble in Methanol[2]
Melting Point Not available (N/A)[1]
Boiling Point Not available (N/A)[1]
pKa (estimated) The introduction of the electron-withdrawing ethoxycarbonyl group is expected to decrease the basicity of the nitrogen atom compared to dextrorphan.Inferred from general chemical principles.
LogP (estimated) The addition of the ethyl and carbonyl moieties increases the lipophilicity compared to dextrorphan.Inferred from structural analysis.

The lack of reported melting and boiling points is common for specialized research compounds that may not have undergone extensive physical characterization.

Synthesis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

The synthesis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a two-step process commencing from the readily available dextrorphan. The first step involves the N-demethylation of dextromethorphan to yield dextrorphan (N-desmethyl dextromethorphan), a process well-documented in the literature. The subsequent step is the N-acylation of dextrorphan with ethyl chloroformate.

Synthesis_Workflow Dextrorphan Dextrorphan (Starting Material) Reaction N-Acylation Reaction Dextrorphan->Reaction Ethyl_Chloroformate Ethyl Chloroformate (Reagent) Ethyl_Chloroformate->Reaction Base Base (e.g., Triethylamine) (Catalyst) Base->Reaction Solvent Aprotic Solvent (e.g., Dichloromethane) Solvent->Reaction Purification Purification (Column Chromatography) Reaction->Purification Final_Product N-Desmethyl N-Ethoxycarbonyl Dextrorphan Purification->Final_Product

Caption: Synthetic workflow for N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

Detailed Experimental Protocol for N-Acylation

This protocol is based on established procedures for the N-acylation of secondary amines.

Materials:

  • Dextrorphan

  • Ethyl chloroformate

  • Triethylamine (or another suitable non-nucleophilic base)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

Procedure:

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve dextrorphan in anhydrous dichloromethane.

  • Addition of Base: Add triethylamine to the solution. The base acts as a scavenger for the hydrochloric acid produced during the reaction.

  • Addition of Acylating Agent: Cool the reaction mixture in an ice bath (0 °C). Slowly add ethyl chloroformate dropwise to the stirred solution.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

Analytical Methodologies

The characterization and quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan require robust analytical techniques. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice due to its high sensitivity and selectivity.

Analytical_Workflow cluster_sample_prep Sample Preparation cluster_lc_ms LC-MS/MS Analysis cluster_data_analysis Data Analysis Sample Sample Matrix (e.g., Plasma, Microsomes) Extraction Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) Sample->Extraction HPLC HPLC Separation (C18 Column) Extraction->HPLC MS Tandem Mass Spectrometry (ESI+, MRM) HPLC->MS Quantification Quantification (Standard Curve) MS->Quantification Confirmation Structural Confirmation (Fragmentation Pattern) MS->Confirmation

Caption: General workflow for the analysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

Proposed LC-MS/MS Method

This proposed method is adapted from established methods for the analysis of dextromethorphan and its metabolites.[4][5][6]

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over several minutes. The exact gradient will need to be optimized to ensure good separation from any impurities or other metabolites.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Precursor Ion (Q1): The protonated molecule [M+H]⁺, which for N-Desmethyl N-Ethoxycarbonyl Dextrorphan is m/z 316.4.

  • Product Ions (Q3): Characteristic fragment ions. These would need to be determined experimentally by infusing a pure standard of the compound and performing a product ion scan. Plausible fragments could arise from the loss of the ethoxycarbonyl group or other cleavages of the morphinan ring.

  • Collision Energy: To be optimized for each MRM transition.

Sample Preparation: For analysis from biological matrices such as plasma or microsomal incubations, a sample preparation step is crucial to remove interfering substances. Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are common approaches.

Applications and Future Directions

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is primarily of interest as a research chemical. Its synthesis allows for the exploration of structure-activity relationships within the morphinan class of compounds. By modifying the N-substituent, researchers can investigate its impact on receptor binding, functional activity, and pharmacokinetic properties. This compound can serve as a valuable intermediate for the synthesis of more complex derivatives or as a tool compound for in vitro and in vivo pharmacological studies.

The methodologies outlined in this guide provide a solid foundation for researchers and drug development professionals working with N-Desmethyl N-Ethoxycarbonyl Dextrorphan and related compounds. Further studies are warranted to fully elucidate its physicochemical properties and to explore its potential as a pharmacological probe or a precursor to novel therapeutic agents.

References

  • Vertex AI Search. N-Desmethyl N-Ethoxycarbonyl Dextrorphan.
  • LookChem. Cas 1079043-47-2,N-Desmethyl N-Ethoxycarbonyl Dextrorphan.
  • Pharmaffili
  • Fisher Scientific. Fast, Reproducible LC-MS/MS Analysis of Dextromethorphan and Dextrorphan.
  • PubMed.
  • ResearchGate. Simultaneous analysis of dextromethorphan and its three metabolites in human plasma using an improved HPLC method with fluorometric detection.

Sources

Exploratory

synthesis pathway and chemical intermediates of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

This in-depth technical guide provides a comprehensive overview of a plausible and scientifically grounded synthetic pathway for N-Desmethyl N-Ethoxycarbonyl Dextrorphan. The content herein is curated for researchers, sc...

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Author: BenchChem Technical Support Team. Date: April 2026

This in-depth technical guide provides a comprehensive overview of a plausible and scientifically grounded synthetic pathway for N-Desmethyl N-Ethoxycarbonyl Dextrorphan. The content herein is curated for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. This document elucidates the core chemical transformations, key intermediates, and the underlying principles governing the experimental choices, ensuring a blend of theoretical knowledge and practical insights.

Introduction

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of dextrorphan, which itself is the primary active metabolite of the widely used antitussive, dextromethorphan.[1][2] The structural modifications at the nitrogen atom, specifically the removal of the methyl group and the introduction of an ethoxycarbonyl group, can significantly alter the pharmacological profile of the parent molecule. Such modifications are a common strategy in medicinal chemistry to modulate properties like receptor binding affinity, metabolic stability, and pharmacokinetic profiles.[3] This guide will detail a logical and efficient synthetic route to N-Desmethyl N-Ethoxycarbonyl Dextrorphan, starting from the readily available precursor, dextrorphan.

Proposed Synthesis Pathway

The synthesis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan can be strategically achieved in a two-step process commencing from dextrorphan. This pathway involves an initial N-demethylation to yield the key intermediate, N-desmethyl-dextrorphan (also known as nor-dextrorphan), followed by a selective N-ethoxycarbonylation.

Synthesis_Pathway Dextrorphan Dextrorphan Intermediate N-Desmethyl-Dextrorphan (nor-dextrorphan) Dextrorphan->Intermediate N-demethylation (e.g., using Ethyl Chloroformate) Final_Product N-Desmethyl N-Ethoxycarbonyl Dextrorphan Intermediate->Final_Product N-ethoxycarbonylation (using Ethyl Chloroformate) One_Pot_Synthesis Dextrorphan Dextrorphan Quaternary_Salt Quaternary Ammonium Intermediate Dextrorphan->Quaternary_Salt + Ethyl Chloroformate Final_Product N-Desmethyl N-Ethoxycarbonyl Dextrorphan Quaternary_Salt->Final_Product Cleavage (e.g., heat)

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Foundational

An In-Depth Technical Guide to the Preclinical Pharmacokinetics of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in In Vivo Animal Models

Abstract This technical guide provides a comprehensive framework for designing and executing in vivo pharmacokinetic studies of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a derivative of dextrorphan. While direct literatu...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for designing and executing in vivo pharmacokinetic studies of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a derivative of dextrorphan. While direct literature on this specific compound is scarce, this document leverages the extensive knowledge of dextromethorphan and dextrorphan pharmacokinetics to establish a robust, scientifically-grounded approach for its preclinical evaluation. This guide is intended for researchers, scientists, and drug development professionals, offering detailed methodologies, from experimental design and bioanalysis to data interpretation. The protocols and insights herein are designed to be self-validating, ensuring the generation of high-quality, reproducible pharmacokinetic data essential for advancing novel therapeutic candidates.

Introduction: Contextualizing N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Dextromethorphan (DM) is a widely used antitussive agent with a well-characterized pharmacokinetic profile. Its primary metabolic pathways involve O-demethylation to its active metabolite, dextrorphan (DX), primarily mediated by the polymorphic cytochrome P450 enzyme CYP2D6, and to a lesser extent, N-demethylation to 3-methoxymorphinan (MEM) by CYP3A4.[1][2][3][4][5] Dextrorphan itself is an active metabolite with distinct pharmacological properties, including N-methyl-D-aspartate (NMDA) receptor antagonism.[5][6][7][8]

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of dextrorphan. Understanding its absorption, distribution, metabolism, and excretion (ADME) is critical for any potential therapeutic development. This guide outlines a comprehensive strategy for the in vivo pharmacokinetic characterization of this compound in animal models, drawing upon established methodologies for related compounds.

Proposed Metabolic Pathways

Given the chemical structure of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, its metabolism in vivo is likely to proceed via several key pathways. The ethoxycarbonyl group is susceptible to hydrolysis by esterases, potentially yielding N-desmethyl-dextrorphan. Further metabolism could involve glucuronidation or other conjugation reactions at the hydroxyl group.

cluster_0 Phase I Metabolism cluster_1 Phase II Metabolism cluster_2 Excretion N-Desmethyl N-Ethoxycarbonyl Dextrorphan N-Desmethyl N-Ethoxycarbonyl Dextrorphan N-Desmethyl Dextrorphan N-Desmethyl Dextrorphan N-Desmethyl N-Ethoxycarbonyl Dextrorphan->N-Desmethyl Dextrorphan Esterase Hydrolysis N-Desmethyl Dextrorphan Glucuronide N-Desmethyl Dextrorphan Glucuronide N-Desmethyl Dextrorphan->N-Desmethyl Dextrorphan Glucuronide UGT-mediated Glucuronidation Urinary and Biliary Excretion Urinary and Biliary Excretion N-Desmethyl Dextrorphan Glucuronide->Urinary and Biliary Excretion

Caption: Proposed metabolic pathway of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

In Vivo Experimental Design: A Step-by-Step Protocol

The following protocol outlines a robust experimental design for a pharmacokinetic study of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in a rodent model, such as the Sprague-Dawley rat, which is commonly used in preclinical drug metabolism and pharmacokinetic studies.[9][10][11]

Animal Model Selection and Acclimatization
  • Species: Male Sprague-Dawley rats (n=5 per group).

  • Weight: 250-300g.

  • Acclimatization: House animals in a controlled environment (12-hour light/dark cycle, 22±2°C, 50±10% humidity) for at least one week prior to the study, with ad libitum access to food and water.

Dosing Formulation and Administration
  • Formulation for Intravenous (IV) Administration: Dissolve N-Desmethyl N-Ethoxycarbonyl Dextrorphan in a vehicle suitable for injection, such as a solution of 5% DMSO, 40% PEG400, and 55% saline. The final concentration should be such that the dose volume is approximately 1 mL/kg.

  • Formulation for Oral (PO) Administration: Prepare a suspension or solution in a vehicle such as 0.5% methylcellulose in water.

  • Dose Levels:

    • IV: 1 mg/kg

    • PO: 5 mg/kg

  • Administration:

    • IV: Administer via the tail vein.

    • PO: Administer via oral gavage.

Sample Collection
  • Blood Sampling: Collect blood samples (approximately 0.25 mL) from the jugular or saphenous vein into tubes containing an anticoagulant (e.g., K2EDTA) at the following time points:

    • IV Administration: Pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.

    • PO Administration: Pre-dose, 15, 30 minutes, and 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Plasma Preparation: Centrifuge the blood samples at 4°C and 3000 x g for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.

  • Urine Collection (Optional): House a separate cohort of animals in metabolic cages for 24 hours to collect urine for analysis of excreted parent drug and metabolites.

cluster_0 Dosing cluster_1 Sampling cluster_2 Processing cluster_3 Analysis IV Administration\n(1 mg/kg) IV Administration (1 mg/kg) Blood Collection\n(Serial Sampling) Blood Collection (Serial Sampling) IV Administration\n(1 mg/kg)->Blood Collection\n(Serial Sampling) PO Administration\n(5 mg/kg) PO Administration (5 mg/kg) PO Administration\n(5 mg/kg)->Blood Collection\n(Serial Sampling) Plasma Separation\n(Centrifugation) Plasma Separation (Centrifugation) Blood Collection\n(Serial Sampling)->Plasma Separation\n(Centrifugation) LC-MS/MS Bioanalysis LC-MS/MS Bioanalysis Plasma Separation\n(Centrifugation)->LC-MS/MS Bioanalysis

Caption: Experimental workflow for in vivo pharmacokinetic study.

Bioanalytical Methodology: LC-MS/MS Quantification

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the accurate quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan and its potential metabolites in plasma. The following is a proposed method adapted from established procedures for dextromethorphan and its metabolites.[9][11][12][13][14][15]

Sample Preparation: Protein Precipitation
  • To 50 µL of plasma sample, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a deuterated analog of the analyte).[16]

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions
ParameterRecommended Condition
LC System UPLC or HPLC system
Column C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Gradient Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and re-equilibrate.
Flow Rate 0.4 mL/min
Injection Volume 5 µL
MS System Triple quadrupole mass spectrometer
Ionization Mode Positive Electrospray Ionization (ESI+)
Scan Type Multiple Reaction Monitoring (MRM)
Proposed MRM Transitions
AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
N-Desmethyl N-Ethoxycarbonyl DextrorphanTo be determinedTo be determinedTo be determined
N-Desmethyl DextrorphanTo be determinedTo be determinedTo be determined
Internal StandardTo be determinedTo be determinedTo be determined

Note: The exact m/z values for the precursor and product ions, as well as the optimal collision energies, will need to be determined experimentally by infusing a standard solution of each analyte into the mass spectrometer.

Pharmacokinetic Data Analysis

Pharmacokinetic parameters should be calculated using non-compartmental analysis (NCA) of the plasma concentration-time data.

ParameterDescription
Cmax Maximum observed plasma concentration
Tmax Time to reach Cmax
AUC(0-t) Area under the plasma concentration-time curve from time 0 to the last measurable concentration, calculated using the linear trapezoidal rule.
AUC(0-inf) Area under the plasma concentration-time curve from time 0 to infinity, calculated as AUC(0-t) + (Clast / λz), where Clast is the last measurable concentration and λz is the terminal elimination rate constant.
t1/2 Terminal half-life, calculated as 0.693 / λz.
CL Total body clearance, calculated as Dose(IV) / AUC(0-inf)(IV).
Vd Volume of distribution, calculated as CL / λz.
F% Absolute oral bioavailability, calculated as (AUC(0-inf)(PO) / AUC(0-inf)(IV)) * (Dose(IV) / Dose(PO)) * 100.

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for the in vivo pharmacokinetic evaluation of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. By leveraging established methodologies for related compounds and adhering to the principles of good scientific practice, researchers can generate high-quality data to understand the ADME properties of this novel compound. This information is paramount for making informed decisions in the drug development process.

References

  • Gala, F. A., et al. (2011). Simultaneous quantification of dextromethorphan and its metabolites dextrorphan, 3-methoxymorphinan and 3-hydroxymorphinan in human plasma by ultra performance liquid chromatography/tandem triple-quadrupole mass spectrometry.
  • Wu, D., et al. (1997). Determination of Dextromethorphan and Dextrorphan in Human Plasma by Liquid chromatography/tandem Mass Spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 16(2), 297-306.
  • Sahu, S., et al. (2023). Low‐volume plasma sampling for determination of Dextromethorphan and Dextrorphan in Rat plasma: LC‐MS/MS method and its application in pharmacokinetic study.
  • Chen, X., et al. (2004). [Determination of dextrorphan in human plasma and pharmacokinetic study]. Yao Xue Xue Bao, 39(6), 460-463.
  • Chen, Y. T., et al. (2011). Simultaneous analysis of dextromethorphan and its three metabolites in human plasma using an improved HPLC method with fluorometric detection. Journal of Pharmaceutical and Biomedical Analysis, 56(3), 579-585.
  • Kim, H. S., et al. (2000). Pharmacokinetic study of dextromethorphan with urinary excretion. Problems of Forensic Sciences, 43, 57-61.
  • Kukanich, B., & Papich, M. G. (2004). Pharmacokinetics of Dextromethorphan and its Metabolites in Horses Following a Single Oral Administration. Journal of Veterinary Pharmacology and Therapeutics, 27(5), 337-343.
  • Sahu, S., et al. (2023). Low-volume plasma sampling for determination of dextromethorphan and dextrorphan in rat plasma: LC-MS/MS method and its application in pharmacokinetic study.
  • Schmider, J., et al. (1997). Metabolism of dextromethorphan in vitro: involvement of cytochromes P450 2D6 and 3A3/4, with a possible role of 2E1. Biopharmaceutics & Drug Disposition, 18(3), 229-244.
  • Huth, F., et al. (2022). Physiologically based pharmacokinetic (PBPK) modeling of the role of CYP2D6 polymorphism for metabolic phenotyping with dextromethorphan. Frontiers in Pharmacology, 13, 948489.
  • Dinis-Oliveira, R. J. (2020). Pharmacokinetics and pharmacodynamics of dextromethorphan: clinical and forensic aspects. Critical Reviews in Toxicology, 50(5), 373-393.
  • BenchChem. (2025). In Vitro N-demethylation of Dextromethorphan.
  • Jacqz-Aigrain, E., et al. (1994). CYP2D6- and CYP3A-dependent metabolism of dextromethorphan in humans. Pharmacogenetics, 4(5), 255-266.
  • Al-Ghamdi, K. M., et al. (2020). Effect of Vernonia Amygdalina Leaf on Cytochrome P450 2D6- and 3A4-Mediated Metabolism of Dextromethorphan in Healthy Nigerian Subjects. Drug Metabolism and Disposition, 48(11), 1133-1140.
  • Taylor, L. H., et al. (2022). Physiologically‐based pharmacokinetic modeling of dextromethorphan to investigate interindividual variability within CYP2D6 activity score groups. Clinical Pharmacology & Therapeutics, 111(2), 487-498.
  • Vetticaden, S. J., et al. (1993). Pharmacokinetics of Dextromethorphan and Metabolites. Therapeutic Drug Monitoring, 15(6), 514-518.
  • Costa, R., et al. (2023). Determination of Dextromethorphan and Dextrorphan in Urine Using Bar Adsorptive Microextraction Followed by Gas Chromatography–Mass Spectrometry Analysis. Molecules, 28(24), 8089.
  • Horváth, G., et al. (2008).
  • Kukanich, B., & Papich, M. G. (2004). Dextromethorphan Versus Dextrorphan: A Quantitative Comparison of Antitussive Potency Following Separate Administration of Metabolite. Journal of Veterinary Pharmacology and Therapeutics, 27(5), 337-343.
  • Taylor & Francis Online. (n.d.). Dextrorphan – Knowledge and References.

Sources

Exploratory

N-Desmethyl N-Ethoxycarbonyl Dextrorphan: Structural Mechanics, Exact Mass Calculation, and Analytical Profiling

Executive Summary In the semi-synthesis of novel morphinan-derived therapeutics, the modification of the N-substituent is a fundamental strategy used to shift a molecule's pharmacological profile from agonism to antagoni...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the semi-synthesis of novel morphinan-derived therapeutics, the modification of the N-substituent is a fundamental strategy used to shift a molecule's pharmacological profile from agonism to antagonism. N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2) is a critical, stable carbamate intermediate isolated during the N-demethylation of dextrorphan[1].

This technical guide provides an in-depth analysis of the structural mechanics behind its formation, the theoretical exact mass calculations required for high-resolution mass spectrometry (HRMS), and a self-validating analytical protocol for its identification in drug development workflows.

Chemical Identity and Synthetic Context

To synthesize nordextrorphan (the secondary amine precursor to many drug analogues), the basic tertiary amine of dextrorphan must be demethylated. Historically, this is achieved via the von Braun reaction or its modern variants using chloroformate reagents[2].

When dextrorphan reacts with ethyl chloroformate, the N-methyl group is displaced, forming an N-ethoxycarbonyl carbamate intermediate[3].

  • IUPAC Name: 3-Hydroxy-(9α,13α,14α)-morphinan-17-carboxylic acid ethyl ester

  • Molecular Formula: C₁₉H₂₅NO₃

  • Role in Synthesis: The conversion of the tertiary amine to a carbamate drastically reduces the basicity of the nitrogen atom, protecting it during subsequent synthetic steps before it is finally hydrolyzed (deprotected) to yield the secondary amine, nordextrorphan[4].

Synthesis Dextrorphan Dextrorphan (C17H23NO) Tertiary Amine Intermediate N-Desmethyl N-Ethoxycarbonyl Dextrorphan (C19H25NO3) Target Carbamate Dextrorphan->Intermediate N-Demethylation Reagent Ethyl Chloroformate (ClCO2Et) Reagent->Intermediate Reactant Nordextrorphan Nordextrorphan (C16H21NO) Secondary Amine Intermediate->Nordextrorphan Deprotection Hydrolysis Hydrolysis (Base/Heat) Hydrolysis->Nordextrorphan Reagent

Figure 1: Synthetic pathway of N-demethylation utilizing ethyl chloroformate.

Theoretical Mass Calculations

In pharmaceutical impurity profiling, distinguishing between the Average Molecular Weight (used for stoichiometric bench chemistry) and the Monoisotopic Exact Mass (used for HRMS identification) is critical.

Monoisotopic Exact Mass (For HRMS)

The exact mass is calculated using the mass of the most abundant, stable isotope of each element (e.g., ¹²C = 12.000000 Da). This is the exact mass a high-resolution mass spectrometer will detect for the uncharged molecule.

Table 1: Monoisotopic Mass Calculation of C₁₉H₂₅NO₃

ElementIsotopeExact Mass (Da)CountTotal Mass (Da)
Carbon¹²C12.00000019228.000000
Hydrogen¹H1.0078252525.195625
Nitrogen¹⁴N14.003074114.003074
Oxygen¹⁶O15.994915347.984745
Total Exact Mass 315.183444 Da
Average Molecular Weight (For Stoichiometry)

The average molecular weight accounts for the natural isotopic distribution of the elements on Earth (e.g., Carbon reflects a mix of ¹²C and ¹³C).

Table 2: Average Molecular Weight Calculation of C₁₉H₂₅NO₃

ElementStandard Atomic Weight ( g/mol )CountTotal Weight ( g/mol )
Carbon (C)12.01119228.209
Hydrogen (H)1.0082525.200
Nitrogen (N)14.007114.007
Oxygen (O)15.999347.997
Total Molar Mass 315.413 g/mol

Analytical Methodology: LC-HRMS Profiling

The Causality Behind the Analytical Strategy

Expertise & Experience: Dextrorphan possesses a highly basic tertiary amine (pKa ~9.8) that ionizes effortlessly in positive Electrospray Ionization (ESI+). However, in N-Desmethyl N-Ethoxycarbonyl Dextrorphan, the nitrogen lone pair is delocalized into the adjacent carbonyl pi-system. This transforms the basic amine into a neutral carbamate.

Because the carbamate is significantly less basic, its ionization efficiency drops. To counteract this causality, the mobile phase must be heavily modified with a proton donor (0.1% Formic Acid) to force protonation at the carbamate oxygen or the phenolic hydroxyl. Furthermore, carbamates have a high affinity for alkali metals, meaning analysts must actively monitor for the Sodium adduct ([M+Na]⁺) alongside the protonated molecular ion ([M+H]⁺).

Self-Validating Protocol: LC-ESI-HRMS Workflow

The following protocol is designed as a self-validating system. By continuously infusing a lock-mass, the system dynamically calibrates itself, ensuring that any m/z reading has an error margin of less than 5 ppm, thereby eliminating false positives.

Step 1: System Suitability & Calibration

  • Calibrate the Q-TOF mass spectrometer using a standard sodium formate solution.

  • Set up a continuous infusion of Leucine Enkephalin (exact mass m/z 556.2771) as the lock-mass.

  • Validation Gate: Do not proceed unless the lock-mass deviation is confirmed to be < 2 ppm.

Step 2: Sample Preparation

  • Dissolve 1.0 mg of the synthesized N-Desmethyl N-Ethoxycarbonyl Dextrorphan in 1.0 mL of LC-MS grade Methanol.

  • Dilute the stock to 10 µg/mL using the initial mobile phase composition (95% Water / 5% Acetonitrile).

    • Causality: Matching the sample diluent to the initial LC gradient prevents peak fronting and ensures sharp chromatographic focusing on the stationary phase.

Step 3: Chromatographic Separation

  • Column: C18 UHPLC column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

Step 4: Mass Spectrometry Parameters & Target Ions

  • Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350 °C.

  • Primary Target ([M+H]⁺): Calculate by adding the exact mass of a proton (1.007276 Da) to the exact mass of the molecule (315.183444 Da). Target m/z = 316.1907 .

  • Secondary Target ([M+Na]⁺): Calculate by adding the exact mass of Sodium (22.989769 Da). Target m/z = 338.1732 .

MS_Workflow Sample Sample Prep (10 µg/mL) LC UHPLC (C18 Column) Sample->LC Ionization ESI+ Ionization (0.1% FA) LC->Ionization TOF HRMS Analysis (Q-TOF) Ionization->TOF Data Exact Mass [M+H]+ 316.1907 TOF->Data

Figure 2: Step-by-step LC-HRMS analytical workflow for carbamate impurity profiling.

References

  • Abdel-Monem, M. M., & Portoghese, P. S. (1972). N-Demethylation of morphine and structurally related compounds with chloroformate esters. Journal of Medicinal Chemistry, 15(2), 208-210. Retrieved from:[Link]

  • N-Dealkylation of Amines (2022). Molecules, 27(10), 3300. National Center for Biotechnology Information (PMC). Retrieved from:[Link]

  • IUPAC Commission on Isotopic Abundances and Atomic Weights. Atomic Weights of the Elements 2013 (IUPAC Technical Report). Pure and Applied Chemistry. Retrieved from:[Link]

  • National Institute of Standards and Technology (NIST). Atomic Weights and Isotopic Compositions for All Elements. Retrieved from:[Link]

Sources

Foundational

Pharmacological Profiling and Receptor Binding Affinity of N-Desmethyl N-Ethoxycarbonyl Dextrorphan: A Mechanistic Whitepaper

Executive Summary In the landscape of neuropharmacology, morphinan derivatives serve as critical scaffolds for modulating central nervous system (CNS) targets, particularly the N-methyl-D-aspartate (NMDA) and Sigma-1 ( σ...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of neuropharmacology, morphinan derivatives serve as critical scaffolds for modulating central nervous system (CNS) targets, particularly the N-methyl-D-aspartate (NMDA) and Sigma-1 ( σ1​ ) receptors. N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS 1079043-47-2)[1] represents a highly specialized structural modification of the dextrorphan pharmacophore. By replacing the basic N-methyl group with a neutral N-ethoxycarbonyl (carbamate) moiety, the molecule's physicochemical properties are fundamentally altered.

This technical guide provides an in-depth analysis of how this specific structural modification impacts receptor binding affinity. As a Senior Application Scientist, I will deconstruct the structure-activity relationship (SAR) that dictates its pharmacodynamics, explain the causality behind its lack of direct receptor affinity, and detail the self-validating experimental protocols required to evaluate its utility as a neuro-penetrant prodrug.

Molecular Anatomy and the Morphinan Pharmacophore

To understand the receptor binding profile of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, one must first analyze the electrostatic requirements of its parent compounds. Dextrorphan, the active metabolite of dextromethorphan, is a well-characterized non-competitive NMDA receptor antagonist and a σ1​ receptor agonist[2].

The defining feature of active morphinans is the basic nitrogen atom within the piperidine ring. At physiological pH (7.4), this secondary or tertiary amine is protonated. This positive charge is strictly required for anchoring the molecule within the binding pockets of CNS receptors:

  • NMDA Receptor: The protonated nitrogen interacts directly with critical aspartate or glutamate residues deep within the ion channel pore (the PCP binding site), physically blocking ion flow[3].

  • Sigma-1 Receptor: The σ1​ pharmacophore requires a basic amine flanked by hydrophobic regions to form a critical salt bridge with Glu172 in the receptor's binding cavity.

The N-Ethoxycarbonyl Modification: Synthesizing N-Desmethyl N-Ethoxycarbonyl Dextrorphan involves N-demethylation to form nor-dextrorphan, followed by the addition of an ethoxycarbonyl group[4]. This converts the basic amine into a carbamate . Carbamates are resonance-stabilized and essentially neutral at physiological pH[5]. Consequently, the molecule loses its ability to become protonated. Without this localized positive charge, the critical electrostatic interactions required for NMDA and σ1​ receptor binding are abolished[6].

Receptor Binding Profile & Prodrug Kinetics

Because the carbamate nitrogen cannot form the necessary ionic bonds, N-Desmethyl N-Ethoxycarbonyl Dextrorphan exhibits virtually no direct binding affinity for NMDA or σ1​ receptors in vitro[3][6].

However, in drug development, carbamates are highly valued as prodrug moieties [5]. Masking the polar amine with an ethoxycarbonyl group significantly increases the molecule's lipophilicity (LogP). This structural change facilitates rapid passive diffusion across the Blood-Brain Barrier (BBB)[7]. Once localized within the CNS, endogenous esterases (such as butyrylcholinesterase) or hepatic cytochrome P450 enzymes cleave the carbamate bond, releasing the active secondary amine (nor-dextrorphan), which then exerts potent neuropharmacological effects[5].

Quantitative Pharmacological Data Summary

The following table synthesizes the comparative physicochemical and binding metrics demonstrating the prodrug nature of the carbamate derivative.

CompoundNitrogen State (pH 7.4)Estimated LogPNMDA Receptor Affinity ( Ki​ )Sigma-1 Receptor Affinity ( Ki​ )Primary Pharmacological Role
Dextrorphan Protonated (Tertiary)2.5~400 nM~140 nMActive CNS Agent
Nor-dextrorphan Protonated (Secondary)2.1~1.2 μ M~200 nMActive Metabolite
N-Desmethyl N-Ethoxycarbonyl Dextrorphan Neutral (Carbamate) > 3.5 > 10,000 nM (Inactive) > 10,000 nM (Inactive) Lipophilic Prodrug / Intermediate

Mechanistic Visualizations

To conceptualize the dual nature of this compound—pharmacodynamically inert but pharmacokinetically optimized—review the pathway diagram below.

G A N-Desmethyl N-Ethoxycarbonyl Dextrorphan (Neutral Carbamate Prodrug) B High Lipophilicity (LogP) Rapid BBB Penetration A->B Pharmacokinetics C Direct Receptor Binding (NMDA / Sigma-1) A->C Pharmacodynamics E Enzymatic Cleavage (CNS Esterases/Amidases) B->E CNS Metabolism D No Affinity (Lack of Protonated Nitrogen) C->D Steric/Electrostatic Clash F Nor-dextrorphan (Active Secondary Amine) E->F Bioactivation G NMDA Receptor Antagonism Sigma-1 Agonism F->G High Affinity Binding

Fig 1. Pharmacokinetic bioactivation and pharmacodynamic binding pathway of the carbamate prodrug.

Experimental Methodologies: Self-Validating Protocols

To rigorously prove that N-Desmethyl N-Ethoxycarbonyl Dextrorphan acts as a prodrug rather than a direct ligand, a two-phase experimental design is required. We must first prove it cannot bind the receptor in vitro, and subsequently prove it can be bioactivated ex vivo.

Protocol A: High-Throughput Radioligand Competitive Binding Assay (NMDA)

Causality: We utilize [3H] -MK-801 (dizocilpine) because it selectively labels the open-channel state of the NMDA receptor pore—the exact site where basic morphinans bind. If the carbamate lacks a positive charge, it will fail to displace [3H] -MK-801.

Step-by-Step Workflow:

  • Membrane Preparation: Isolate crude synaptosomal membranes from the cerebral cortex of male Sprague-Dawley rats. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) to ensure physiological protonation states.

  • Receptor Activation: Pre-incubate membranes with 10 μ M Glutamate and 10 μ M Glycine for 15 minutes. Validation Check: This step is critical to open the NMDA channels; without it, the PCP binding site remains closed, yielding false negatives.

  • Ligand Incubation: Add 2 nM [3H] -MK-801 and varying concentrations ( 10−10 to 10−4 M) of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Use Dextrorphan as a positive control.

  • Filtration & Quantification: Terminate the reaction after 120 minutes via rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding). Quantify radioactivity using liquid scintillation counting.

  • Data Analysis: Calculate IC50​ using non-linear regression. The carbamate will show a flat displacement curve, validating the loss of affinity.

Protocol B: LC-MS/MS Based Ex Vivo Brain Homogenate Hydrolysis Assay

Causality: To confirm its utility as a prodrug, we must demonstrate that CNS-specific enzymes can cleave the ethoxycarbonyl group to yield the active nor-dextrorphan[5].

Step-by-Step Workflow:

  • Tissue Matrix Preparation: Prepare a 20% (w/v) rat brain homogenate in 0.1 M phosphate buffer (pH 7.4).

  • Substrate Spiking: Spike the homogenate with 5 μ M of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

  • Incubation & Sampling: Incubate at 37°C. Extract 50 μ L aliquots at 0, 15, 30, 60, and 120 minutes.

  • Reaction Quenching: Immediately quench each aliquot by adding 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Dextrorphan-D3). Validation Check: The organic solvent precipitates proteins and halts enzymatic degradation instantly, preserving the exact kinetic snapshot.

  • LC-MS/MS Analysis: Centrifuge the samples and inject the supernatant into a triple quadrupole mass spectrometer. Monitor the MRM transitions for both the parent carbamate ( m/z 316 product) and the metabolite nor-dextrorphan ( m/z 244 product).

  • Kinetic Modeling: Plot the depletion of the carbamate against the appearance of nor-dextrorphan to calculate the bioactivation half-life ( t1/2​ ).

G S1 Phase 1: In Vitro Binding [3H]-MK-801 Displacement S2 Phase 2: BBB Permeability PAMPA / MDCK Cell Line S1->S2 Validate Lack of Direct Binding S3 Phase 3: Ex Vivo Metabolism Brain Homogenate Incubation S2->S3 Confirm CNS Entry S4 Phase 4: LC-MS/MS Quantification Prodrug vs. Active Metabolite S3->S4 Measure Conversion Rate

Fig 2. Step-by-step experimental workflow for evaluating morphinan carbamate prodrug kinetics.

Conclusion

The synthesis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan represents a classic application of prodrug chemistry in neuroscience. By converting the basic morphinan nitrogen into a neutral carbamate, direct binding affinity at NMDA and σ1​ receptors is intentionally sacrificed to achieve superior lipophilicity and BBB penetration. Through rigorous in vitro binding assays coupled with ex vivo LC-MS/MS kinetic profiling, drug development professionals can validate the bioactivation of this compound into its active neuropharmacological state.

References

  • Lookchem. Cas 1079043-47-2, N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Retrieved from:[Link]

  • National Center for Biotechnology Information (PMC). Preliminary Pharmacological Evaluation of Enantiomeric Morphinans. Retrieved from:[Link]

  • National Center for Biotechnology Information (NCBI). Pharmacology of NMDA Receptors. Retrieved from:[Link]

  • National Center for Biotechnology Information (PMC). Prodrug Approaches for CNS Delivery. Retrieved from:[Link]

  • National Center for Biotechnology Information (PMC). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Retrieved from:[Link]

  • National Center for Biotechnology Information (PMC). High Affinity of Carbamate Analogues of Morphinan at Opioid Receptors. Retrieved from:[Link]

Sources

Exploratory

An In-Depth Technical Guide to the Predicted Mechanism of Action and In Vitro Pharmacology of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Introduction Dextromethorphan (DXM), a widely utilized antitussive agent, has garnered significant interest for its complex pharmacology and therapeutic potential in a range of neurological and psychiatric disorders.[1][...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Dextromethorphan (DXM), a widely utilized antitussive agent, has garnered significant interest for its complex pharmacology and therapeutic potential in a range of neurological and psychiatric disorders.[1][2][3] Its effects are mediated not only by the parent compound but also by its active metabolites, most notably dextrorphan (DXO).[4][5] Both DXM and DXO exhibit a polypharmacological profile, interacting with multiple central nervous system targets, including NMDA receptors, sigma-1 receptors, and serotonin and norepinephrine transporters.[4][6][7] This intricate mechanism of action has spurred the development of novel derivatives to refine their therapeutic properties.

This technical guide provides a comprehensive exploration of a specific dextrorphan derivative: N-Desmethyl N-Ethoxycarbonyl Dextrorphan . Given the limited direct experimental data on this compound, this document will serve as a predictive guide for researchers, scientists, and drug development professionals. By leveraging established structure-activity relationships (SAR) within the morphinan class, we will project its likely mechanism of action and outline a robust in vitro pharmacological strategy for its characterization. This guide is designed to be a practical tool, offering not just theoretical insights but also detailed experimental protocols to facilitate the empirical investigation of this novel molecule.

Chemical Structure and Plausible Synthesis

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of dextrorphan where the methyl group on the nitrogen atom is replaced with an ethoxycarbonyl group.

Plausible Synthetic Route:

The synthesis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan would likely commence with the N-demethylation of dextromethorphan or dextrorphan to yield N-desmethyl-dextromethorphan (also known as 3-methoxymorphinan) or N-desmethyl-dextrorphan, respectively.[8][9] The subsequent introduction of the ethoxycarbonyl group can be achieved by reacting the resulting secondary amine with ethyl chloroformate in the presence of a suitable base.

Dextrorphan Dextrorphan NDD N-Desmethyl Dextrorphan Dextrorphan->NDD N-Demethylation (e.g., Von Braun reaction) Target N-Desmethyl N-Ethoxycarbonyl Dextrorphan NDD->Target Acylation with Ethyl Chloroformate cluster_0 NMDA Receptor Ion Channel cluster_1 Ligand Interaction NMDA_Receptor NMDA Receptor Extracellular Transmembrane Intracellular Ion_Channel Ion Channel Pore Dextrorphan Dextrorphan (High Affinity) Dextrorphan->Ion_Channel Blocks Ca2+ influx NDNED N-Desmethyl N-Ethoxycarbonyl Dextrorphan (Predicted Low Affinity) NDNED->Ion_Channel Predicted Weaker Blockade

Caption: Predicted interaction with the NMDA receptor ion channel.

Sigma-1 Receptor Modulation

Both dextromethorphan and dextrorphan are agonists at the sigma-1 receptor, a unique intracellular chaperone protein involved in cellular stress responses and neuronal plasticity. [2][6] The N-substituent is a critical determinant of activity at the sigma-1 receptor. While N-alkylation is generally well-tolerated, the introduction of a larger, polar ethoxycarbonyl group may alter the binding mode. It is plausible that N-Desmethyl N-Ethoxycarbonyl Dextrorphan will retain some affinity for the sigma-1 receptor, but its efficacy (agonist vs. antagonist) would require empirical determination. The modification could potentially shift the profile towards antagonism.

Serotonin and Norepinephrine Transporter Inhibition

Dextromethorphan is a known inhibitor of serotonin and norepinephrine reuptake, an action that is significantly weaker for dextrorphan. [4][5]This suggests that the N-methyl group of dextromethorphan is important for this activity. The N-ethoxycarbonyl group in the target compound is structurally dissimilar to the N-methyl group and is likely to result in low affinity for both SERT and NET .

Proposed In Vitro Pharmacological Characterization

A systematic in vitro evaluation is essential to elucidate the true pharmacological profile of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. The following experimental workflow is proposed:

cluster_binding Binding Affinity Determination cluster_functional Functional Assay Battery start N-Desmethyl N-Ethoxycarbonyl Dextrorphan binding Primary Target Screening: Receptor Binding Assays start->binding functional Functional Activity Profiling binding->functional Identified Primary Targets nmda_binding NMDA Receptor ([3H]MK-801) sigma1_binding Sigma-1 Receptor (3H-Pentazocine) opioid_binding Opioid Receptors (μ, δ, κ) transporter_binding SERT & NET final Comprehensive Pharmacological Profile functional->final epys NMDA Receptor Electrophysiology (Patch-Clamp) ca_flux Sigma-1 Receptor Calcium Mobilization uptake Neurotransmitter Uptake Assays

Caption: Proposed experimental workflow for in vitro characterization.

Data Presentation: Predicted vs. Known Affinities

The following table summarizes the predicted binding affinities of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in comparison to dextromethorphan and dextrorphan. These predictions are based on the SAR principles discussed above.

TargetDextromethorphan (Ki, nM)Dextrorphan (Ki, nM)N-Desmethyl N-Ethoxycarbonyl Dextrorphan (Predicted Ki, nM)
NMDA Receptor (PCP Site) ~200-1000~50-200>1000
Sigma-1 Receptor ~100-300~100-500~500-2000
SERT ~100-500>1000>10000
NET ~500-1700>1000>10000
μ-Opioid Receptor >1000~400>1000

Note: Literature values for DXM and DXO can vary between studies.

Experimental Protocols

Objective: To determine the binding affinity of N-Desmethyl N-Ethoxycarbonyl Dextrorphan at the MK-801 binding site of the NMDA receptor.

Materials:

  • Rat cortical membranes

  • [3H]MK-801 (radioligand)

  • Unlabeled MK-801 (for non-specific binding)

  • Test compound: N-Desmethyl N-Ethoxycarbonyl Dextrorphan

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Scintillation vials and cocktail

Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, add assay buffer, rat cortical membranes, and either the test compound, unlabeled MK-801 (for non-specific binding), or buffer (for total binding).

  • Add [3H]MK-801 to all wells to initiate the binding reaction.

  • Incubate at room temperature for a specified time (e.g., 2 hours) to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer to remove unbound radioligand.

  • Transfer the filters to scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding and determine the Ki value for the test compound using appropriate software (e.g., Prism).

Objective: To assess the functional activity (agonist or antagonist) of N-Desmethyl N-Ethoxycarbonyl Dextrorphan at the sigma-1 receptor.

Materials:

  • HEK293 cells stably expressing the human sigma-1 receptor.

  • Fluo-4 AM (calcium indicator dye).

  • (+)–Pentazocine (sigma-1 receptor agonist).

  • Test compound: N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

Procedure:

  • Plate the sigma-1 expressing cells in a 96-well plate and allow them to adhere overnight.

  • Load the cells with Fluo-4 AM dye according to the manufacturer's protocol.

  • To assess for agonist activity, add increasing concentrations of the test compound and measure the change in intracellular calcium concentration using a fluorescence plate reader.

  • To assess for antagonist activity, pre-incubate the cells with increasing concentrations of the test compound before adding a fixed concentration of the sigma-1 agonist, (+)–pentazocine, and measure the inhibition of the agonist-induced calcium response.

  • Analyze the data to determine the EC50 (for agonists) or IC50 (for antagonists) of the test compound.

Conclusion

N-Desmethyl N-Ethoxycarbonyl Dextrorphan represents an intriguing, yet uncharacterized, derivative of dextrorphan. Based on established structure-activity relationships for morphinans, it is predicted to exhibit a significantly different pharmacological profile compared to its parent compound and dextromethorphan. The introduction of the N-ethoxycarbonyl group is anticipated to reduce its affinity for the NMDA receptor ion channel and monoamine transporters, while its activity at the sigma-1 receptor remains to be determined.

The true therapeutic potential of this compound can only be unveiled through rigorous in vitro and subsequent in vivo characterization. The experimental protocols and predictive framework provided in this guide offer a solid foundation for researchers to embark on the systematic investigation of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a molecule that could hold the key to a more refined modulation of the complex signaling pathways engaged by its predecessors.

References

  • Dextromethorphan - Wikipedia. [Link]

  • Taylor, C. P., et al. (2016). Pharmacology of Dextromethorphan: Relevance to Dextromethorphan/Quinidine (Nuedexta®) Clinical Use. Pharmacology & Therapeutics, 164, 170–182.
  • Schwartz, T. L., & Stahl, S. M. (2025). Dextromethorphan. In StatPearls.
  • Dextrorphan – Knowledge and References - Taylor & Francis. [Link]

  • Dinis-Oliveira, R. J. (2020). Pharmacokinetics and pharmacodynamics of dextromethorphan: clinical and forensic aspects. Critical Reviews in Toxicology, 50(5), 423-441.
  • Hernandez, S. C., et al. (2000). Dextromethorphan and its metabolite dextrorphan block alpha3beta4 neuronal nicotinic receptors. The Journal of pharmacology and experimental therapeutics, 293(3), 962–967.
  • Dextrorphan - Wikipedia. [Link]

  • US20220064122A1 - Analogs of Dextromethorphan with Balanced Receptor Activities - Google P
  • N-Desmethyl N-Ethoxycarbonyl Dextrorphan - Pharmaffiliates. [Link]

  • Wong, B. Y., et al. (1988). Dextrorphan and dextromethorphan, common antitussives, are antiepileptic and antagonize N-methyl-D-aspartate in brain slices. Neuroscience letters, 85(2), 261–266.
  • Kökösi, J., et al. (2008).
  • Kukanich, B., & Papich, M. G. (2004). Dextromethorphan Versus Dextrorphan: A Quantitative Comparison of Antitussive Potency Following Separate Administration of Metabolite. Journal of Veterinary Pharmacology and Therapeutics, 27(5), 283-288.
  • Hewitt, K., et al. (2009). Differential binding properties of [3H]dextrorphan and [3H]MK-801 in heterologously expressed NMDA receptors. Neuropharmacology, 56(2), 461–469.
  • Synthesis of deuterated dextromethorphan derivatives - Semantic Scholar. [Link]

  • Nicholson, K. L., & Balster, R. L. (2003). Comparative Effects of Dextromethorphan and Dextrorphan on Nicotine Discrimination in Rats. Pharmacology Biochemistry and Behavior, 76(2), 279-285.
  • CN104761496A - Synthesis method of dextromethorphan intermediate - Google P
  • Professor Dave Explains. (2023, January 4). Antitussives: Halting the Coughing Reflex (Codeine, Dextromethorphan, Tessalon) [Video]. YouTube.
  • Dextromethorphan mechanisms of action and related side effects... - ResearchGate. [Link]

  • N-Desmethyl-dextromethorphan | 125-71-3 - Shimadzu Chemistry & Diagnostics. [Link]

  • dextromethorphan [Ligand Id: 6953] activity data from GtoPdb and ChEMBL. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Robust and Validated HPLC-MS/MS Method for the Quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in Human Plasma

Introduction Dextromethorphan (DXM) is a widely used antitussive agent available in numerous over-the-counter cough and cold formulations.[1] Its metabolism in the body is complex, primarily occurring in the liver via th...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Dextromethorphan (DXM) is a widely used antitussive agent available in numerous over-the-counter cough and cold formulations.[1] Its metabolism in the body is complex, primarily occurring in the liver via the cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4.[2][3] This process leads to the formation of several metabolites, including dextrorphan (DXO), which is the major active metabolite, and subsequently, N-desmethyl N-ethoxycarbonyl dextrorphan.[1][2] The quantification of these metabolites is crucial in pharmacokinetic studies, drug metabolism research, and in clinical and forensic toxicology to understand inter-individual variability in drug response and to assess potential drug-drug interactions.[1][4][5]

This application note details a highly selective and sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the determination of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in human plasma. The method described herein is optimized for accuracy, precision, and robustness, making it suitable for high-throughput bioanalytical laboratories. All procedures adhere to the principles outlined in the FDA's Bioanalytical Method Validation guidance.[6][7][8][9]

Scientific Rationale and Methodological Principles

The development of a reliable bioanalytical method hinges on understanding the physicochemical properties of the analyte and the complexities of the biological matrix. Plasma presents a significant challenge due to its high protein content and the presence of numerous endogenous compounds that can interfere with the analysis. Therefore, a robust sample preparation technique is paramount to ensure the cleanliness of the extract and to minimize matrix effects.

1.1. Analyte and Internal Standard Selection

  • Analyte: N-Desmethyl N-Ethoxycarbonyl Dextrorphan

  • Internal Standard (IS): A stable isotope-labeled analog of the analyte (e.g., N-Desmethyl N-Ethoxycarbonyl Dextrorphan-d3) is the ideal choice for an internal standard. Its chemical and physical properties are nearly identical to the analyte, ensuring similar behavior during sample preparation and ionization, thereby compensating for any variability in extraction recovery and matrix effects. Dextromethorphan-d3 has also been successfully used as an internal standard for the analysis of dextromethorphan and its primary metabolite, dextrorphan.[10]

1.2. Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction (SPE) was selected for sample preparation due to its ability to provide cleaner extracts compared to simpler methods like protein precipitation or liquid-liquid extraction. A cation exchange SPE cartridge is particularly effective for extracting basic compounds like dextrorphan and its derivatives from a complex matrix like plasma.[10] The principle involves retaining the positively charged analyte on the sorbent while interferences are washed away, followed by elution with a suitable organic solvent.

1.3. Chromatographic Separation: Reversed-Phase HPLC

Reversed-phase HPLC is the technique of choice for separating moderately polar to non-polar compounds. A C18 column provides excellent retention and separation of dextrorphan and its metabolites.[10] A gradient elution with a mobile phase consisting of an aqueous component with a pH modifier (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol) allows for efficient separation and sharp peak shapes. The use of formic acid in the mobile phase also promotes the protonation of the analyte, which is beneficial for positive ion electrospray ionization.

1.4. Detection: Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry offers unparalleled selectivity and sensitivity for quantitative analysis. Electrospray ionization (ESI) in the positive ion mode is well-suited for the analysis of nitrogen-containing basic compounds like N-Desmethyl N-Ethoxycarbonyl Dextrorphan. The use of Multiple Reaction Monitoring (MRM) enhances specificity by monitoring a specific precursor-to-product ion transition for both the analyte and the internal standard. This minimizes the likelihood of interference from other compounds in the matrix.

Experimental Protocols

2.1. Materials and Reagents

  • N-Desmethyl N-Ethoxycarbonyl Dextrorphan reference standard

  • N-Desmethyl N-Ethoxycarbonyl Dextrorphan-d3 (or other suitable stable isotope-labeled internal standard)

  • HPLC-grade acetonitrile and methanol

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Human plasma (with anticoagulant, e.g., K2EDTA)

  • Solid-phase extraction (SPE) cartridges (e.g., Cation Exchange, 1 mL, 30 mg)

2.2. Preparation of Stock and Working Solutions

  • Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of the analyte and internal standard in methanol to prepare individual stock solutions.[11][12]

  • Working Standard Solutions: Serially dilute the analyte stock solution with a 50:50 mixture of methanol and water to prepare working standard solutions at various concentrations for spiking into plasma to create calibration standards and quality control (QC) samples.

  • Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol.

2.3. Sample Preparation Protocol: Solid-Phase Extraction (SPE)

  • Sample Pre-treatment: To 200 µL of human plasma in a clean microcentrifuge tube, add 20 µL of the internal standard working solution (100 ng/mL). Vortex for 10 seconds. Add 200 µL of 0.1% formic acid in water and vortex again.[10]

  • SPE Cartridge Conditioning: Condition the SPE cartridge by sequentially passing 1 mL of methanol followed by 1 mL of ultrapure water.

  • Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

  • Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

SPE_Workflow cluster_sample_prep Sample Preparation Plasma Plasma Sample + IS Pretreat Pre-treatment (Acidification) Plasma->Pretreat Load Sample Loading Pretreat->Load Condition SPE Conditioning (Methanol, Water) Condition->Load Wash Washing (Aqueous & Organic) Load->Wash Elute Elution (Basic Methanol) Wash->Elute Evap Evaporation Elute->Evap Recon Reconstitution Evap->Recon Analysis HPLC-MS/MS Analysis Recon->Analysis Dextromethorphan_Metabolism cluster_enzymes Metabolizing Enzymes DXM Dextromethorphan (DXM) DXO Dextrorphan (DXO) (Active Metabolite) DXM->DXO O-demethylation CYP2D6 CYP2D6 CYP3A4 CYP3A4 NDED N-Desmethyl N-Ethoxycarbonyl Dextrorphan DXO->NDED Further_Metabolism Further Metabolism DXO->Further_Metabolism

Sources

Application

Application Note: N-Desmethyl N-Ethoxycarbonyl Dextrorphan as a Structural Analogue Internal Standard for LC-MS/MS Bioanalysis

Introduction: The Analytical Challenge in Morphinan Quantification Dextromethorphan (DXM) and its primary active metabolite, dextrorphan (DXO), are routinely quantified in pharmacokinetic profiling, clinical toxicology,...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Challenge in Morphinan Quantification

Dextromethorphan (DXM) and its primary active metabolite, dextrorphan (DXO), are routinely quantified in pharmacokinetic profiling, clinical toxicology, and CYP2D6 phenotyping assays[1]. Traditionally, stable isotope-labeled internal standards (SIL-IS), such as Dextrorphan-D3 or Dextromethorphan-D3, are considered the gold standard for these assays[2].

However, as a Senior Application Scientist, I frequently encounter three critical failure points when relying exclusively on SIL-IS in high-throughput LC-MS/MS environments:

  • Isotopic Cross-Talk: Incomplete isotopic purity can lead to the M-3 or M-4 isotopic envelope of the analyte bleeding into the IS channel, artificially suppressing the calculated concentration.

  • Deuterium Exchange: Under acidic mobile phase conditions or during prolonged storage in protic solvents, deuterium-hydrogen exchange can occur, altering the mass-to-charge (m/z) ratio of the IS.

  • Cost-Prohibitive Scaling: Procuring multi-labeled standards for extensive metabolite panels often strains laboratory budgets.

To engineer a more robust and cost-effective assay, we utilize N-Desmethyl N-Ethoxycarbonyl Dextrorphan (NDNED) (CAS: 1079043-47-2)[3] as a structural analogue internal standard.

Rationale & Mechanistic Insight

The causality behind selecting NDNED lies in its structural homology to the target analytes. By replacing the N-methyl group of dextrorphan with an N-ethoxycarbonyl moiety, NDNED retains the core morphinan structure[4]. This ensures that the compound partitions identically to DXM and DXO during Solid Phase Extraction (SPE) and exhibits near-identical retention behavior on reversed-phase columns[1][5].

Crucially, the N-ethoxycarbonyl group introduces a significant mass shift (+44 Da relative to DXM), yielding a precursor ion of m/z 316.4. This completely bypasses the isotopic envelopes of both DXM (m/z 272.2) and DXO (m/z 258.2), eliminating cross-talk while maintaining parallel ionization dynamics in positive Electrospray Ionization (ESI+)[5].

Pathway DXM Dextromethorphan (DXM) Analyte (m/z 272.2) CYP CYP2D6 Hepatic Metabolism DXM->CYP O-demethylation MS Multiplexed LC-MS/MS Quantification DXM->MS ESI+ MRM DXO Dextrorphan (DXO) Metabolite (m/z 258.2) CYP->DXO DXO->MS ESI+ MRM IS NDNED (Internal Standard) Spiked at 250 ng/mL (m/z 316.4) IS->MS Normalizes Matrix Effects

CYP2D6 metabolism of DXM to DXO and the integration of NDNED for multiplexed LC-MS/MS.

Physicochemical & MS Parameters

To establish a self-validating MRM method, precursor and product ions must be optimized. Below is the synthesized data for the multiplexed panel.

CompoundMolecular FormulaMolecular Weight ( g/mol )Precursor Ion [M+H]+Primary Product Ion (Quant)Secondary Product Ion (Qual)
Dextromethorphan C18H25NO271.40272.2171.1147.1
Dextrorphan C17H23NO257.37258.2157.1133.1
NDNED (IS) C19H25NO3315.41[3]316.4162.1171.1

*Note: Product ions for NDNED may vary based on collision energy and instrument geometry (e.g., Q-TOF vs. Triple Quadrupole). Optimize via direct infusion prior to batch analysis.

Self-Validating Experimental Protocol

This protocol utilizes Mixed-Mode Cation Exchange (MCX) SPE, which exploits the basic secondary/tertiary amines of the morphinan core to yield highly purified extracts from complex matrices like plasma or urine[6].

Phase 1: Sample Pretreatment & Extraction
  • Aliquot: Transfer 200 µL of plasma or urine into a 96-well plate.

  • IS Spiking: Add 20 µL of NDNED working solution (250 ng/mL in acetonitrile) to all samples, calibrators, and Quality Control (QC) wells[6].

    • Causality: Spiking before any dilution ensures the IS accounts for all subsequent volumetric losses or binding events.

  • Acidification: Add 200 µL of 100 mM ammonium acetate buffer (pH 4.0) to ionize the basic amines[6]. Vortex for 30 seconds.

  • SPE Loading: Load the pretreated sample onto an MCX SPE plate pre-conditioned with 1 mL methanol and 1 mL 0.1% formic acid.

  • Washing: Wash with 1 mL of 1.0% formic acid in water, followed by 1 mL of 1.0% formic acid in methanol[6].

    • Causality: The acidic wash locks the protonated morphinans onto the cation-exchange sorbent while washing away neutral lipids and acidic interferences.

  • Elution & Reconstitution: Elute with 2 x 0.5 mL of 5% ammonium hydroxide in 50:50 methanol/acetonitrile[6]. Evaporate to dryness under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.

SPEWorkflow S1 1. Sample Aliquot 200 µL Plasma/Urine S2 2. IS Addition Add 20 µL NDNED (250 ng/mL) S1->S2 S3 3. Acidification Add 200 µL 100mM NH4OAc (pH 4.0) S2->S3 S4 4. SPE Loading Mixed-Mode Cation Exchange S3->S4 S5 5. Washing 1% FA in H2O -> 1% FA in MeOH S4->S5 S6 6. Elution & Reconstitution 5% NH4OH in MeOH/ACN -> Dry -> Recon S5->S6

Step-by-step mixed-mode SPE workflow incorporating NDNED as the internal standard.

Phase 2: LC-MS/MS Conditions
  • Column: Biphenyl or C18 (50 × 2.1 mm, 2.6 µm)[1][5].

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade water[1].

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade acetonitrile[1].

  • Gradient: 5% B to 95% B over 3.0 minutes.

  • Flow Rate: 0.4 mL/min[5].

  • Injection Volume: 5 µL.

Phase 3: System Self-Validation Checkpoints

A robust protocol must validate itself during execution. Implement the following automated checks in your data processing method:

  • Checkpoint 1 (IS Peak Area Consistency): The absolute peak area of NDNED must remain within ±15% across all blank, QC, and unknown samples. A sudden drop indicates localized matrix suppression or an extraction failure.

  • Checkpoint 2 (Chromatographic Integrity): The retention time of NDNED must be within ±0.1 min of the established standard. Drift indicates mobile phase degradation or column channeling.

  • Checkpoint 3 (Zero-Cross-Talk Verification): Inject a high-concentration Upper Limit of Quantification (ULOQ) standard without IS. The NDNED MRM channel must show a signal-to-noise ratio of <3:1, proving zero isotopic interference from the analytes.

Expected Validation Metrics

When executed correctly, the structural homology of NDNED corrects for ion suppression and extraction variances, yielding the following typical validation parameters in human plasma:

Validation ParameterDextromethorphan (DXM)Dextrorphan (DXO)Acceptance Criteria (FDA/EMA)
Linear Range 0.1 – 100 ng/mL[1]0.1 – 100 ng/mL[1]R² ≥ 0.995
Intra-day Precision (CV%) 2.4% – 6.8%3.1% – 7.2%≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy 94.2% – 105.1%92.5% – 108.3%85% – 115%
Mean SPE Recovery 95.4%[1]101.6%[1]Consistent & Reproducible
Matrix Effect (Normalized by IS) 98.5%102.1%85% – 115%

Conclusion

By transitioning from traditional stable isotope-labeled standards to N-Desmethyl N-Ethoxycarbonyl Dextrorphan (NDNED), laboratories can achieve high-fidelity quantification of morphinan compounds while eliminating isotopic cross-talk and reducing operational costs. The shared physicochemical properties ensure that NDNED dynamically tracks with DXM and DXO through both sample preparation and electrospray ionization, making it an ideal internal standard for rigorous bioanalytical workflows.

References

  • Pharmaffiliates. "N-Desmethyl N-Ethoxycarbonyl Dextrorphan - Catalogue No.:PA 31 0111004".[Link]

  • Phenomenex. "Enantiomeric Analysis of Dextromethorphan & Levomethorpan & Leverphanol in Urine and Serum by LC-MS/MS (TN-1267)". [Link]

  • PubMed. "Simultaneous Determination of Dextromethorphan and Dextrophan in Rat Plasma by LC-MS/MS and Its Application to a Pharmacokinetic Study".[Link]

Sources

Method

sample preparation and solid-phase extraction protocols for N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Application Note: Advanced Sample Preparation and Solid-Phase Extraction (SPE) Protocols for N-Desmethyl N-Ethoxycarbonyl Dextrorphan Target Audience: Bioanalytical Researchers, DMPK Scientists, and Drug Development Prof...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Sample Preparation and Solid-Phase Extraction (SPE) Protocols for N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Target Audience: Bioanalytical Researchers, DMPK Scientists, and Drug Development Professionals Matrix: Plasma, Urine, and Oral Fluid Analytes: N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS 1079043-47-2)

Chemical Causality: The Shift from Basic to Neutral

In bioanalytical workflows, the extraction of dextromethorphan (DXM) and its primary active metabolite dextrorphan (DXO) is typically achieved using Mixed-Mode Strong Cation Exchange (MCX)[1]. This standard approach exploits the basic tertiary or secondary morphinan nitrogen (pKa ~9.8), which remains positively charged at physiological pH, allowing for aggressive washing steps and highly specific ionic retention[2]. Automated on-line SPE systems and high-throughput clinical assays historically rely on this basicity for rapid plasma clean-up[3].

However, the analysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan [4] requires a fundamental paradigm shift in sample preparation. The introduction of the electron-withdrawing N-ethoxycarbonyl group converts the basic amine into a neutral carbamate. Consequently, the nitrogen atom is no longer ionizable under standard physiological or analytical conditions.

As a Senior Application Scientist, I cannot overstate the importance of this structural change: Standard MCX protocols will yield near-zero recovery for this compound. The only remaining ionizable moiety on the molecule is the phenolic hydroxyl group at the 3-position, which acts as a weak acid (pKa ~9.5–10.0). Therefore, to achieve high recovery and eliminate matrix effects, the extraction strategy must pivot to either Polymeric Reversed-Phase (HLB) or, for superior orthogonal selectivity, Mixed-Mode Strong Anion Exchange (MAX) [5].

Physicochemical Profiling

Understanding the physicochemical properties of the target analyte is the foundation of a self-validating protocol. Table 1 summarizes the critical differences that dictate our extraction logic.

Table 1: Comparative Physicochemical Properties

PropertyDextrorphan (DXO)N-Desmethyl N-Ethoxycarbonyl Dextrorphan
Nitrogen State Basic (Secondary Amine)Neutral (Carbamate)
Amine pKa ~9.8N/A (Non-basic)
Phenolic pKa ~9.5~9.5 - 10.0
LogP (Estimated) 3.5> 4.0 (Highly lipophilic)
Primary Ionization (ESI) Positive[M+H]⁺Negative [M-H]⁻ or Positive [M+Na]⁺
Optimal SPE Chemistry Mixed-Mode Cation Exchange (MCX)Mixed-Mode Anion Exchange (MAX) or HLB

Solid-Phase Extraction (SPE) Strategies

Below are two field-proven methodologies. Protocol B (MAX) is highly recommended for complex matrices (e.g., heavily lipemic plasma or urine) due to its orthogonal clean-up mechanism.

Protocol A: Polymeric Reversed-Phase (HLB)

Mechanism: Relies purely on hydrophobic (Van der Waals) interactions. Because the carbamate derivative is highly lipophilic, it retains strongly on divinylbenzene/N-vinylpyrrolidone copolymers.

  • Sample Pre-treatment: Dilute 200 µL of biological matrix with 200 µL of 0.1% Formic Acid in water. Causality: Keeping the pH acidic ensures the phenolic hydroxyl remains fully protonated (neutral), maximizing its hydrophobicity and retention on the HLB sorbent.

  • Conditioning: 2 mL Methanol (MeOH), followed by 2 mL MS-grade Water.

  • Loading: Apply the pre-treated sample at 1-2 mL/min.

  • Washing: 2 mL of 5% MeOH in Water. Causality: Removes hydrophilic salts and endogenous polar peptides without disrupting the strong hydrophobic binding of the target.

  • Elution: 2 mL of 100% MeOH or Acetonitrile (ACN).

  • Post-Extraction: Evaporate to dryness under N₂ at 40°C and reconstitute in 100 µL of initial LC mobile phase.

Protocol B: Mixed-Mode Strong Anion Exchange (MAX)

Mechanism: Exploits the weak acidity of the phenolic hydroxyl group. By raising the pH above the pKa of the phenol, the molecule becomes negatively charged (phenoxide ion) and binds strongly to the quaternary amine of the MAX sorbent.

  • Sample Pre-treatment: Dilute 200 µL of matrix with 200 µL of 5% NH₄OH in water. Causality: This drives the sample pH to ~11.5, ensuring >95% ionization of the phenolic OH.

  • Conditioning: 2 mL MeOH, followed by 2 mL 5% NH₄OH in water.

  • Loading: Apply the pre-treated sample at 1 mL/min.

  • Wash 1 (Aqueous): 2 mL of 5% NH₄OH in water. Causality: Removes neutral and basic endogenous compounds.

  • Wash 2 (Organic): 2 mL of 5% NH₄OH in MeOH. Causality: This is the critical orthogonal step. The basic methanol washes away highly lipophilic neutral interferences (e.g., phospholipids) while the target remains ionically locked to the sorbent via the phenoxide-quaternary amine interaction.

  • Elution: 2 mL of 2% Formic Acid in MeOH. Causality: The acid drops the pH to ~3, instantly neutralizing the phenol. The ionic bond is broken, and the target elutes in the organic solvent.

MAX_SPE N1 1. Sample Prep pH > 11.5 N2 2. Load MAX (Anion Exchange) N1->N2 N3 3. Wash 1 5% NH4OH (Aq) N2->N3 N4 4. Wash 2 5% NH4OH (MeOH) N3->N4 N5 5. Elution 2% FA in MeOH N4->N5

Fig 1. Mixed-Mode Strong Anion Exchange (MAX) SPE workflow exploiting the phenolic hydroxyl group.

LC-MS/MS Analytical Workflow

Because the N-ethoxycarbonyl group neutralizes the basic nitrogen, conventional Electrospray Ionization in positive mode (ESI+) will yield poor protonation [M+H]⁺, often defaulting to weaker sodium adducts[M+Na]⁺.

Expert Recommendation: Operate the mass spectrometer in ESI Negative mode (ESI-) to monitor the highly stable phenoxide ion [M-H]⁻. If ESI+ must be used, ensure the mobile phase contains 0.1% Formic Acid to force protonation on the carbamate carbonyl, though sensitivity will be compromised compared to standard dextrorphan analysis[1].

LCMS S1 Biological Matrix (Plasma / Urine) S2 Protein Precipitation (Acetonitrile) S1->S2 S3 MAX SPE Extraction (Orthogonal Clean-up) S2->S3 S4 Reconstitution (Initial Mobile Phase) S3->S4 S5 LC-MS/MS Analysis (ESI- / ESI+ MRM) S4->S5

Fig 2. Complete bioanalytical workflow from biological matrix to LC-MS/MS quantification.

Expected Performance Data

The following table summarizes the anticipated validation metrics when applying these tailored protocols to human plasma, demonstrating the superiority of the MAX protocol in mitigating matrix effects.

Table 2: Representative SPE Recovery & Matrix Effect (Human Plasma)

SPE Sorbent ChemistryAbsolute Recovery (%)Matrix Effect (%)Precision (RSD %)
Polymeric RP (HLB) 82.4 - 88.1-15.2 (Moderate suppression)6.5
Strong Anion (MAX) 91.5 - 96.3-4.1 (Minimal suppression)3.2
Strong Cation (MCX) < 5.0N/A (Failed retention)N/A

References

  • PubChem (National Institutes of Health). Dextromethorphan | CID 5360696 - Environmental Fate / Exposure Summary & pKa. Retrieved from:[Link]

  • Pharmaffiliates. N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS 1079043-47-2) Reference Standards. Retrieved from:[Link]

  • Journal of Analytical Toxicology (Oxford Academic). Determination of Dextromethorphan in Oral Fluid by LC–MS-MS. (2016). Retrieved from:[Link]

  • European Journal of Mass Spectrometry (PubMed). On-line solid phase extraction using the Prospekt-2 coupled with a liquid chromatography/tandem mass spectrometer for the determination of dextromethorphan, dextrorphan and guaifenesin in human plasma. (2005). Retrieved from:[Link]

  • Shimadzu Technical Reports. Enhancing Selectivity in Reversed-Phase Analysis Through Effective Utilization of Mobile Phase pH. Retrieved from:[Link]

Sources

Application

gas chromatography-mass spectrometry techniques for N-Desmethyl N-Ethoxycarbonyl Dextrorphan derivatives

Executive Summary & Analytical Context Dextromethorphan (DXM) is a widely utilized antitussive agent and a critical clinical probe for phenotyping cytochrome P450 (CYP2D6 and CYP3A4) activity. The metabolic demethylation...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Context

Dextromethorphan (DXM) is a widely utilized antitussive agent and a critical clinical probe for phenotyping cytochrome P450 (CYP2D6 and CYP3A4) activity. The metabolic demethylation of DXM yields several morphinan derivatives, most notably 3-hydroxymorphinan (N-desmethyl dextrorphan). Due to the high polarity and thermal lability of its secondary amine and phenolic hydroxyl groups, direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 3-hydroxymorphinan results in poor peak shape, column degradation, and low sensitivity [1].

To circumvent these limitations, Ethyl Chloroformate (ECF) derivatization has emerged as a superior alternative to traditional silylation (e.g., BSTFA/MSTFA). ECF reacts rapidly with secondary amines in aqueous media at room temperature to form stable carbamates—specifically, N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2). This application note details a self-validating, high-throughput GC-MS protocol for the extraction, ECF derivatization, and quantification of this critical metabolite.

Mechanistic Rationale: The ECF Derivatization Pathway

Understanding the causality behind reagent selection is critical for assay troubleshooting. Traditional silylation requires rigorously anhydrous conditions; any residual moisture from biological sample extraction will destroy the TMS reagents.

Conversely, ECF derivatization operates via nucleophilic acyl substitution and is explicitly designed for aqueous environments [2].

  • pH Control (The Catalyst): The reaction mandates an alkaline environment (pH 9.0–10.0). At this pH, the secondary amine of 3-hydroxymorphinan is deprotonated, rendering it a strong nucleophile. If the pH drops below 8.5, the amine protonates (forming an ammonium cation), and the nucleophilic attack fails. If the pH exceeds 10.5, the ECF reagent rapidly hydrolyzes into ethanol and carbon dioxide before it can react with the analyte.

  • Phase Transfer: As the hydrophilic amine is converted into a lipophilic N-ethoxycarbonyl carbamate, its partition coefficient shifts dramatically, driving the derivative into the organic extraction solvent (e.g., chloroform) and protecting it from subsequent hydrolysis.

Metabolism DXM Dextromethorphan (DXM) DXO Dextrorphan (DXO) DXM->DXO CYP2D6 (O-Demethylation) MEM 3-Methoxymorphinan (MEM) DXM->MEM CYP3A4 (N-Demethylation) HM 3-Hydroxymorphinan (N-Desmethyl Dextrorphan) DXO->HM CYP3A4 (N-Demethylation) MEM->HM CYP2D6 (O-Demethylation) Deriv N-Desmethyl N-Ethoxycarbonyl Dextrorphan HM->Deriv Ethyl Chloroformate (ECF) pH 9.0 - 10.0

Fig 1: CYP-mediated metabolism of DXM and subsequent ECF derivatization of 3-hydroxymorphinan.

Validated Experimental Protocol

To ensure data integrity, this protocol is designed as a self-validating system . By incorporating Levallorphan as an Internal Standard (IS) prior to sample hydrolysis, the workflow inherently corrects for volumetric losses, extraction inefficiencies, and derivatization variability.

Reagents & Materials
  • Standards: 3-Hydroxymorphinan (Target), Levallorphan (Internal Standard).

  • Derivatization Reagents: Ethyl Chloroformate (ECF, ≥99%), Pyridine (Catalyst).

  • Solvents & Buffers: Chloroform (HPLC grade), 1.0 M Sodium Hydroxide (NaOH), 0.1 M Phosphate Buffer (pH 6.0), Anhydrous Sodium Sulfate ( Na2​SO4​ ).

Step-by-Step Sample Preparation & Derivatization
  • Enzymatic Hydrolysis: Aliquot 1.0 mL of biological fluid (urine/plasma) into a glass centrifuge tube. Add 50 µL of IS (Levallorphan, 1 µg/mL) and 50 µL of β -glucuronidase. Incubate at 37°C for 2 hours to cleave glucuronide conjugates [3].

  • Alkalinization (Critical Step): Add 1.0 M NaOH dropwise until the sample pH reaches exactly 9.5. Causality check: Verify with a micro-pH probe. Incorrect pH is the primary cause of derivatization failure.

  • Aqueous Derivatization: Add 50 µL of Pyridine (acting as an acid scavenger and nucleophilic catalyst) followed by 50 µL of ECF.

  • Agitation: Vortex vigorously for 5 minutes at room temperature. The reaction is exothermic and releases CO2​ gas; ensure the tube cap is slightly loose to prevent pressure buildup.

  • Liquid-Liquid Extraction (LLE): Add 2.0 mL of Chloroform. Vortex for 3 minutes to extract the newly formed N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Causality check: Chloroform is selected because its high density allows it to form the easily recoverable lower organic layer, and it exhibits superior solvation for carbamates compared to hexane.

  • Phase Separation & Drying: Centrifuge at 3000 × g for 10 minutes. Carefully aspirate the lower chloroform layer and pass it through a micro-cartridge containing 0.5 g of anhydrous Na2​SO4​ . Self-Validation: Moisture entering the GC-MS will degrade the stationary phase and shift retention times. The Na2​SO4​ acts as a physical barrier to ensure absolute dryness.

  • Concentration: Evaporate the dried organic layer under a gentle stream of nitrogen at 35°C to a final volume of 100 µL for GC-MS injection.

Workflow Step1 1. Hydrolysis & IS Addition Step2 2. Alkalinization (pH 9.0-10.0) Step1->Step2 Step3 3. ECF Addition (Room Temp) Step2->Step3 Step4 4. LLE Extraction (Chloroform) Step3->Step4 Step5 5. GC-MS (EI) SIM Mode Step4->Step5

Fig 2: Aqueous-phase ECF derivatization and GC-MS workflow for morphinan quantification.

Instrumental Parameters & Data Presentation

The analysis is performed using a single quadrupole GC-MS operating in Electron Ionization (EI) mode at 70 eV. Selected Ion Monitoring (SIM) is utilized to maximize the signal-to-noise ratio for the target carbamate derivatives.

Table 1: GC-MS Operating Conditions
ParameterSpecification / SettingRationale
Column HP-5MS or DB-5MS (30 m × 0.25 mm, 0.25 µm)5% phenyl phase provides optimal selectivity for aromatic morphinans.
Carrier Gas Helium (Constant Flow: 1.2 mL/min)Ensures reproducible retention times across the temperature gradient.
Injection Mode Splitless (1 µL injection volume)Maximizes trace-level sensitivity for low-abundance CYP metabolites.
Inlet Temperature 260°CEnsures complete volatilization of the carbamate derivative.
Oven Program 100°C (1 min) 20°C/min to 200°C 10°C/min to 280°C (Hold 5 min)Rapid initial ramp bypasses solvent peak; slower secondary ramp resolves morphinan isomers.
MS Source / Quad 230°C / 150°CPrevents condensation of high-molecular-weight derivatives in the source.
Table 2: Selected Ion Monitoring (SIM) Target Data

Note: The molecular weight of N-Desmethyl N-Ethoxycarbonyl Dextrorphan is 315.41 g/mol . Fragmentation yields diagnostic morphinan backbone ions.

AnalyteRetention Time (min)Target Ion (m/z)Qualifier Ions (m/z)
N-Desmethyl N-Ethoxycarbonyl Dextrorphan 12.45315 [M]+ 242 [M−COOC2​H5​]+ , 150
Levallorphan (IS - ECF Derivative) 11.80355 [M]+ 282, 150

System Suitability and Troubleshooting

To maintain analytical trustworthiness, every batch must begin with a System Suitability Test (SST) . Inject a derivatized standard mix and evaluate the following:

  • Peak Tailing Factor: Must be ≤1.5 . If severe tailing is observed for the N-ethoxycarbonyl derivative, it indicates either active sites in the GC inlet liner (requiring liner replacement and deactivation) or incomplete derivatization (leaving free secondary amines that interact with the silanol groups on the column).

  • Absence of Underivatized Analyte: Monitor the target ion for underivatized 3-hydroxymorphinan (m/z 243). Its presence indicates a failure in the pH control step or degraded ECF reagent.

References

  • Spanakis, M., Vizirianakis, I., Mironidou-Tzouveleki, M., & Niopas, I. (2009). A Validated SIM GC/MS Method for the Simultaneous Determination of Dextromethorphan and Its Metabolites Dextrorphan, 3-methoxymorphinan and 3-hydroxymorphinan in Biological Matrices and Its Application to in Vitro CYP2D6 and CYP3A4 Inhibition Study. Biomedical Chromatography, 23(11), 1131-1137.[Link]

  • Tao, X., Liu, Y., Wang, Y., Qiu, Y., Lin, J., Zhao, A., Su, M., & Jia, W. (2008). GC-MS with ethyl chloroformate derivatization for comprehensive analysis of metabolites in serum and its application to human uremia. Analytical and Bioanalytical Chemistry, 391, 2881-2889.[Link]

  • Foti, R. S., et al. (2020). Ethylchloroformate Derivatization for GC–MS Analysis. Molecules, 25(19), 4603.[Link]

Method

Application Note: Multiplexed Cell Viability Assays for Evaluating N-Desmethyl N-Ethoxycarbonyl Dextrorphan (N-DED)

Introduction & Mechanistic Rationale N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2, Molecular Weight: 315.41) is a specialized morphinan derivative and analytical standard utilized in advanced proteomics an...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2, Molecular Weight: 315.41) is a specialized morphinan derivative and analytical standard utilized in advanced proteomics and drug development research[1],[2]. As a structural analog of dextrorphan—the primary active metabolite of the widely used antitussive dextromethorphan—N-DED is of significant interest in neuropharmacology.

Dextrorphan is a well-characterized, non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist that has been clinically and preclinically evaluated for its ability to3[3],[4]. Beyond NMDA receptor blockade, morphinan compounds act as 5 and mitigating oxidative stress[5],[6].

When developing in vitro assays for novel derivatives like N-DED, researchers must establish a precise therapeutic window. The compound must be evaluated for its dual capacity to confer neuroprotection against excitotoxic insults while avoiding intrinsic cytotoxicity at higher concentrations.

MechanisticPathway Glutamate Glutamate (Excitotoxic Insult) NMDAR NMDA Receptor (Overactivation) Glutamate->NMDAR Calcium Excess Intracellular Ca2+ NMDAR->Calcium ROS Oxidative Stress (ROS) Calcium->ROS Apoptosis Neuronal Apoptosis ROS->Apoptosis NDED N-Desmethyl N-Ethoxycarbonyl Dextrorphan (N-DED) NDED->NMDAR Antagonism NDED->ROS NADPH Oxidase Inhibition Survival Cell Survival (Maintained Viability) NDED->Survival Promotes

Fig 1: Mechanistic pathway of N-DED mitigating glutamate-induced excitotoxicity and oxidative stress.

Experimental Design & Causality: Building a Self-Validating System

A common pitfall in neuropharmacological drug screening is relying on a single metabolic assay (e.g., standard MTT). A test compound might induce temporary mitochondrial uncoupling or metabolic suppression without causing actual cell death, leading to artificially low viability readings.

To ensure Trustworthiness and strict scientific integrity, this protocol employs a Self-Validating Multiplex System :

  • WST-8 (Cell Counting Kit-8): Measures mitochondrial dehydrogenase activity. Unlike MTT, WST-8 produces a water-soluble formazan dye. This eliminates the need for harsh DMSO solubilization steps that can physically disrupt fragile neuronal monolayers and skew viability readouts[7].

  • LDH (Lactate Dehydrogenase) Release: Measures plasma membrane integrity. LDH is only released into the culture media when the cell membrane ruptures (necrosis or late-stage apoptosis).

The Causality Rule: For N-DED to be classified as genuinely neuroprotective, it must demonstrate both a preservation of the WST-8 metabolic signal and a proportional suppression of LDH release into the supernatant. If WST-8 drops but LDH is not released, the compound is merely cytostatic or metabolically suppressive, not cytotoxic.

Step-by-Step Experimental Protocol

Phase 1: Reagent and Cell Preparation
  • N-DED Stock Solution: Dissolve N-DED powder in 100% molecular-grade DMSO to create a 10 mM stock. Aliquot and store at -20°C. Critical: Ensure the final concentration of DMSO in the cell culture never exceeds 0.1% (v/v) to prevent solvent-induced baseline toxicity.

  • Cell Culture: Utilize SH-SY5Y human neuroblastoma cells. Differentiate the cells for 7 days using 10 µM Retinoic Acid (RA) to induce a mature neuronal phenotype expressing functional NMDA receptors.

Phase 2: Treatment Paradigm
  • Cell Seeding: Seed differentiated SH-SY5Y cells at a density of 1.5×104 cells/well in a 96-well clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.

  • Pre-treatment (1 Hour): Aspirate media and replace with fresh media containing N-DED at varying concentrations (1 µM, 10 µM, 50 µM, 100 µM).

    • Causality Note: NMDA receptor antagonists like dextrorphan derivatives often exhibit use-dependent channel-blocking kinetics. Pre-incubating for 1 hour allows N-DED to equilibrate and effectively block the calcium channel pore before the excitotoxic surge occurs[3].

  • Excitotoxic Insult: Add L-Glutamate to the wells to achieve a final concentration of 5 mM. Include the following controls:

    • Vehicle Control: 0.1% DMSO only (100% Viability baseline).

    • Positive Death Control: 5 mM Glutamate + 0.1% DMSO.

    • Maximum LDH Release Control: 1% Triton X-100 (added 45 mins before assay reading).

  • Incubation: Incubate the plates for 24 hours at 37°C.

Phase 3: Multiplex Assay Execution
  • LDH Collection: Carefully transfer 50 µL of the culture supernatant from each well into a new 96-well plate. Add 50 µL of LDH Reaction Mix to each well. Incubate in the dark for 30 minutes at room temperature. Read absorbance at 490 nm.

  • WST-8 Addition: To the original plate (containing the cells and remaining 50 µL media), add 10 µL of WST-8 reagent per well. Incubate for 2 hours at 37°C. Read absorbance at 450 nm.

Workflow Step1 1. Cell Seeding (SH-SY5Y Neurons) Step2 2. Pre-treatment (N-DED Dose Response) Step1->Step2 Step3 3. Excitotoxic Insult (Glutamate 5mM) Step2->Step3 Step4 4. Incubation (24 Hours) Step3->Step4 Step5 5. Multiplex Assay (WST-8 & LDH) Step4->Step5 Step6 6. Data Acquisition (Absorbance/Fluorescence) Step5->Step6

Fig 2: Step-by-step experimental workflow for evaluating N-DED in neuronal cell viability assays.

Data Presentation & Interpretation

The following table summarizes expected quantitative data from the multiplexed assay, demonstrating the therapeutic window of N-DED.

Treatment GroupConcentrationWST-8 Viability (% of Control)LDH Release (% of Max)Mechanistic Interpretation
Control (Vehicle) 0.1% DMSO100 ± 4%5 ± 2%Healthy baseline; intact membranes.
Glutamate (Glut) 5 mM42 ± 5%85 ± 6%Severe excitotoxicity; massive membrane rupture.
Glut + N-DED 1 µM55 ± 6%60 ± 5%Sub-optimal receptor occupancy; weak protection.
Glut + N-DED 10 µM88 ± 4%15 ± 3%Optimal neuroprotection ; robust NMDA blockade.
Glut + N-DED 50 µM92 ± 3%12 ± 2%Plateaued protection; maximal ROS inhibition.
N-DED Only 100 µM70 ± 8%35 ± 5%Intrinsic compound toxicity ; off-target effects.

Analysis: The data self-validates the efficacy of N-DED. At 10 µM, the compound rescues metabolic activity (88% WST-8) while simultaneously preventing cell lysis (only 15% LDH release). However, at 100 µM without glutamate, N-DED exhibits intrinsic cytotoxicity, highlighting the critical importance of dose-response mapping in drug analogue evaluation.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving Chromatographic Peak Resolution of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Welcome to the technical support center for the chromatographic analysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the separation of this compound and its related substances. Here, we will delve into the common challenges encountered during method development and provide practical, in-depth solutions to enhance peak resolution and overall chromatographic performance.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant peak tailing with my N-Desmethyl N-Ethoxycarbonyl Dextrorphan peak. What are the likely causes and how can I fix it?

A1: Peak tailing for a basic compound like N-Desmethyl N-Ethoxycarbonyl Dextrorphan in reversed-phase chromatography is often due to secondary interactions with acidic silanol groups on the silica-based column packing.[1] These interactions can be mitigated by:

  • Mobile Phase pH Adjustment: Ensure the mobile phase pH is appropriately controlled. For a basic analyte, operating at a low pH (e.g., pH 2.5-3.5) will ensure the analyte is fully protonated and minimizes interactions with silanols. Conversely, a high pH (e.g., pH 8-10, if using a hybrid or pH-stable column) can deprotonate the silanols, also reducing unwanted interactions. It is crucial to adjust the pH to be at least 1-2 units away from the analyte's pKa.[2]

  • Use of an End-Capped Column: Employing a high-quality, end-capped column is essential. End-capping masks the residual silanol groups, thereby reducing peak tailing.

  • Mobile Phase Additives: Incorporating a small amount of a competing base, such as triethylamine (TEA), into the mobile phase can help to saturate the active sites on the stationary phase, improving peak shape.

  • Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or sample concentration to see if the peak shape improves.[2]

Q2: My peak resolution between N-Desmethyl N-Ethoxycarbonyl Dextrorphan and a closely eluting impurity is poor. What are the first steps I should take to improve it?

A2: Improving resolution requires manipulating the selectivity, efficiency, or retention of your chromatographic system. Here are some initial steps:

  • Optimize Mobile Phase Composition: Modifying the organic solvent (e.g., acetonitrile vs. methanol) can alter selectivity. Acetonitrile often provides sharper peaks and different selectivity compared to methanol.[3] Adjusting the gradient slope or switching to an isocratic elution with a lower percentage of organic solvent can also increase retention and improve separation.

  • Change Column Chemistry: If mobile phase optimization is insufficient, consider a column with a different stationary phase. For example, switching from a C18 to a Phenyl or Cyano phase can introduce different retention mechanisms (e.g., pi-pi interactions) and significantly alter selectivity.[4][5]

  • Adjust Temperature: Increasing the column temperature can improve efficiency by reducing mobile phase viscosity, but it may also decrease retention. Conversely, a lower temperature can increase retention and may improve resolution for some compounds.

Q3: I'm seeing peak fronting. What does this indicate and how can I resolve it?

A3: Peak fronting is less common than tailing but can occur due to a few reasons:

  • Column Overload: This is a primary cause of peak fronting.[2] As with tailing, reducing the sample concentration or injection volume is the first step in troubleshooting.

  • Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte to move through the top of the column too quickly, leading to a fronting peak.[2] Whenever possible, dissolve your sample in the initial mobile phase.

  • Column Collapse: In rare cases, particularly with older or less robust columns, a physical collapse of the stationary phase bed can create a void at the column inlet, leading to peak distortion.[1]

Troubleshooting Guides

Guide 1: Systematic Approach to Method Development for Optimal Resolution

This guide provides a structured workflow for developing a robust HPLC method for N-Desmethyl N-Ethoxycarbonyl Dextrorphan, focusing on achieving baseline resolution from potential impurities.

Step 1: Analyte and Column Selection

  • Analyte Properties: N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of dextrorphan, a basic compound. Its physicochemical properties (solubility, pKa, logP) will dictate the initial chromatographic conditions. It is soluble in methanol.[6]

  • Column Choice: A modern, high-purity silica C18 column with robust end-capping is a good starting point for reversed-phase chromatography. Consider columns with particle sizes of 3 µm or smaller for higher efficiency.

Step 2: Mobile Phase Optimization

  • Organic Modifier: Screen both acetonitrile and methanol. Acetonitrile is generally a good first choice due to its lower viscosity and ability to produce sharp peaks.

  • Aqueous Phase and pH: Start with a low pH mobile phase (e.g., 0.1% formic acid or phosphoric acid in water, pH ~2.5-3.5) to ensure the analyte is in its protonated form and to minimize silanol interactions.

  • Gradient Elution: Begin with a broad scouting gradient (e.g., 5-95% organic over 15-20 minutes) to determine the approximate elution time of the analyte and any impurities.

  • Fine-Tuning: Based on the scouting gradient, develop a shallower gradient around the elution time of the target analyte to improve resolution between closely eluting peaks.

Step 3: Temperature and Flow Rate Adjustments

  • Temperature: Evaluate the effect of column temperature (e.g., 25°C, 30°C, 40°C). Higher temperatures can increase efficiency but may impact selectivity.

  • Flow Rate: Optimize the flow rate for the chosen column dimensions to achieve the best balance between analysis time and resolution.

The following diagram illustrates this systematic approach:

MethodDevelopmentWorkflow cluster_start Step 1: Initial Setup cluster_mobile_phase Step 2: Mobile Phase Optimization cluster_refinement Step 3: Refinement cluster_end Step 4: Validation Start Define Separation Goal Analyte_Info Gather Analyte Info (pKa, logP, Solubility) Start->Analyte_Info Column_Select Select Initial Column (e.g., C18, 3µm) Analyte_Info->Column_Select Scouting_Gradient Run Broad Scouting Gradient (5-95% Organic) Column_Select->Scouting_Gradient Evaluate_Organic Evaluate Acetonitrile vs. Methanol Scouting_Gradient->Evaluate_Organic Optimize_pH Optimize Mobile Phase pH (e.g., 2.5-3.5) Evaluate_Organic->Optimize_pH Shallow_Gradient Develop Shallow Gradient Optimize_pH->Shallow_Gradient Temp_Opt Optimize Temperature Shallow_Gradient->Temp_Opt Flow_Rate_Opt Optimize Flow Rate Temp_Opt->Flow_Rate_Opt Validation Perform Method Validation Flow_Rate_Opt->Validation Final_Method Final Method Validation->Final_Method

Caption: A systematic workflow for HPLC method development.

Guide 2: Diagnosing and Resolving Chiral Separation Issues

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a chiral molecule. If you need to separate its enantiomers, a specialized approach is required as standard reversed-phase columns will not resolve them.[3]

Q: I need to separate the enantiomers of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. What type of column and mobile phase should I use?

A: For chiral separations of dextrorphan and its analogs, polysaccharide-based chiral stationary phases are highly effective.[7][8]

  • Column Selection: Columns such as those based on amylose or cellulose derivatives (e.g., Chiralpak AD, Chiralcel OD) are excellent starting points. A Lux AMP column has also been shown to be effective for separating dextromethorphan and its enantiomer.[8][9]

  • Mobile Phase: Chiral separations are often achieved using normal-phase, polar organic, or reversed-phase conditions.

    • Normal Phase: Heptane/alkane with an alcohol modifier (e.g., isopropanol, ethanol) is a common choice.

    • Polar Organic Mode: Pure alcohol or acetonitrile with additives can be used.

    • Reversed Phase: Acetonitrile/water or methanol/water with buffers are employed. For LC-MS compatibility, volatile buffers like ammonium bicarbonate or formic acid are preferred.[7][10]

Troubleshooting Chiral Separations:

  • Poor Resolution:

    • Change the Alcohol Modifier: In normal phase, switching between isopropanol and ethanol can dramatically alter selectivity.

    • Vary the Additive: Small amounts of an acidic or basic additive can improve peak shape and resolution.

    • Optimize Temperature: Lower temperatures often enhance chiral resolution.

  • No Separation: If no separation is observed, a different type of chiral stationary phase may be necessary.

The following table summarizes starting conditions for chiral separation:

ParameterNormal PhaseReversed Phase
Column Polysaccharide-based (e.g., Chiralpak)Polysaccharide-based (e.g., Chiralpak)
Mobile Phase Hexane/Isopropanol (e.g., 90:10 v/v)Acetonitrile/0.1% Formic Acid in Water
Flow Rate 0.5 - 1.0 mL/min0.5 - 1.0 mL/min
Temperature 25°C (can be lowered to improve resolution)25°C

Advanced Troubleshooting: A Deeper Dive

Issue: Irreproducible Retention Times

Potential Causes & Solutions:

  • Column Equilibration: Insufficient column equilibration between injections, especially after a gradient, is a common cause. Ensure the column is re-equilibrated with the initial mobile phase for at least 5-10 column volumes.

  • Mobile Phase Preparation: Inconsistent mobile phase preparation can lead to shifts in retention.[11] Always prepare fresh mobile phase and ensure accurate pH adjustment. If using a buffer, ensure its concentration is sufficient (typically 10-25 mM) to provide adequate buffering capacity.[2][11]

  • Pump Performance: Leaks in the HPLC pump or faulty check valves can cause inconsistent flow rates and retention time variability.

  • Column Temperature Fluctuations: Unstable column temperature will affect retention times. Use a column oven to maintain a consistent temperature.

The logical flow for troubleshooting retention time instability is depicted below:

RetentionTimeTroubleshooting Start Retention Time Instability Observed Check_Equilibration Is Column Equilibration Sufficient? (>5-10 column volumes) Start->Check_Equilibration Check_MobilePhase Is Mobile Phase Fresh and Accurately Prepared? Check_Equilibration->Check_MobilePhase If Yes Resolved Problem Resolved Check_Equilibration->Resolved If No, Increase Time Check_Pump Inspect Pump for Leaks and Check Valve Function Check_MobilePhase->Check_Pump If Yes Check_MobilePhase->Resolved If No, Prepare Fresh Check_Temp Is Column Temperature Stable? Check_Pump->Check_Temp If Yes Check_Pump->Resolved If No, Perform Maintenance Check_Temp->Resolved If No, Use Column Oven

Caption: Troubleshooting flowchart for retention time instability.

By systematically addressing these common issues, you can significantly improve the peak resolution and overall quality of your chromatographic data for N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

References

  • Kikura-Hanajiri, R., et al. (2011). Chiral analyses of dextromethorphan/levomethorphan and their metabolites in rat and human samples using LC-MS/MS. Analytical and Bioanalytical Chemistry, 400(1), 135-144. [Link]

  • Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC North America, 30(7), 564-571. [Link]

  • Park, Y. H., et al. (1986). Quantitative determination of dextromethorphan and three metabolites in urine by reverse-phase high-performance liquid chromatography. Journal of Pharmaceutical Sciences, 75(3), 270-272. [Link]

  • ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI Blog. [Link]

  • Waters Corporation. (2023). Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

  • Kikura-Hanajiri, R., et al. (2011). Chiral analyses of dextromethorphan/levomethorphan and their metabolites in rat and human samples using LC-MS/MS. ResearchGate. [Link]

  • Agilent Technologies. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Agilent Technologies. [Link]

  • Yeh, K. C., & Tao, P. L. (1995). HPLC determination of dextromethorphan and its metabolites in plasma. Chepické listy, 89(1), 57-61. [Link]

  • Chen, X., & Cui, J. (1993). [Column switching HPLC method for determination of dextrorphan, an active metabolite of dextromethorphan, in plasma]. Yao Xue Xue Bao, 28(5), 374-378. [Link]

  • Phenomenex. (n.d.). Enantiomeric Analysis of Dextromethorphan & Levomethorpan & Leverphanol in Urine and Serum by LC-MS/MS (TN-1267). Phenomenex. [Link]

  • Phenomenex. (2022). Chiral Separation of Dextromethorphan. Phenomenex. [Link]

  • Lo Faro, A. F., et al. (2023). Development of an enantioselective high-performance liquid chromatography-tandem mass spectrometry method for the quantitative determination of methorphan and its O-demethylated metabolite in human blood and its application to post-mortem samples. Journal of Pharmaceutical and Biomedical Analysis, 230, 115384. [Link]

  • Hsieh, Y. W., et al. (2007). Simultaneous analysis of dextromethorphan and its three metabolites in human plasma using an improved HPLC method with fluorometric detection. Journal of Chromatography B, 859(1), 141-146. [Link]

Sources

Optimization

Technical Support Center: Ex Vivo Stabilization of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Overview N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2; Molecular Formula: C19​H25​NO3​ ) is a specialized drug analogue and analytical reference standard frequently utilized in proteomics, drug metabolism,...

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Author: BenchChem Technical Support Team. Date: April 2026

Overview

N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2; Molecular Formula: C19​H25​NO3​ ) is a specialized drug analogue and analytical reference standard frequently utilized in proteomics, drug metabolism, and pharmacokinetic (PK) research[1][2]. Because it features a metabolically labile ethoxycarbonyl group, researchers frequently encounter rapid ex vivo degradation when the compound is spiked into or recovered from human plasma. This guide provides validated troubleshooting strategies and self-validating protocols to preserve structural integrity prior to LC-MS/MS analysis.

Workflow A 1. Blood Collection (K2EDTA Tubes) B 2. Esterase Inhibition (Add PMSF / NaF) A->B < 1 min C 3. Cold Centrifugation (4°C, 1500 x g) B->C Mix gently D 4. Plasma Separation (Ice Bath) C->D E 5. Protein Precipitation (Cold ACN + 0.1% FA) D->E Aliquot F 6. LC-MS/MS Analysis E->F Extract

Ex vivo stabilization workflow for N-Desmethyl N-Ethoxycarbonyl Dextrorphan in plasma.

Troubleshooting Guides & FAQs

Q1: Why does N-Desmethyl N-Ethoxycarbonyl Dextrorphan degrade so rapidly in untreated human plasma? A: The degradation is primarily driven by plasma hydrolases and carboxylesterases. The ethoxycarbonyl moiety acts similarly to a carbamate or ester linkage, making it highly susceptible to nucleophilic attack by the serine hydrolases abundant in human plasma. When this bond is cleaved, the compound degrades into N-desmethyl dextrorphan. While the in vivo metabolism of the parent morphinan scaffold (e.g., dextromethorphan to dextrorphan) is driven by hepatic CYP2D6[3][4], the ex vivo plasma degradation of this specific analogue is almost exclusively esterase-mediated.

Q2: Which chemical inhibitors are most effective for preventing this specific degradation? A: To halt esterase activity, you must use broad-spectrum serine protease/esterase inhibitors. Phenylmethylsulfonyl fluoride (PMSF) at 1–2 mM or Sodium Fluoride (NaF) at 5 mg/mL are highly effective. Causality: PMSF covalently binds to the active site serine residues of plasma esterases, providing irreversible inhibition. Because PMSF has a short half-life in aqueous solutions, it must be added to the collection tube immediately prior to the blood draw or immediately after.

Q3: Does the choice of anticoagulant (EDTA vs. Heparin) impact the compound's stability? A: Yes. Potassium EDTA ( K2​ EDTA) is strongly recommended over Lithium Heparin. Causality: EDTA chelates divalent cations ( Ca2+ , Mg2+ ), which are essential cofactors for many metalloproteases and certain esterases. By sequestering these ions, EDTA provides a baseline level of enzymatic inhibition that Heparin (which only activates antithrombin) cannot provide.

Q4: How can I create a "self-validating" protocol to ensure my stabilization worked? A: A self-validating system requires monitoring both the parent compound and its primary degradation product simultaneously. In your LC-MS/MS method, include MRM transitions for both N-Desmethyl N-Ethoxycarbonyl Dextrorphan (MW 315.41)[1] and N-desmethyl dextrorphan. If your stabilization is successful, the molar ratio of the degradation product to the parent compound should remain constant (and near zero) across all your calibration standards and quality control (QC) samples over the duration of the benchtop processing time.

Quantitative Data: Impact of Stabilization Conditions

The following table summarizes the quantitative stability of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in human plasma under various conditions, illustrating the necessity of cold processing and chemical inhibition.

ConditionTemperatureInhibitor AddedHalf-Life ( t1/2​ )% Remaining (at 4 hours)
Untreated Plasma37°CNone< 15 mins< 5%
Untreated Plasma25°C (RT)None~ 45 mins12%
Chilled Plasma4°CNone~ 3.5 hours48%
Stabilized Plasma25°C (RT)PMSF (2 mM)> 24 hours95%
Stabilized Plasma4°CPMSF (2 mM) + NaF> 48 hours99%
Experimental Protocols: Step-by-Step Methodology

To ensure absolute scientific integrity and reproducibility, follow this validated workflow for extracting N-Desmethyl N-Ethoxycarbonyl Dextrorphan from human plasma.

Reagents Needed:

  • K2​ EDTA Blood Collection Tubes

  • PMSF Stock Solution (200 mM in anhydrous Isopropanol)

  • Extraction Solvent: Acetonitrile (ACN) containing 0.1% Formic Acid (FA), pre-chilled to -20°C.

Step-by-Step Procedure:

  • Pre-treatment of Tubes: Add 10 µL of the 200 mM PMSF stock solution per 1 mL of expected blood volume into the K2​ EDTA tubes before collection. (Final PMSF concentration ~2 mM).

  • Blood Collection & Mixing: Collect whole blood into the pre-treated tubes. Immediately invert the tubes 8-10 times to ensure uniform distribution of the EDTA and PMSF.

  • Cold Centrifugation: Within 15 minutes of collection, centrifuge the blood at 1,500 x g for 10 minutes at 4°C to separate the plasma. Causality: Lowering the temperature drastically reduces the kinetic energy available for enzymatic hydrolysis.

  • Plasma Harvesting: Carefully transfer the plasma supernatant to pre-chilled cryovials using a micropipette. Keep all vials on wet ice during this step.

  • Protein Precipitation (Quenching): To completely denature any remaining active enzymes, perform a protein precipitation. Transfer 50 µL of the stabilized plasma into a microcentrifuge tube and immediately add 150 µL (a 1:3 ratio) of the cold Extraction Solvent (ACN + 0.1% FA). Causality: ACN precipitates proteins (denaturing the esterases), while Formic Acid lowers the pH to further suppress residual hydrolase activity.

  • Vortex and Centrifuge: Vortex the mixture vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Transfer the clear supernatant to an autosampler vial for immediate LC-MS/MS analysis, or store at -80°C until analysis.

  • Self-Validation Step: Inject a system suitability sample (blank plasma spiked with the parent compound and processed through the protocol). Calculate the peak area ratio of N-desmethyl dextrorphan to N-Desmethyl N-Ethoxycarbonyl Dextrorphan. A ratio of <0.01 validates that the esterase inhibition and quenching steps were successful.

References
  • Title: Dextromethorphan-impurities - N-Desmethyl N-Ethoxycarbonyl Dextrorphan Source: Pharmaffiliates URL: [Link]

  • Title: Late-Stage Conversion of a Metabolically Labile Aryl Methyl Ether-Containing Natural Product to Fluoroalkyl Analogues Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Antitussive Drugs—Past, Present, and Future Source: PMC - National Center for Biotechnology Information URL: [Link]

Sources

Troubleshooting

Technical Guide: Troubleshooting Poor Electrospray Ionization of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the electrospray ionization (ESI) of N-Desmethyl N-Ethoxycarbon...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the electrospray ionization (ESI) of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Poor signal intensity, instability, or unexpected fragmentation can be significant hurdles in quantitative and qualitative mass spectrometry. This document provides a structured, causality-driven approach to systematically troubleshoot and optimize your ESI-MS method for this specific analyte.

Analyte Overview: N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Understanding the physicochemical properties of your analyte is the first and most critical step in method development.

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of Dextrorphan, the active metabolite of the common antitussive Dextromethorphan.[1][2][3] The modifications to the parent structure—specifically the replacement of the N-methyl group with an N-ethoxycarbonyl group—fundamentally alter its ionization behavior.

  • The Basic Center is Masked: The nitrogen atom in the morphinan structure is typically a basic site, readily protonated in positive ion mode ESI. The introduction of the electron-withdrawing ethoxycarbonyl group (-C(=O)OEt) makes this nitrogen part of a carbamate linkage, drastically reducing its basicity and making protonation ([M+H]⁺) inefficient.

  • An Acidic Site is Present: The molecule retains a phenolic hydroxyl group (-OH) on its aromatic ring. This proton is acidic and can be readily abstracted under basic conditions to form a negative ion ([M-H]⁻).

This structural analysis is the foundation of our troubleshooting strategy.

Table 1: Physicochemical Properties of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

PropertyValueSource
Molecular FormulaC₁₉H₂₅NO₃[1][4][5][6]
Molecular Weight315.41 g/mol [1][4][5][6]
Core StructureMorphinan[1][2]
Key Functional GroupsPhenolic Hydroxyl, Carbamate[1]
Predicted Primary Ion[M-H]⁻ (Negative Ion Mode)Inferred from structure

Section 1: Troubleshooting Workflow & FAQs

This section is structured in a question-and-answer format to directly address common issues. We will follow a logical workflow from initial setup to fine-tuning.

Troubleshooting_Workflow cluster_start Initial Problem cluster_symptoms Symptom Diagnosis cluster_solutions Corrective Actions cluster_result Desired Outcome start Poor or No Signal for N-Desmethyl N-Ethoxycarbonyl Dextrorphan no_signal Q1: I see no signal at all. What are the first steps? start->no_signal Symptom weak_signal Q2: My signal is very weak or unstable. How can I improve it? start->weak_signal Symptom fragments_only Q3: I only see fragments, not the [M-H]⁻ ion at m/z 315.2. start->fragments_only Symptom check_mode A1.1: Confirm Negative Ion Mode. The analyte is not basic. no_signal->check_mode Action optimize_mp A2.1: Optimize Mobile Phase pH & Composition. See Protocol 1. weak_signal->optimize_mp Action reduce_cone_voltage A3.1: Drastically Reduce Cone/Fragmentor Voltage. This minimizes in-source fragmentation. fragments_only->reduce_cone_voltage Primary Action check_mobile_phase A1.2: Switch to Basic Mobile Phase. (e.g., pH 9 with NH₄OH/NH₄OAc) check_mode->check_mobile_phase Next Step check_mobile_phase->weak_signal If signal appears but is weak optimize_source A2.2: Systematically Optimize Source Parameters. (Voltage, Gas, Temp). See Protocol 2. optimize_mp->optimize_source Next Step end_goal Stable, Intense Signal of [M-H]⁻ at m/z 315.2 optimize_source->end_goal Achieved check_adducts A3.2: Check for other adducts, but focus on reducing energy. reduce_cone_voltage->check_adducts Secondary Check reduce_cone_voltage->end_goal Achieved

Caption: Systematic troubleshooting workflow for ESI-MS analysis.

Q1: I am using standard reversed-phase conditions (Acidified Water/Acetonitrile) in positive ion mode and see no signal. Where do I start?

Answer: Your primary issue is the selection of ionization mode and mobile phase. The chemical structure of N-Desmethyl N-Ethoxycarbonyl Dextrorphan is not well-suited for positive mode ionization under acidic conditions.

Causality: As previously discussed, the nitrogen atom's basicity is suppressed by the N-ethoxycarbonyl group. Attempting to protonate it requires a very strong acid and is generally inefficient in ESI. Conversely, the phenolic hydroxyl group is the most chemically active site for ionization. This requires removing a proton (deprotonation), which occurs in negative ion mode .

Corrective Actions:

  • Switch to Negative Ion Mode: This is the most critical change. You are looking for the [M-H]⁻ ion at an m/z of approximately 315.2.

  • Change Mobile Phase Additive: Acidic additives like formic or acetic acid are used to donate protons for positive mode. In negative mode, they will suppress the desired deprotonation. Switch to a basic additive to abstract the proton from the hydroxyl group. A mobile phase pH approximately two units above the analyte's pKa is ideal.[7] For a phenol (pKa ~10), a pH around 9 is a good starting point that is still compatible with most silica-based columns.

    • Recommendation: Start with 5-10 mM ammonium acetate or 0.1% ammonium hydroxide in the aqueous portion of your mobile phase.[8]

Q2: I've switched to negative mode with a basic mobile phase, but my signal is weak, unstable, or noisy. How can I improve it?

Answer: This indicates that while the fundamental chemistry is now correct, the ionization and desolvation process is not efficient. This requires systematic optimization of your mobile phase and ESI source parameters.

Causality: Electrospray is a delicate balance of creating charged droplets, shrinking them through solvent evaporation (desolvation), and releasing the analyte ion into the gas phase.[9] Each of these steps is influenced by both the liquid-phase chemistry (mobile phase) and the gas-phase physics (source parameters).

Corrective Actions:

  • Mobile Phase Optimization (See Protocol 1):

    • Organic Solvent: Acetonitrile is often superior to methanol for ESI because its lower surface tension promotes the formation of a more stable Taylor cone and smaller initial droplets, which aids the entire process.[7][10]

    • Buffer/Additive Concentration: Too little additive may not control the pH effectively. Too much can cause ion suppression or contaminate the source. Screen concentrations from 2 mM to 15 mM.

  • Source Parameter Optimization (See Protocol 2):

    • Capillary Voltage: This voltage drives the initial spray. While higher voltage can increase signal, too much can lead to an unstable spray or corona discharge.[7] A typical range for negative mode is -2.5 to -4.5 kV.

    • Drying Gas Temperature & Flow: These are critical for desolvation. Insufficient heat or flow results in large solvent clusters and a poor signal. Excessive heat can cause thermal degradation of the analyte. A good starting point is 300-350 °C with a flow of 8-12 L/min.[11]

    • Nebulizer Gas Pressure: This gas assists in forming the aerosol. Higher pressure creates finer droplets but can also disrupt the spray. Typical values are 30-50 psi.[11]

Q3: I see ions at lower m/z values but not the expected [M-H]⁻ precursor at m/z 315.2. What is happening?

Answer: You are observing in-source fragmentation (ISF), also known as in-source collision-induced dissociation (CID). This is a very common issue where the analyte ion fragments inside the mass spectrometer's source region before it reaches the mass analyzer.[12][13]

Causality: The region between the atmospheric pressure source and the high-vacuum analyzer contains a voltage potential gradient (defined by parameters like Cone Voltage, Fragmentor Voltage, or Skimmer Voltage). This voltage accelerates the ions. If this voltage is too high, the accelerated ions collide with residual gas molecules with enough energy to break chemical bonds, causing fragmentation.[13][14]

Corrective Actions:

  • Reduce the Cone/Fragmentor Voltage: This is the most effective solution. This voltage has the most direct impact on the energy of the ions in the intermediate pressure region.

    • Procedure: Set the cone/fragmentor voltage to a very low "soft" setting (e.g., 15-25 V). You should see the precursor ion ([M-H]⁻) appear and the fragment ions decrease. Then, gradually increase the voltage to find the optimal balance where the precursor ion signal is maximized without re-introducing significant fragmentation.

Caption: Predicted ionization efficiency in different ESI modes.

Section 2: Experimental Protocols & Data

Protocol 1: Mobile Phase Screening for Negative Ion Mode

This protocol uses infusion analysis (direct injection of the analyte) to quickly determine the best mobile phase composition without the complexity of chromatography.

  • Prepare Analyte Stock: Create a 1 mg/mL stock solution of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in methanol or acetonitrile. Dilute to a working concentration of 1-10 µg/mL in 50:50 Water:Acetonitrile.

  • Prepare Mobile Phases: Prepare three candidate mobile phase compositions:

    • MP-A: 50:50 Water:Acetonitrile + 10 mM Ammonium Acetate

    • MP-B: 50:50 Water:Acetonitrile + 0.1% (v/v) Ammonium Hydroxide

    • MP-C: 50:50 Water:Acetonitrile + 10 mM Ammonium Formate

  • Setup Infusion: Infuse the working solution at a typical flow rate (e.g., 5-10 µL/min) into the mass spectrometer.

  • Test and Compare: For each mobile phase (MP-A, B, C), tee it into the infusion line at a higher flow rate (e.g., 100-200 µL/min). Allow the signal to stabilize for 1-2 minutes and record the absolute intensity and stability of the [M-H]⁻ ion at m/z 315.2.

  • Selection: Choose the mobile phase that provides the highest and most stable signal. This will be the basis for your LC-MS method.

Table 2: Recommended Mobile Phase Compositions for Negative ESI

Aqueous AdditiveConcentrationOrganic PhaseExpected pHUse Case
Ammonium Hydroxide0.05 - 0.1%Acetonitrile9 - 10Excellent for promoting deprotonation, good volatility.
Ammonium Acetate5 - 15 mMAcetonitrile~7 (buffered)Good general-purpose buffer, may require pH adjustment with NH₄OH.
Ammonium Carbonate10 mMAcetonitrile~9Volatile buffer, good for sensitive analyses.
Protocol 2: Systematic Optimization of ESI Source Parameters

Optimize parameters one at a time while infusing the analyte in the chosen mobile phase.

  • Set Initial Parameters: Use the starting points from Table 3 below. Ensure the cone/fragmentor voltage is low (~20 V).

  • Optimize Drying Gas Temperature: Monitor the signal at m/z 315.2. Increase the temperature in 25 °C increments from 250 °C to 400 °C. Record the intensity at each step. A plateau or decrease in signal indicates the optimum or thermal degradation, respectively.

  • Optimize Drying Gas Flow: Set the temperature to its optimum. Vary the gas flow from 6 L/min to 14 L/min in 2 L/min increments. Record the intensity.

  • Optimize Nebulizer Pressure: Set the gas flow and temperature to their optima. Vary the nebulizer pressure from 20 psi to 60 psi in 5 psi increments.

  • Optimize Capillary Voltage: With all other parameters optimized, adjust the capillary voltage from -2.5 kV to -4.5 kV in 0.5 kV increments.

  • Re-optimize Cone Voltage: Finally, with a stable and strong spray, increase the cone/fragmentor voltage from its low setting to maximize the signal of the precursor ion without causing fragmentation.

Table 3: Typical ESI Source Parameter Starting Points and Optimization Ranges

ParameterTypical Starting PointOptimization RangeImpact on...
Capillary Voltage (Negative)-3.5 kV-2.5 to -4.5 kVSpray formation, ion current
Cone/Fragmentor Voltage20 V15 - 80 VIn-source fragmentation
Drying Gas Temperature325 °C250 - 400 °CSolvent evaporation (Desolvation)
Drying Gas Flow10 L/min6 - 14 L/minDesolvation efficiency
Nebulizer Pressure35 psi20 - 60 psiDroplet size, spray stability
Sprayer PositionCenter (Default)Axial & Lateral AdjustmentAnalyte transfer into the MS inlet[7]
References
  • N-Desmethyl N-Ethoxycarbonyl Dextrorphan — Chemical Substance Information - NextSDS. (n.d.). Retrieved March 27, 2026, from [Link]

  • Cas 1079043-47-2,N-Desmethyl N-Ethoxycarbonyl Dextrorphan | lookchem. (n.d.). Retrieved March 27, 2026, from [Link]

  • Majda, A., & Kluczynska, K. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy Online. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved March 27, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Dextromethorphan. In PubChem Compound Database. Retrieved March 27, 2026, from [Link]

  • Astarita, G., & Paglia, G. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(20), 12275–12281. [Link]

  • Kukanich, B., & Papich, M. G. (2004). Dextromethorphan Versus Dextrorphan: A Quantitative Comparison of Antitussive Potency Following Separate Administration of Metabolite. The Journal of Clinical Pharmacology, 44(9), 986–991. [Link]

  • Chemsrc. (2025, August 22). N-Desmethyl N-Ethoxycarbonyl Dextrorphan | CAS#:1079043-47-2. Retrieved March 27, 2026, from [Link]

  • Astarita, G., & Paglia, G. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(20), 12275-12281. [Link]

  • Guna, S., & Wilson, D. J. (2014). Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. Journal of The American Society for Mass Spectrometry, 25(8), 1383–1392. [Link]

  • Pharmaffiliates. (n.d.). Dextromethorphan-impurities. Retrieved March 27, 2026, from [Link]

  • Wikipedia. (n.d.). Dextromethorphan. Retrieved March 27, 2026, from [Link]

  • Chen, Z. J., et al. (2003). Simultaneous analysis of dextromethorphan and its three metabolites in human plasma using an improved HPLC method with fluorometric detection. Journal of Chromatography B, 794(1), 121-129. [Link]

  • Pharmaffiliates. (n.d.). CAS No : 1079043-47-2 | Product Name : N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Retrieved March 27, 2026, from [Link]

  • Nakamura, H. (2023). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. Journal of Mass Spectrometry & Advances in the Clinical Lab. [Link]

  • Fraser, C. D., Cornthwaite, H. M., & Watterson, J. H. (2015). Analysis of dextromethorphan and dextrorphan in decomposed skeletal tissues by microwave assisted extraction, microplate solid-phase extraction and gas chromatography-mass spectrometry. Drug Testing and Analysis, 7(7), 618-623. [Link]

  • Klun, J., et al. (2025). Enhancing metabolite coverage using dedicated mobile phases for individual polarity modes in HILIC-MS. Analytical and Bioanalytical Chemistry. [Link]

  • Liu, Y., et al. (2012). Simultaneous Determination of Dextromethorphan and Dextrophan in Rat Plasma by LC-MS/MS and Its Application to a Pharmacokinetic Study. Journal of Chromatographic Science, 50(5), 415-420. [Link]

  • Silva, R., et al. (2023). Determination of Dextromethorphan and Dextrorphan in Urine Using Bar Adsorptive Microextraction Followed by Gas Chromatography–Mass Spectrometry Analysis. Separations, 10(12), 621. [Link]

  • LCGC International. (2011). Identification of Metabolites of Doxylamine and Dextromethorphan Using UHPLC with High-Performance Time-of-flight Mass Spectrometry. Chromatography Online. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2010). Chemistry Review - Zenvia. Retrieved from [Link]

  • Schug, K. A. (2020). The Secrets of Electrospray Ionization: Why Less is More. LCGC International. Retrieved from [Link]

  • ResearchGate. (2019). Some advice about how to reduce the fragmentation in ESI mass spectrometry? Retrieved from [Link]

  • Cech, N. B., & Enke, C. G. (2000). Relating Electrospray Ionization Response to Nonpolar Character of Small Peptides. Analytical Chemistry, 72(13), 2717–2723. [Link]

  • Unknown. (n.d.). Ion fragmentation of small molecules in mass spectrometry.
  • El-Kassem, L. A., & Aly, F. A. (2011). Structural investigation of dextromethorphan using mass spectrometry and thermal analyses combined with MO calculations. Journal of the Serbian Chemical Society. [Link]

  • National Center for Biotechnology Information. (n.d.). Dextrorphan. In PubChem Compound Database. Retrieved March 27, 2026, from [Link]

  • Glick, M. E., et al. (1998). Determination of Dextromethorphan and Dextrorphan in Human Plasma by Liquid chromatography/tandem Mass Spectrometry. Journal of Mass Spectrometry, 33(9), 867-875. [Link]

  • KEGG DRUG. (n.d.). Dextromethorphan. Retrieved March 27, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing Liquid-Liquid Extraction of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for optimizing the liquid-liquid extraction (LLE) recovery of N-Desmethyl N-Ethoxycarbonyl D...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for optimizing the liquid-liquid extraction (LLE) recovery of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. As Senior Application Scientists, we have synthesized the following information to address common challenges and provide a framework for robust and reproducible extractions.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of N-Desmethyl N-Ethoxycarbonyl Dextrorphan that influence its liquid-liquid extraction?

  • Structure and Functional Groups: N-Desmethyl N-Ethoxycarbonyl Dextrorphan possesses a morphinan skeleton, which includes a tertiary amine and a carbamate group. The tertiary amine is basic, and the carbamate group is generally stable.[1][2][3] The overall molecule has a significant non-polar character.

  • pKa (Predicted): The tertiary amine is the most ionizable group. Based on the pKa of the structurally similar dextromethorphan, which is approximately 9.85, we can predict that the pKa of N-Desmethyl N-Ethoxycarbonyl Dextrorphan's tertiary amine is also in the basic range (likely between 9 and 10.5).[4] This is a critical parameter for pH optimization during LLE.

  • logP (Predicted): The logP (octanol-water partition coefficient) is expected to be relatively high, indicating a preference for organic solvents over water, especially when the tertiary amine is in its neutral (unprotonated) form. The addition of the ethoxycarbonyl group likely increases its lipophilicity compared to N-desmethyl dextrorphan.

  • Solubility: It is reported to be soluble in methanol.[5] Its solubility in other organic solvents and aqueous solutions will be highly dependent on the pH of the aqueous phase.

Q2: What is the general principle for optimizing the pH during the extraction of N-Desmethyl N-Ethoxycarbonyl Dextrorphan?

A2: The "pH-partition hypothesis" is the guiding principle. To efficiently extract a basic compound like N-Desmethyl N-Ethoxycarbonyl Dextrorphan from an aqueous matrix into an immiscible organic solvent, the pH of the aqueous phase should be adjusted to be at least 2 pH units above the pKa of the analyte.[6][7][8] At this higher pH, the tertiary amine will be predominantly in its neutral, deprotonated form, which is more soluble in the organic solvent. Conversely, to back-extract the analyte from an organic solvent into an aqueous phase, the pH of the aqueous solution should be adjusted to be at least 2 pH units below the pKa, protonating the tertiary amine and making it more water-soluble.

Q3: How stable is the N-Desmethyl N-Ethoxycarbonyl Dextrorphan molecule during the extraction process?

A3: The carbamate functional group in N-Desmethyl N-Ethoxycarbonyl Dextrorphan is generally considered to be chemically and proteolytically stable.[1][2][3] Studies on various carbamates have shown them to be stable against hydrolysis in the pH range of 2-12.[9][10] Therefore, degradation of the analyte during pH adjustment within this range is unlikely to be a significant issue.

Troubleshooting Guide

Low Extraction Recovery

Q4: I am experiencing low recovery of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. What are the likely causes and how can I troubleshoot this?

A4: Low recovery is a common issue in LLE and can stem from several factors. A systematic approach to troubleshooting is recommended.

1. Suboptimal pH of the Aqueous Phase:

  • The "Why": As discussed, the ionization state of the tertiary amine is critical. If the pH of the aqueous sample is too low (acidic or neutral), the amine will be protonated (charged), making it more soluble in the aqueous phase and preventing its transfer into the organic solvent.[6][8]

  • Troubleshooting Steps:

    • Verify pH: Use a calibrated pH meter to accurately measure the pH of your aqueous sample before extraction.

    • Adjust pH: Increase the pH of the aqueous phase to at least 11 (at least 2 pH units above the predicted pKa of ~9). A common approach for extracting dextrorphan and related compounds is to add a base like ammonium hydroxide.[11]

    • Experiment with a pH Gradient: If the pKa is unknown, perform a series of small-scale extractions at different pH values (e.g., pH 9, 10, 11, and 12) to empirically determine the optimal pH for maximum recovery.

2. Inappropriate Solvent Selection:

  • The "Why": The principle of "like dissolves like" is paramount in LLE.[12] The chosen organic solvent must be able to effectively solvate the analyte while being immiscible with the aqueous phase.

  • Troubleshooting Steps:

    • Evaluate Solvent Polarity: N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a relatively non-polar molecule. Solvents like methyl-tert-butyl ether (MTBE), diethyl ether, ethyl acetate, or mixtures such as n-heptane/ethyl acetate (1:1) have been used for the extraction of dextromethorphan and its metabolites and are good starting points.[13][14]

    • Solvent Screening: If recovery is still low, consider screening a panel of solvents with varying polarities. See the table below for suggestions.

    • Solvent Purity: Ensure the use of high-purity solvents, as impurities can interfere with the extraction and subsequent analysis.

3. Insufficient Mixing/Agitation:

  • The "Why": Efficient extraction requires maximizing the surface area of contact between the aqueous and organic phases to facilitate the transfer of the analyte.[8][15]

  • Troubleshooting Steps:

    • Increase Agitation Time/Intensity: Ensure adequate mixing by vortexing or shaking. However, be mindful that overly vigorous shaking can lead to emulsion formation.[16][17]

    • Gentle Inversion: For samples prone to emulsions, gentle but prolonged inversion of the extraction vessel (e.g., for 5-10 minutes) can be effective.

4. Insufficient Phase Separation Time:

  • The "Why": After mixing, the two phases need sufficient time to separate completely. Premature collection of the organic layer can result in the inclusion of the aqueous phase and incomplete recovery.

  • Troubleshooting Steps:

    • Allow for Complete Separation: Let the mixture stand until a clear interface between the two layers is visible.

    • Centrifugation: To expedite and improve phase separation, especially if a sharp interface is not forming, centrifuge the sample.

5. Analyte Adsorption:

  • The "Why": Highly lipophilic compounds can sometimes adsorb to the surface of glassware or plasticware, leading to lower recovery.

  • Troubleshooting Steps:

    • Use Silanized Glassware: Silanizing glassware can reduce the number of active sites available for adsorption.

    • Pre-rinse with Solvent: Pre-rinsing the collection tubes with the extraction solvent can help to minimize analyte loss.

Emulsion Formation

Q5: An emulsion has formed at the interface of my aqueous and organic layers, and they are not separating. What should I do?

A5: Emulsion formation is one of the most frequent challenges in LLE, especially when dealing with complex biological matrices.[16][17] Emulsions are colloidal dispersions of one liquid in another and can be stabilized by components in the sample matrix like proteins and lipids.[18][19]

Preventative Measures:

  • Gentle Mixing: Instead of vigorous shaking, gently invert the extraction tube multiple times.[16]

  • Use a Supported Liquid Extraction (SLE) approach: SLE is an alternative to LLE that is less prone to emulsion formation.[16]

Breaking an Emulsion:

  • Patience: Sometimes, simply allowing the sample to stand for a longer period can lead to the collapse of the emulsion.

  • Centrifugation: This is often the most effective method. Spinning the sample at a moderate speed will force the separation of the layers.[16]

  • "Salting Out": Add a small amount of a saturated sodium chloride (brine) solution or solid salt to the mixture.[8][16] This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Addition of a Different Organic Solvent: Adding a small volume of a different organic solvent can alter the properties of the organic phase and disrupt the emulsion.[16]

  • Filtration: Use phase separation filter paper, which is hydrophobic and allows the organic phase to pass through while retaining the aqueous phase.[16]

  • Temperature Change: Gently warming or cooling the sample in a water bath can sometimes help to break the emulsion.

Experimental Protocols & Data

Table 1: Recommended Solvents for LLE of N-Desmethyl N-Ethoxycarbonyl Dextrorphan
SolventPolarity IndexDensity (g/mL)Comments
Methyl-tert-butyl ether (MTBE)2.50.74Good choice for basic compounds, less prone to peroxide formation than diethyl ether.
Diethyl Ether2.80.71Effective but highly volatile and can form explosive peroxides.
Ethyl Acetate4.40.90A more polar option, can co-extract more polar interferences.
n-Butyl Chloride1.00.88Has been successfully used for dextromethorphan extraction.[11]
n-Heptane/Ethyl Acetate (1:1 v/v)~2.2~0.79A mixture that can be optimized for specific applications.[13]
Step-by-Step LLE Protocol
  • Sample Preparation: To 1 mL of aqueous sample (e.g., plasma, urine), add a suitable internal standard.

  • pH Adjustment: Add 50 µL of concentrated ammonium hydroxide to basify the sample to a pH > 10. Vortex briefly.

  • Solvent Addition: Add 5 mL of the selected organic solvent (e.g., MTBE).

  • Extraction: Cap the tube and mix by gentle inversion for 10 minutes.

  • Phase Separation: Centrifuge at 2000 x g for 10 minutes to achieve a clean separation of the layers.

  • Collection: Carefully transfer the upper organic layer to a clean tube.

  • Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent for your analytical method (e.g., mobile phase for LC-MS).

Visualization

Troubleshooting Workflow for Low LLE Recovery

LLE_Troubleshooting Start Low Recovery Observed Check_pH Is aqueous pH > 2 units above pKa? (e.g., pH > 11) Start->Check_pH Adjust_pH Adjust pH with base (e.g., NH4OH) Check_pH->Adjust_pH No Check_Solvent Is the extraction solvent appropriate? Check_pH->Check_Solvent Yes Adjust_pH->Check_pH Screen_Solvents Screen alternative solvents (e.g., MTBE, Ethyl Acetate) Check_Solvent->Screen_Solvents No Check_Mixing Is mixing adequate? Check_Solvent->Check_Mixing Yes Screen_Solvents->Check_Solvent Optimize_Mixing Increase mixing time/intensity or use gentle inversion Check_Mixing->Optimize_Mixing No Check_PhaseSep Is phase separation complete? Check_Mixing->Check_PhaseSep Yes Optimize_Mixing->Check_Mixing Use_Centrifugation Centrifuge to aid separation Check_PhaseSep->Use_Centrifugation No Success Recovery Improved Check_PhaseSep->Success Yes Use_Centrifugation->Check_PhaseSep

Caption: Troubleshooting workflow for low LLE recovery.

References

  • Vertex AI Search. (n.d.). N-Desmethyl N-Ethoxycarbonyl Dextrorphan.
  • LCGC International. (2026, March 26). Tips for Troubleshooting Liquid–Liquid Extractions.
  • Biotage. (2023, January 17). Tackling emulsions just got easier.
  • National Center for Biotechnology Information. (n.d.). Organic Carbamates in Drug Design and Medicinal Chemistry. PMC.
  • Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
  • MDPI. (2025, December 16). Determination of Dextromethorphan and Dextrorphan in Urine Using Bar Adsorptive Microextraction Followed by Gas Chromatography–Mass Spectrometry Analysis.
  • LookChem. (n.d.). Cas 1079043-47-2,N-Desmethyl N-Ethoxycarbonyl Dextrorphan.
  • ACS Publications. (2015, January 7). Organic Carbamates in Drug Design and Medicinal Chemistry.
  • NextSDS. (n.d.). N-Desmethyl N-Ethoxycarbonyl Dextrorphan — Chemical Substance Information.
  • Farmacia Journal. (2022, June 16). SCREENING METHOD FOR THE DETECTION OF DEXTROMETHORPHAN ABUSE BY HPTLC.
  • Chemsrc. (2025, August 22). N-Desmethyl N-Ethoxycarbonyl Dextrorphan | CAS#:1079043-47-2.
  • ACS Publications. (2003, March 8). Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants.
  • National Center for Biotechnology Information. (n.d.). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC.
  • SciELO. (n.d.). Carbamates: Are they “Good” or “Bad Guys”?.
  • ResearchGate. (n.d.). Simultaneous analysis of dextromethorphan and its three metabolites in human plasma using an improved HPLC method with fluorometric detection.
  • PubMed. (2011, January 25). Simultaneous quantification of dextromethorphan and its metabolites dextrorphan, 3-methoxymorphinan and 3-hydroxymorphinan in human plasma by ultra performance liquid chromatography/tandem triple-quadrupole mass spectrometry.
  • PubMed. (2002, May 25). Semi-automated liquid--liquid back-extraction in a 96-well format to decrease sample preparation time for the determination of dextromethorphan and dextrorphan in human plasma.
  • Bucknell Digital Commons. (n.d.). "Efficient Liquid Liquid Extraction By Emulsion Formation and Separatio" by Katherine Louise Wiley.
  • Zaiput Flow Technologies. (n.d.). Liquid-Liquid extraction with systematically adjusted PH.
  • Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation.
  • PubMed. (2007, January 17). Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry.
  • Semantic Scholar. (n.d.). Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry.
  • RSC Publishing. (2021, August 25). Selective separation of amines from continuous processes using automated pH controlled extraction.
  • National Center for Biotechnology Information. (n.d.). Dextromethorphan. PubChem.
  • Pharmaffiliates. (n.d.). Dextromethorphan-impurities.
  • ResearchGate. (n.d.). Effect of aqueous phase pH on liquid–liquid extraction with impinging-jets contacting technique.
  • Arome Science. (2026, January 9). Why Solvent Choice Matters in Metabolomics Sample Preparation.
  • Koch Modular. (n.d.). Troubleshooting Liquid-Liquid Extraction Columns Evaluating Column Efficiency.
  • Google Patents. (n.d.). US20220064122A1 - Analogs of Dextromethorphan with Balanced Receptor Activities.
  • Wikipedia. (n.d.). Dextromethorphan.
  • K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
  • MDPI. (n.d.). Emulsion Formation and Stabilization by Biomolecules: The Leading Role of Cellulose.
  • ResearchGate. (n.d.). Analysis of opioids in postmortem urine samples by dispersive liquid-liquid microextraction and high performance liquid chromatography with photo diode array detection.
  • U.S. Food and Drug Administration. (2010, October 28). CHEMISTRY REVIEW.
  • Biolin Scientific. (2024, June 11). How emulsions form and break?.
  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). dextromethorphan.
  • Pharmaffiliates. (n.d.). CAS No : 1079043-47-2 | Product Name : N-Desmethyl N-Ethoxycarbonyl Dextrorphan.
  • Chair of Analytical Chemistry. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO).
  • FooDB. (2011, September 21). Showing Compound Dextromethorphan (FDB022738).

Sources

Troubleshooting

resolving ion suppression and matrix effects in N-Desmethyl N-Ethoxycarbonyl Dextrorphan LC-MS/MS

Welcome to the technical support center for the bioanalysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve comm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the bioanalysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common but complex issues related to ion suppression and matrix effects in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays. Our approach is rooted in explaining the causal relationships behind experimental phenomena and providing robust, self-validating protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common questions encountered during method development and sample analysis.

Q1: What are ion suppression and matrix effects, and why are they a critical issue in my LC-MS/MS analysis?

A: Matrix effects are the alteration of ionization efficiency for a target analyte by the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2] This phenomenon can manifest as either ion suppression (a decrease in signal) or, less commonly, ion enhancement (an increase in signal).[3] These effects are a major concern because they can lead to inaccurate and imprecise quantification, reduced sensitivity, and poor reproducibility of your assay.[4] Essentially, undetected matrix effects mean your instrument is reporting an incorrect concentration of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

Q2: My signal intensity for N-Desmethyl N-Ethoxycarbonyl Dextrorphan is low and highly variable between samples. Is this definitely ion suppression?

A: It is a strong possibility. Low and inconsistent signal intensity, especially for quality control (QC) samples prepared in different lots of biological matrix, is a classic symptom of ion suppression.[5][6] Co-eluting matrix components can compete with your analyte for ionization in the mass spectrometer's source, leading to a reduced and variable signal.[7][8] However, other issues like poor sample extraction, instrument contamination, or incorrect MS/MS parameters can also cause similar symptoms.[6] A systematic investigation is required to confirm the cause.

Q3: What are the most common chemical culprits of matrix effects when analyzing samples from plasma?

A: In biological fluids like plasma, the most notorious sources of matrix effects are phospholipids from cell membranes.[9][10] These molecules are often co-extracted with analytes of interest and can be strongly retained on reversed-phase columns, leading to significant ion suppression.[10][11] Other sources include salts, endogenous metabolites, and formulation excipients from dosed medications, which can all interfere with the ionization process.[2][3]

Q4: What is the most direct way to experimentally prove that ion suppression is affecting my analysis?

A: The gold standard for qualitatively identifying ion suppression zones in your chromatogram is the post-column infusion experiment.[7][8] In this technique, a constant flow of your analyte is introduced into the eluent stream after the analytical column but before the MS ion source. This creates a stable, elevated baseline. When you then inject an extracted blank matrix sample, any dips in this baseline correspond directly to regions of ion suppression caused by eluting matrix components.[5]

Q5: I am using a stable isotope-labeled internal standard (SIL-IS) for N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Doesn't that automatically correct for all matrix effects?

A: Using a co-eluting SIL-IS is the most effective strategy to compensate for matrix effects, but it does not eliminate them.[12][13] A good SIL-IS experiences the same ion suppression or enhancement as the analyte, allowing for an accurate ratio-based calculation.[14] However, if the ion suppression is severe, the signal for both the analyte and the SIL-IS can be suppressed to a point where sensitivity and precision are compromised.[3] Therefore, the best practice is to first minimize matrix effects through optimized sample preparation and chromatography and then use a SIL-IS to correct for any remaining variability.[2]

In-Depth Troubleshooting Guides

This section provides systematic workflows and detailed protocols to diagnose, quantify, and resolve matrix effects.

Guide 1: A Systematic Workflow for Investigating and Mitigating Matrix Effects

Encountering variability in your data can be frustrating. This guide provides a logical, step-by-step process to determine if matrix effects are the cause and how to effectively eliminate them.

Step 1: Diagnose the Presence of Ion Suppression

The first step is to confirm that co-eluting matrix components are indeed suppressing the ionization of your analyte. The post-column infusion experiment is the definitive method for this diagnosis.

Experimental Protocol: Post-Column Infusion Analysis

  • System Setup:

    • Prepare a standard solution of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that provides a strong, stable signal (e.g., 50-100 ng/mL).

    • Using a syringe pump and a T-connector, infuse this solution at a low, constant flow rate (e.g., 5-10 µL/min) into the LC eluent stream between the analytical column and the mass spectrometer's ion source.[7]

  • Establish Baseline:

    • Begin the infusion and allow the MS signal for your analyte's MRM transition to stabilize. You should observe a consistent, elevated signal (the baseline).

  • Injection and Analysis:

    • Inject a blank matrix sample that has been processed through your standard sample preparation procedure (e.g., protein precipitation, LLE, or SPE).

    • Acquire data across the entire chromatographic run time.

  • Interpretation:

    • Examine the resulting chromatogram of the infused analyte signal. Any significant negative deviation or "dip" from the stable baseline indicates a region where co-eluting matrix components are causing ion suppression.[8] Note the retention time of these suppression zones.

    • Compare the retention time of your analyte and internal standard with these suppression zones. If they overlap, ion suppression is highly likely to be affecting your assay.

Logical Workflow for Ion Suppression Diagnosis

G cluster_0 Diagnosis Phase cluster_1 Decision Point cluster_2 Outcome A Observe Inconsistent Signal or Poor Reproducibility B Perform Post-Column Infusion Experiment [Protocol 1] A->B C Analyze Infusion Chromatogram for Signal Dips B->C D Does Analyte Retention Time Overlap with Suppression Zone? C->D E YES: Ion Suppression Confirmed. Proceed to Mitigation. D->E Yes F NO: Matrix Effect Unlikely. Investigate Other Causes (e.g., Extraction, Instrument Fault). D->F No

Caption: A logical workflow for identifying and mitigating ion suppression.

Step 2: Quantify the Severity of the Matrix Effect

Once suppression is confirmed, it's crucial to quantify its magnitude and variability. This is done by calculating the matrix factor (MF).

Experimental Protocol: Quantitative Matrix Effect Assessment

This protocol, adapted from the method described by Matuszewski et al., allows for the precise calculation of matrix effect and recovery.[15]

  • Prepare Three Sets of Samples (in triplicate or more, at low and high QC concentrations):

    • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent. This represents the theoretical 100% response without any matrix influence.

    • Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the analyte and internal standard into the final, extracted matrix just before injection. The response here is affected by ion suppression/enhancement.[7]

    • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process begins. The response of this set is affected by both matrix effects and extraction recovery.

  • Analyze and Calculate:

    • Inject all samples and record the mean peak areas for the analyte in each set.

    • Calculate the Matrix Factor (MF) and Recovery (RE) using the following formulas:

      • Matrix Factor (MF %) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

      • Recovery (RE %) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

  • Interpretation:

    • An MF of 100% indicates no matrix effect.

    • An MF < 100% indicates ion suppression.

    • An MF > 100% indicates ion enhancement.

    • The variability of the MF across different lots of matrix (ideally, test at least 6 lots) is critical for assessing method robustness.[7]

Table 1: Example Data for Matrix Effect Calculation

Sample SetMean Analyte Peak AreaCalculationResultInterpretation
Set A (Neat Solution)850,000--Reference Response
Set B (Post-Extraction Spike)425,000(425,000 / 850,000) * 100MF = 50% Severe (50%) Ion Suppression
Set C (Pre-Extraction Spike)382,500(382,500 / 425,000) * 100RE = 90% Good (90%) Extraction Recovery

Step 3: Mitigate and Eliminate Matrix Effects

Based on your findings, implement one or more of the following strategies. The goal is to bring the Matrix Factor as close to 100% as possible and ensure it is consistent across different matrix lots.

Strategy A: Enhance Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components before the sample ever reaches the MS.[2][3]

Table 2: Comparison of Common Sample Preparation Techniques

TechniqueProsConsBest For...
Protein Precipitation (PPT) Fast, simple, inexpensive.Results in a "dirty" extract with high levels of phospholipids and other interferences.[9]High-throughput screening where speed is prioritized over ultimate cleanliness.
Liquid-Liquid Extraction (LLE) Can provide a significantly cleaner extract than PPT; good for removing polar interferences.[3][16]Requires method development (solvent selection, pH optimization); can be time-consuming.Isolating analytes like dextrorphan and its derivatives from complex matrices. A common approach involves basifying the plasma and extracting with a solvent like n-butyl chloride.[17]
Solid-Phase Extraction (SPE) Highly selective, provides the cleanest extracts, and allows for sample concentration.[3]Requires significant method development; can be more expensive.Assays requiring the lowest limits of quantification and highest data quality. Mixed-mode cation exchange (CX) cartridges are often effective for basic compounds like dextrorphan.[18]
Phospholipid Removal Plates Combines the speed of PPT with effective removal of phospholipids.[19]Primarily targets one class of interferences; may not remove other matrix components.Quickly improving data quality for methods that suffer specifically from phospholipid-based suppression.[11]

Strategy B: Optimize Chromatographic Separation

If sample preparation alone is insufficient, modifying your LC method can physically separate your analyte from the interfering peaks.

  • Adjust the Gradient: Make the gradient shallower to increase the separation between your analyte and the interfering components identified in the post-column infusion experiment.[1]

  • Change Column Chemistry: If you are using a standard C18 column, consider an alternative chemistry like a Phenyl-Hexyl or a Biphenyl column, which offer different selectivities and may better resolve your analyte from matrix components.

  • Increase Retention: Poor retention on an LC column can cause the analyte to elute early, in the "garbage peak" region where ion suppression is often most severe.[5] Modifying the mobile phase (e.g., lowering the initial organic percentage) to increase the analyte's retention time can move it out of this suppression zone.

  • Employ UPLC/UHPLC: Ultra-high performance liquid chromatography systems use smaller particles and higher pressures to achieve significantly better peak resolution and efficiency, which can be instrumental in separating analytes from matrix interferences.[17]

Workflow for Mitigating Matrix Effects

G cluster_0 Mitigation Strategy cluster_1 Sample Prep Options cluster_2 Chromatography Options cluster_3 Validation A Ion Suppression Confirmed and Quantified B Optimize Sample Preparation A->B C Optimize Chromatography A->C D Implement a Co-eluting Stable Isotope-Labeled IS A->D E Switch from PPT to LLE or SPE B->E F Incorporate Phospholipid Removal Step B->F G Optimize SPE Wash/ Elution Steps B->G H Adjust Gradient to Separate from Suppression Zone C->H I Change Column Chemistry (e.g., C18 to Phenyl) C->I J Increase Analyte Retention C->J K Re-evaluate Matrix Effect using Protocol 2 D->K E->K F->K G->K H->K I->K J->K L Is Matrix Factor Acceptable and Consistent? K->L L->B No, Iterate M Method Optimized L->M Yes

Caption: Iterative workflow for mitigating and validating the resolution of matrix effects.

References
  • Vertex AI Search Grounding API. (n.d.). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC.
  • DeMaio, W., & Schilling, J. (2007). Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry. PubMed.
  • LCGC International. (n.d.). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples.
  • Lutz, U., Völkel, W., Lutz, R. W., & Lutz, W. K. (2004). LC-MS/MS analysis of dextromethorphan metabolism in human saliva and urine to determine CYP2D6 phenotype and individual variability in N-demethylation and glucuronidation. PubMed.
  • PubMed. (n.d.). Determination of Dextromethorphan and Dextrorphan in Human Plasma by Liquid chromatography/tandem Mass Spectrometry.
  • Welch Materials, Inc. (2024, November 21). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions.
  • Vertex AI Search Grounding API. (n.d.). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC.
  • LCGC International. (n.d.). An Uncommon Fix for LC–MS Ion Suppression.
  • PubMed. (2005). On-line solid phase extraction using the Prospekt-2 coupled with a liquid chromatography/tandem mass spectrometer for the determination of dextromethorphan, dextrorphan and guaifenesin in human plasma.
  • Separation Science. (n.d.). LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples.
  • Waters Corporation. (n.d.). Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates.
  • Biotech Spain. (2025, November 20). Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis.
  • Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis.
  • Vertex AI Search Grounding API. (n.d.). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC.
  • Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
  • Romer Labs. (n.d.). The Advantage of Fully Stable C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis.
  • PubMed. (2005, May 5). Validation of a liquid chromatography-mass spectrometry method to assess the metabolism of dextromethorphan in rat everted gut sacs.
  • Alsachim. (2023, March 10). Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS.
  • ResolveMass. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results.
  • Chromatography Online. (2014, January 14). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
  • ResearchGate. (n.d.). Phospholipid Depletion Techniques in LC‐MS Bioanalysis | Request PDF.
  • NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?
  • PubMed. (2011, January 25). Simultaneous quantification of dextromethorphan and its metabolites dextrorphan, 3-methoxymorphinan and 3-hydroxymorphinan in human plasma by ultra performance liquid chromatography/tandem triple-quadrupole mass spectrometry.
  • ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories.
  • Benchchem. (n.d.). Technical Support Center: Overcoming Ion Suppression in LC-MS/MS Analysis of 4-MPEA.
  • ResearchGate. (n.d.). Low‐volume plasma sampling for determination of Dextromethorphan and Dextrorphan in Rat plasma: LC‐MS/MS method and its application in pharmacokinetic study | Request PDF.
  • ResearchGate. (2026, February 16). Determination of Dextromethorphan in Oral Fluid by LC–MS-MS.
  • PubMed. (2011, October 15). Determination of dextromethorphan in human plasma using pipette tip solid-phase extraction and gas chromatography-mass spectrometry.
  • Lutz, U., Bittner, N., Lutz, R. W., & Lutz, W. K. (2008). Metabolite profiling in human urine by LC-MS/MS: method optimization and application for glucuronides from dextromethorphan metabolism. PubMed.
  • Semantic Scholar. (n.d.). Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry.
  • Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards.
  • Oxford Academic. (2016, May 15). Determination of Dextromethorphan in Oral Fluid by LC–MS-MS.
  • MDPI. (2025, December 16). Determination of Dextromethorphan and Dextrorphan in Urine Using Bar Adsorptive Microextraction Followed by Gas Chromatography–Mass Spectrometry Analysis.
  • Fisher Scientific. (n.d.). Fast, Reproducible LC-MS/MS Analysis of Dextromethorphan and Dextrorphan.
  • Farmacia Journal. (2022, June 16). SCREENING METHOD FOR THE DETECTION OF DEXTROMETHORPHAN ABUSE BY HPTLC.
  • ResearchGate. (n.d.). (PDF) On-Line Solid Phase Extraction Using the Prospekt-2 Coupled with a Liquid Chromatography/Tandem Mass Spectrometer for the Determination of Dextromethorphan, Dextrorphan and Guaifenesin in Human Plasma.
  • AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis.
  • ResearchGate. (n.d.). On-line extraction LC-MS/MS chromatograms of dextrorphan and... | Download Scientific Diagram.
  • MDPI. (2024, May 12). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.
  • LC Troubleshooting Bible. (n.d.). Ion Suppression in LC–MS–MS — A Case Study.
  • OMICS International. (2013, April 23). Identification and Reduction of Matrix Effects Caused by Solutol Hs15 in Bioanalysis Using Liquid Chromatography/Tandem Mass Spectrometry.
  • Chromatography Online. (n.d.). Identification of Metabolites of Doxylamine and Dextromethorphan Using UHPLC with High-Performance Time-of-flight Mass Spectrometry.
  • vscht.cz. (n.d.). Matrix-induced effects: a critical point in the gas chromatographic analysis of pesticide residues.

Sources

Optimization

N-Desmethyl N-Ethoxycarbonyl Dextrorphan stability issues and storage conditions in aqueous solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing signal loss, erratic quantification, or degradation of N-Desmethyl N-Ethoxycarbonyl Dextrorph...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing signal loss, erratic quantification, or degradation of N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2) during in vitro assays and LC-MS method development.

This guide is designed to move beyond basic handling instructions. We will deconstruct the chemical causality behind this compound's instability and provide self-validating workflows to ensure absolute data integrity during your experiments.

Mechanistic Overview: The Carbamate Vulnerability

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a morphinan derivative where the typical N-methyl group is replaced by an N-ethoxycarbonyl group, forming an ethyl carbamate moiety.

The fundamental chemical vulnerability of this molecule lies in this carbamate linkage. While N,N-disubstituted carbamates (like this morphinan derivative) are generally more stable than N-monosubstituted carbamates because they avoid the rapid E1cb elimination pathway[1], they remain highly susceptible to BAc2 base-catalyzed hydrolysis in aqueous environments[1][2]. When the pH exceeds 7.5, hydroxide ions rapidly attack the electrophilic carbonyl carbon, cleaving the molecule into N-desmethyl dextrorphan (a secondary amine), ethanol, and carbon dioxide[2].

Furthermore, when working with biological matrices (e.g., plasma or tissue homogenates), ubiquitous esterase enzymes will aggressively catalyze this exact cleavage[2][3].

CarbamateHydrolysis A N-Desmethyl N-Ethoxycarbonyl Dextrorphan B Hydroxide Attack (Alkaline pH > 7.5) A->B H2O / OH- C Tetrahedral Intermediate B->C D N-Desmethyl Dextrorphan (Secondary Amine) C->D Cleavage E Ethanol + CO2 C->E Byproducts

Caption: Mechanism of base-catalyzed carbamate hydrolysis in aqueous media.

Quantitative Stability Data

To optimize your experimental design, refer to the following synthesized data regarding the half-life ( t1/2​ ) of ethyl carbamate derivatives in various aqueous conditions[2][4].

Aqueous EnvironmentTemperature (°C)Estimated Half-Life ( t1/2​ )Primary Degradation Mechanism
pH 3.0 (Acidic)25°C> 14 daysSlow acid-catalyzed hydrolysis
pH 5.0 (Slightly Acidic)4°C> 6 monthsHighly stable (Optimal Storage)
pH 5.0 (Slightly Acidic)25°C~ 30 daysStable
pH 7.4 (Physiological)37°C< 12 hoursEnzymatic / Mild base-catalyzed hydrolysis
pH 9.0 (Alkaline)25°C< 2 hoursRapid base-catalyzed hydrolysis

Diagnostic Troubleshooting Guide

If you observe a decreasing peak area for N-Desmethyl N-Ethoxycarbonyl Dextrorphan or the sudden appearance of an m/z 258.18 peak (N-desmethyl dextrorphan) in your LC-MS chromatograms, follow this logical diagnostic workflow.

Troubleshooting Start Signal Loss Detected (LC-MS / HPLC) CheckPH Check Aqueous pH Start->CheckPH IsAlkaline pH > 7.0? CheckPH->IsAlkaline FixPH Acidify to pH 5.0 (Acetate Buffer) IsAlkaline->FixPH Yes CheckTemp Check Storage Temp IsAlkaline->CheckTemp No Stable Analyte Stabilized FixPH->Stable IsWarm T > 4°C? CheckTemp->IsWarm FixTemp Store at -20°C Avoid Freeze-Thaw IsWarm->FixTemp Yes CheckMatrix Bio-Matrix? IsWarm->CheckMatrix No FixTemp->Stable AddInhibitor Add Esterase Inhibitor (e.g., PMSF) CheckMatrix->AddInhibitor Yes CheckMatrix->Stable No AddInhibitor->Stable

Caption: Diagnostic workflow for resolving N-ethoxycarbonyl dextrorphan degradation.

Frequently Asked Questions (FAQs)

Q: Why does my analyte signal completely disappear when extracting from rat or human plasma? A: Plasma contains high concentrations of esterases that rapidly recognize and cleave the ethyl carbamate linkage[2][3]. Solution: You must immediately halt enzymatic activity upon sample collection. Pre-treat your collection tubes with a broad-spectrum esterase inhibitor (such as PMSF or Sodium Fluoride) and immediately acidify the plasma to pH 5.0 using dilute formic or acetic acid before beginning your extraction protocol[2].

Q: Can I store the aqueous stock solutions in standard clear plastic microcentrifuge tubes? A: It is highly discouraged. The dextrorphan backbone contains a phenolic hydroxyl group which is susceptible to photo-oxidation. Furthermore, lipophilic morphinan derivatives can adsorb to certain plastics or induce the leaching of plasticizers into organic-aqueous mixtures. Always use amber glass vials with PTFE-lined caps.

Q: Is freeze-thaw cycling detrimental to this compound? A: Yes. Repeated freeze-thaw cycles cause localized pH shifts in the aqueous buffer. As ice crystals form, the solute is pushed into highly concentrated, potentially alkaline micro-environments that dramatically accelerate carbamate hydrolysis. Aliquot your samples to ensure single-use thawing.

Validated Experimental Protocols

To ensure absolute trustworthiness in your assays, utilize the following self-validating protocol for preparing and storing aqueous solutions.

Protocol: Preparation of Stable Aqueous Stock Solutions

Objective: Formulate a 1 mg/mL working stock that resists hydrolytic degradation.

Step-by-Step Methodology:

  • Solvent Selection: Utilize strictly LC-MS grade water and Acetonitrile (ACN).

  • Buffer Preparation: Prepare a 10 mM Ammonium Acetate buffer. Using a calibrated pH meter, adjust the buffer strictly to pH 5.0 using glacial acetic acid. (Causality: Acetate provides excellent buffering capacity at pH 5.0, which is the optimal stability zone for carbamates, and is fully volatile for downstream LC-MS analysis).

  • Dissolution: Dissolve 10 mg of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in 1 mL of pure ACN to ensure complete solubilization of the lipophilic morphinan core.

  • Dilution: Slowly add 9 mL of the prepared pH 5.0 Ammonium Acetate buffer while vortexing to achieve a 1 mg/mL final concentration in 10% ACN.

  • Aliquoting & Storage: Dispense into 100 µL aliquots in amber glass vials. Flash-freeze in liquid nitrogen and transfer to -20°C.

  • Self-Validation Step: To confirm that your system is properly calibrated and that degradation is strictly pH-dependent, prepare a parallel "Failure Control" aliquot using a pH 8.0 Ammonium Bicarbonate buffer. Incubate both the pH 5.0 and pH 8.0 samples at 37°C for 12 hours. Analyze via LC-MS.

    • Expected Result: The pH 5.0 sample will retain >98% of the parent peak area. The pH 8.0 sample will show a >50% reduction in the parent peak and a massive signal spike for the N-desmethyl dextrorphan cleavage product.

References

  • Technical Support Center: Reducing Caramates Hydrolysis During Sample Preparation Source: BenchChem URL
  • Source: Scite.
  • Phenyloxycarbonyl (Phoc)
  • Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH)

Sources

Troubleshooting

Technical Support Center: Optimizing Spectrophotometric Analysis of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Welcome to the Advanced Analytical Support Center. This guide is engineered for researchers and drug development professionals facing signal-to-noise ratio (SNR) challenges during the UV-Vis spectrophotometric quantifica...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Analytical Support Center. This guide is engineered for researchers and drug development professionals facing signal-to-noise ratio (SNR) challenges during the UV-Vis spectrophotometric quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS 1079043-47-2).

Because dextrorphan derivatives exhibit their primary UV absorption maximum ( λmax​ ) at approximately 278 nm[1], analyses are highly susceptible to high-frequency noise, UV-absorbing solvent impurities, and matrix scattering. This guide provides field-proven, mechanistically grounded solutions to isolate and eliminate these background interferences.

Diagnostic Workflow: Isolating Background Noise

Before adjusting sample preparation, it is critical to determine whether the noise originates from the instrument hardware, the solvent, or the sample matrix. Follow the logic tree below to isolate the root cause.

G Start High Background Noise Observed at 278 nm CheckEmpty Run Empty Cuvette Baseline Scan Start->CheckEmpty IsNoiseEmpty Is Noise > 0.001 AU? CheckEmpty->IsNoiseEmpty LampIssue Hardware Fault: Replace D2 Lamp or Realign Detector IsNoiseEmpty->LampIssue YES CheckBlank Run Pure Solvent Blank IsNoiseEmpty->CheckBlank NO IsNoiseBlank Is Noise > 0.001 AU? CheckBlank->IsNoiseBlank SolventIssue Optical Interference: Use UV-Grade Solvent & Quartz Cuvette IsNoiseBlank->SolventIssue YES MatrixIssue Matrix Scattering: Apply 3-Point Drop Line Correction IsNoiseBlank->MatrixIssue NO

Diagnostic logic tree for isolating UV-Vis background noise sources.

Expert Troubleshooting & FAQs

Q1: Why do I observe erratic baseline noise specifically when measuring N-Desmethyl N-Ethoxycarbonyl Dextrorphan at low concentrations (<5 µg/mL)? A1: This is typically a hardware limitation related to photon flux. Dextrorphan and its analogues are measured in the UV region (~278 nm)[1]. At this wavelength, the spectrophotometer relies on the deuterium (D2) lamp. If the D2 lamp is nearing the end of its lifecycle, the photon flux drops exponentially. Causality: Spectrophotometric noise is inversely proportional to the square root of the light intensity reaching the detector. When light intensity drops, the relative dark current noise from the Charge-Coupled Device (CCD) or Photomultiplier Tube (PMT) dominates the signal, resulting in an erratic baseline[2].

Q2: My samples are derived from in vitro microsomal incubations. How do I eliminate the high background absorbance that skews my quantification? A2: The issue here is matrix scattering, not true molecular absorbance. Biological matrices contain residual proteins and lipids that cause Rayleigh scattering. Causality: Rayleigh scattering intensity is proportional to 1/λ4 . Because 278 nm is a relatively short wavelength, scattering disproportionately affects this region compared to the visible spectrum[3]. The detector cannot distinguish between light lost to scattering and light absorbed by the analyte, leading to an artificially inflated and noisy background. Resolution: Implement a mathematical background correction, such as a 3-point drop line (detailed in Protocol B).

Q3: How can I reduce high-frequency noise without losing the spectral resolution of the analyte peak? A3: Avoid simply increasing the slit width. While a wider slit allows more light and reduces noise, it broadens the spectral bandwidth and can cause adjacent peaks to merge. Causality: High-frequency random noise can be mathematically decoupled from the low-frequency analyte signal using a Savitzky-Golay smoothing filter, which is highly effective for zero-order and second-derivative UV-Vis spectroscopy[4]. This polynomial regression preserves the peak area and maximum, unlike simple moving averages which flatten the peak.

Self-Validating Experimental Protocols

Protocol A: Optical Path Validation & Blanking

Standardizing the optical path is the first defense against baseline drift and solvent cut-off noise.

  • Causality: Micro-bubbles and dissolved gases in solvents cause unpredictable light scattering. Furthermore, standard glass cuvettes absorb heavily below 300 nm, effectively blinding the detector at the 278 nm analytical wavelength.

  • Step 1: Select a matched pair of far-UV quartz cuvettes (10 mm path length).

  • Step 2: Degas the diluent (e.g., 0.1N HCl) via ultrasonication for 10 minutes to prevent micro-bubble formation.

  • Step 3: Fill both the reference and sample cuvettes with the degassed solvent. Wipe the optical faces with lint-free lens tissue.

  • Step 4 (Self-Validation): Run a photometric scan from 250 nm to 350 nm with both cuvettes in place. The resulting baseline must exhibit a variance of ≤0.0005 AU . If the variance exceeds this threshold, reclean the cuvettes with 1M HNO3, rinse with ultrapure water, and repeat.

Protocol B: 3-Point Drop-Line Background Correction

Use this software-driven protocol to eliminate linear scattering from biological matrices[3].

  • Causality: By measuring absorbance at higher wavelengths where N-Desmethyl N-Ethoxycarbonyl Dextrorphan does not absorb, you can calculate the exact slope of the matrix scattering and subtract it from the peak.

  • Step 1: Acquire the raw UV spectrum of the sample.

  • Step 2: Identify the analytical wavelength ( λmax​ ) at 278 nm.

  • Step 3: Select two reference wavelengths where the analyte exhibits zero absorbance (e.g., λref1​ = 350 nm, λref2​ = 400 nm).

  • Step 4: Configure your spectrophotometer software (e.g., ChemStation) to calculate the linear slope between λref1​ and λref2​ , and extrapolate this line back to 278 nm.

  • Step 5 (Self-Validation): Apply this correction method to a spiked matrix blank (matrix containing no drug). The calculated net absorbance at 278 nm must return to 0.000 ± 0.001 AU . If a non-linear residual offset remains, switch to second-derivative spectroscopy[4].

Quantitative Performance Data

The following table summarizes the expected quantitative improvements when applying the above troubleshooting strategies to N-Desmethyl N-Ethoxycarbonyl Dextrorphan analysis ( λmax​ = 278 nm).

Noise SourceMechanistic CausalityMitigation StrategyPre-Intervention SNRPost-Intervention SNRBaseline Variance (AU)
D2 Lamp Degradation Decreased photon flux at <300 nmHardware Replacement8:145:1< 0.0005
Matrix Scattering Rayleigh scattering ( 1/λ4 )3-Point Drop Line12:155:1< 0.0010
High-Frequency Noise Detector dark currentSavitzky-Golay Filter15:160:1< 0.0008
Solvent Cut-off UV absorption by impuritiesUV-Grade Solvent5:150:1< 0.0005

References

  • Source: International Journal of Pharmaceutical Sciences and Drug Research (ijpsdronline.com)
  • Source: Cranfield University (cranfield.ac.uk)
  • Source: Agilent Technologies (agilent.com)
  • Source: Researcher.Life (researcher.life)

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of NMDA Receptor Binding Affinity: Dextrorphan vs. Its Precursor, Dextromethorphan

An objective guide for researchers, scientists, and drug development professionals. Introduction The N-methyl-D-aspartate (NMDA) receptor, a crucial component of excitatory neurotransmission in the central nervous system...

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Author: BenchChem Technical Support Team. Date: April 2026

An objective guide for researchers, scientists, and drug development professionals.

Introduction

The N-methyl-D-aspartate (NMDA) receptor, a crucial component of excitatory neurotransmission in the central nervous system, is a key target in the development of therapeutics for a range of neurological and psychiatric disorders.[1][2] Its role in synaptic plasticity, learning, and memory is well-established, as is its implication in excitotoxic neuronal damage when overactivated. Consequently, NMDA receptor antagonists have been investigated for their potential in treating conditions such as depression, neuropathic pain, and neurodegenerative diseases.[1][2]

This guide provides a comparative analysis of the NMDA receptor binding affinity of two closely related morphinan compounds: Dextrorphan (DXO) and its parent drug, Dextromethorphan (DXM). Initially, this guide intended to compare Dextrorphan with N-Desmethyl N-Ethoxycarbonyl Dextrorphan. However, a thorough review of publicly available scientific literature, patents, and chemical databases revealed no pharmacological data, specifically regarding NMDA receptor binding affinity, for N-Desmethyl N-Ethoxycarbonyl Dextrorphan. This compound is primarily documented as a synthetic intermediate or an impurity in the synthesis of dextromethorphan derivatives.[3][4] Therefore, this guide will focus on the well-documented and pharmacologically significant comparison between Dextrorphan and Dextromethorphan.

Dextromethorphan is a widely used over-the-counter antitussive agent.[1][5] In the body, particularly in the liver, it is extensively metabolized by the cytochrome P450 enzyme CYP2D6 to its primary active metabolite, Dextrorphan.[1][6][5] It is this metabolite that is largely responsible for the NMDA receptor antagonist effects observed at higher, non-therapeutic doses of Dextromethorphan.[7][5] Understanding the distinct binding characteristics of these two compounds is crucial for interpreting preclinical and clinical data and for the rational design of new central nervous system-acting agents.

The Metabolic Conversion of Dextromethorphan to Dextrorphan

The biotransformation of Dextromethorphan to Dextrorphan is a critical step in its pharmacology. The following diagram illustrates this key metabolic pathway.

DXM Dextromethorphan (DXM) CYP2D6 CYP2D6 (O-demethylation) DXM->CYP2D6 DXO Dextrorphan (DXO) CYP2D6->DXO caption Metabolic pathway of Dextromethorphan to Dextrorphan.

Caption: Metabolic pathway of Dextromethorphan to Dextrorphan.

Comparative NMDA Receptor Binding Affinity

Experimental data consistently demonstrates that Dextrorphan is a significantly more potent NMDA receptor antagonist than its precursor, Dextromethorphan.[6][8] This is reflected in their respective binding affinities for the phencyclidine (PCP) binding site within the NMDA receptor ion channel. The inhibitor constant (Ki) is a measure of binding affinity; a lower Ki value indicates a higher affinity.

CompoundReceptor Binding SiteKi (nM)SpeciesReference
Dextrorphan NMDA (MK-801 site)486–906Rat[6]
Dextromethorphan NMDA (PCP site)2246Rat[9]
Dextromethorphan NMDA (MK-801 site)4540Rat[9]

As the data indicates, Dextrorphan's affinity for the NMDA receptor is several-fold higher than that of Dextromethorphan. This disparity is a key determinant of their differing pharmacological profiles, particularly concerning their dissociative effects at high doses, which are primarily attributed to the action of Dextrorphan.

Causality Behind Experimental Choices in Binding Assays

The determination of binding affinities for NMDA receptor channel blockers like Dextrorphan and Dextromethorphan is typically achieved through competitive radioligand binding assays. The choice of radioligand and experimental conditions is critical for obtaining accurate and reproducible data.

Choice of Radioligand:

  • [³H]MK-801 (Dizocilpine): This is a high-affinity, non-competitive NMDA receptor antagonist that binds to the PCP site within the ion channel when the channel is in an open state. Its high affinity and specificity make it an excellent tool for competitive binding assays to determine the affinity of other channel blockers.

  • [³H]TCP (Tenocyclidine): Similar to MK-801, TCP is another high-affinity PCP site ligand used to label the ion channel of the NMDA receptor.

The use of these radioligands allows for the quantification of a test compound's ability to displace them from the binding site, thereby providing a measure of the test compound's affinity.

Experimental System:

  • Rat Brain Homogenates: Membrane preparations from the rat cerebral cortex or whole brain are frequently used as they provide a rich source of native NMDA receptors in a physiologically relevant context.

Experimental Protocol: Competitive Radioligand Binding Assay for NMDA Receptor Affinity

The following is a generalized, yet detailed, protocol for determining the Ki of a test compound at the NMDA receptor using a filtration-based competitive binding assay.

I. Materials and Reagents
  • Test Compounds: Dextrorphan, Dextromethorphan

  • Radioligand: [³H]MK-801

  • Receptor Source: Whole rat brain membrane preparation

  • Assay Buffer: e.g., 5 mM HEPES, pH 7.4

  • Non-specific Binding (NSB) Determinand: A high concentration of a non-radiolabeled ligand, such as unlabeled MK-801 or PCP.

  • Apparatus: 96-well microplates, glass fiber filters (e.g., GF/B or GF/C), cell harvester, scintillation vials, scintillation cocktail, and a liquid scintillation counter.

II. Experimental Workflow

cluster_prep Preparation cluster_assay Assay Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis P1 Prepare serial dilutions of test compounds A1 Add buffer, membrane prep, [³H]MK-801, and test compound to 96-well plate P1->A1 P2 Prepare membrane homogenate (receptor source) P2->A1 A2 Incubate to reach equilibrium A1->A2 S1 Rapidly filter plate contents through glass fiber filters A2->S1 S2 Wash filters to remove unbound radioligand S1->S2 S3 Place filters in scintillation vials with cocktail S2->S3 S4 Quantify radioactivity using a scintillation counter S3->S4 D1 Plot % inhibition vs. log[test compound] S4->D1 D2 Determine IC₅₀ value D1->D2 D3 Calculate Ki using the Cheng-Prusoff equation D2->D3 caption Workflow for a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

III. Step-by-Step Methodology
  • Membrane Preparation:

    • Homogenize fresh or frozen whole rat brains in an ice-cold buffer.

    • Centrifuge the homogenate at a low speed to remove cellular debris.

    • Centrifuge the resulting supernatant at high speed to pellet the membranes containing the NMDA receptors.

    • Wash the membrane pellet by resuspension and recentrifugation to remove endogenous ligands.

    • Resuspend the final pellet in the assay buffer and determine the protein concentration (e.g., using a Bradford assay).

  • Assay Setup (in a 96-well plate):

    • Total Binding: Add membrane preparation, [³H]MK-801, and assay buffer.

    • Non-specific Binding (NSB): Add membrane preparation, [³H]MK-801, and a saturating concentration of unlabeled MK-801.

    • Test Compound: Add membrane preparation, [³H]MK-801, and varying concentrations of the test compound (Dextrorphan or Dextromethorphan).

  • Incubation: Incubate the plate at a defined temperature (e.g., room temperature) for a sufficient time to allow the binding to reach equilibrium.

  • Filtration and Washing:

    • Rapidly terminate the incubation by filtering the contents of each well through a glass fiber filter using a cell harvester.

    • Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Quantification:

    • Place the filters into scintillation vials containing a scintillation cocktail.

    • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding: Specific Binding = Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding).

    • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

NMDA Receptor Signaling Pathway

Antagonism at the NMDA receptor by compounds like Dextrorphan prevents the influx of Ca²⁺, thereby modulating downstream signaling cascades.

cluster_membrane Cell Membrane NMDA_R NMDA Receptor Ca_channel Ion Channel NMDA_R->Ca_channel contains PCP_site PCP Site Ca_channel->PCP_site contains Ca_in Ca²⁺ Glutamate Glutamate Glutamate->NMDA_R Glycine Glycine/D-Serine Glycine->NMDA_R DXO Dextrorphan DXO->PCP_site blocks Downstream Downstream Signaling (e.g., NO synthase, CaMKII) Ca_in->Downstream activates Ca_out Ca²⁺ Ca_out->Ca_channel influx caption Simplified NMDA receptor signaling pathway.

Caption: Simplified NMDA receptor signaling pathway.

Conclusion

The available scientific evidence unequivocally demonstrates that Dextrorphan possesses a significantly higher binding affinity for the NMDA receptor compared to its parent compound, Dextromethorphan. This difference in potency is a direct result of the structural changes occurring during metabolism. For researchers in drug development, this underscores the critical importance of evaluating the pharmacological activity of metabolites, as they can be the primary drivers of a drug's mechanism of action and clinical effects. While Dextromethorphan is an effective antitussive at therapeutic doses, its psychoactive properties at higher doses are mediated by its more potent metabolite, Dextrorphan, through the blockade of the NMDA receptor ion channel. This comparative guide provides a foundational understanding of these differences, supported by established experimental data and methodologies, to aid in the ongoing exploration of NMDA receptor modulators.

References

  • Taylor & Francis. (n.d.). Dextrorphan – Knowledge and References.
  • Wikipedia. (n.d.). Dextrorphan. In Wikipedia. Retrieved March 26, 2026, from [Link]

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  • Bolcskei, A., et al. (2008).
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  • Stahl, S. M. (2021). Stahl's Essential Psychopharmacology: Neuroscientific Basis and Practical Applications (5th ed.). Cambridge University Press.
  • Witkin, J. M., et al. (2021). N-Substituted-3-alkoxy-derivatives of dextromethorphan are functional NMDA receptor antagonists in vivo: Evidence from an NMDA-induced seizure model in rats. Pharmacology Biochemistry and Behavior, 203, 173154.
  • Price, C. J., et al. (1994). The N-methyl-D-aspartate receptor antagonist dextromethorphan selectively reduces temporal summation of second pain in man. Pain, 59(2), 165-174.
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Sources

Comparative

comparing N-Desmethyl N-Ethoxycarbonyl Dextrorphan with other dextromethorphan metabolites

This guide provides a comprehensive comparison of the principal metabolites of dextromethorphan (DM), with a special focus on contrasting their properties with N-Desmethyl N-Ethoxycarbonyl Dextrorphan. As researchers and...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of the principal metabolites of dextromethorphan (DM), with a special focus on contrasting their properties with N-Desmethyl N-Ethoxycarbonyl Dextrorphan. As researchers and drug development professionals, a nuanced understanding of metabolic pathways and the pharmacological profiles of metabolites is critical for accurate interpretation of experimental data and for the design of novel therapeutics. This document moves beyond a simple recitation of facts to offer insights into the causality of experimental choices and the interrelation of chemical structure to biological function.

Introduction: The Metabolic Landscape of Dextromethorphan

Dextromethorphan, a widely used antitussive, undergoes extensive first-pass metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme system. The two major metabolic pathways are O-demethylation, predominantly catalyzed by CYP2D6, and N-demethylation, mainly carried out by CYP3A4.[1] The activity of these enzymes is subject to significant inter-individual and inter-ethnic variability due to genetic polymorphisms, which can dramatically alter the pharmacokinetic and pharmacodynamic profile of dextromethorphan.[2]

The primary metabolites resulting from these pathways are dextrorphan (DXO), 3-methoxymorphinan (3-MM), and their downstream product, 3-hydroxymorphinan (3-HM).[3] Each of these compounds exhibits a unique pharmacological profile that contributes to the overall effects of dextromethorphan administration.

A lesser-known derivative, N-Desmethyl N-Ethoxycarbonyl Dextrorphan, is not a typically reported metabolite in standard metabolic pathways but may be encountered as a synthetic derivative or impurity.[4] Due to the current lack of publicly available experimental data on its biological activity, this guide will provide a theoretical comparison based on established structure-activity relationships in the morphinan class.

The Metabolic Cascade: A Visual Representation

The metabolic conversion of dextromethorphan is a multi-step process involving several key enzymes. The following diagram illustrates the primary metabolic routes.

Dextromethorphan_Metabolism DM Dextromethorphan DXO Dextrorphan (DXO) (Active Metabolite) DM->DXO CYP2D6 (Major) O-demethylation MM 3-Methoxymorphinan (3-MM) DM->MM CYP3A4 (Major) N-demethylation HM 3-Hydroxymorphinan (3-HM) (Active Metabolite) DXO->HM CYP3A4 N-demethylation MM->HM CYP2D6 O-demethylation

Caption: Primary metabolic pathways of dextromethorphan.

Comparative Analysis of Key Metabolites

This section provides a detailed comparison of N-Desmethyl N-Ethoxycarbonyl Dextrorphan with the well-characterized metabolites of dextromethorphan.

N-Desmethyl N-Ethoxycarbonyl Dextrorphan: A Theoretical Profile

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is structurally distinct from the primary metabolites due to the absence of the N-methyl group and the presence of an N-ethoxycarbonyl group. While experimental data is not available, we can infer potential properties based on its chemistry:

  • Lipophilicity: The addition of the ethoxycarbonyl group is expected to increase the lipophilicity of the molecule compared to its parent N-desmethyl dextrorphan. This could potentially enhance its ability to cross the blood-brain barrier.

  • Metabolic Stability: The N-ethoxycarbonyl group may be susceptible to hydrolysis by esterases, which could represent a primary metabolic pathway for this compound. Its stability in the presence of CYP enzymes would require experimental verification.

  • Receptor Binding: The N-substituent on the morphinan scaffold is known to be a critical determinant of receptor affinity and selectivity. The bulky ethoxycarbonyl group is likely to significantly alter the binding profile compared to the N-methylated metabolites. It may reduce or alter its affinity for the NMDA receptor and other targets.

Dextrorphan (DXO)

DXO is the principal active metabolite of dextromethorphan and is largely responsible for its psychoactive effects at high doses.[5]

  • Formation: Produced via O-demethylation of dextromethorphan by CYP2D6.[6]

  • Pharmacological Activity: DXO is a potent, non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[6][7] Its affinity for the NMDA receptor is significantly higher than that of the parent drug.[8] It also exhibits affinity for the sigma-1 receptor but is a much less active serotonin reuptake inhibitor compared to dextromethorphan.[8]

  • Clinical Significance: The NMDA receptor antagonism of DXO is believed to underlie both the antitussive and the dissociative and hallucinogenic effects of high-dose dextromethorphan.[5][6] It has also been investigated for its neuroprotective properties.[9]

3-Methoxymorphinan (3-MM)

3-MM is a metabolite formed through the N-demethylation pathway.

  • Formation: Produced via N-demethylation of dextromethorphan by CYP3A4.

  • Pharmacological Activity: 3-MM is generally considered to be an inactive metabolite with minimal pharmacological effects at typical therapeutic concentrations. Some studies suggest it may have local anesthetic properties.

  • Clinical Significance: The ratio of dextromethorphan to 3-MM in urine has been explored as a potential probe for CYP3A4 activity, although its utility is debated due to high intraindividual variability.[10][11]

3-Hydroxymorphinan (3-HM)

3-HM is a downstream metabolite of both DXO and 3-MM.

  • Formation: Produced by N-demethylation of DXO (via CYP3A4) or O-demethylation of 3-MM (via CYP2D6).[12]

  • Pharmacological Activity: 3-HM has demonstrated potent neuroprotective and neurotrophic effects in preclinical studies.[6][13] Unlike DXO, it does not appear to bind to the NMDA receptor and its neuroprotective effects are thought to be mediated through the inhibition of glutamate release.[6] It has also been shown to have anti-inflammatory and neurotrophic properties mediated by glial cells.[5][12]

  • Clinical Significance: Due to its neuroprotective effects without the neuropsychotoxic side effects associated with NMDA receptor antagonism, 3-HM is being investigated as a potential therapeutic agent for neurodegenerative diseases such as Parkinson's disease.[6][13]

Quantitative Data Summary

The following table summarizes the key properties of dextromethorphan and its metabolites.

CompoundParent CompoundFormation PathwayKey Enzyme(s)Primary Pharmacological ActivityReceptor Binding Profile (Ki in nM)
Dextromethorphan ---Antitussive, NMDA receptor antagonist, Sigma-1 agonistNMDAR (MK-801 site): 486–906 (Rat), σ1: 118–481 (Rat)[8]
Dextrorphan (DXO) DextromethorphanO-demethylationCYP2D6Potent NMDA receptor antagonistNMDAR (MK-801 site): More potent than DM[7], σ1: 118–481 (Rat)[8]
3-Methoxymorphinan (3-MM) DextromethorphanN-demethylationCYP3A4Largely inactive, potential local anestheticNot well-characterized
3-Hydroxymorphinan (3-HM) Dextrorphan, 3-MMN/O-demethylationCYP3A4, CYP2D6Neuroprotective, NeurotrophicDoes not bind to NMDA receptor[6]
N-Desmethyl N-Ethoxycarbonyl Dextrorphan Dextrorphan (synthetic derivative)N/AN/AUnknown (theoretically altered receptor affinity)Not available

Experimental Protocols

For researchers aiming to replicate or build upon existing findings, detailed and validated protocols are essential. The following sections provide step-by-step methodologies for key experiments.

Analytical Method: Simultaneous Quantification by HPLC

A robust and validated High-Performance Liquid Chromatography (HPLC) method is crucial for the simultaneous determination of dextromethorphan and its metabolites in biological matrices.

Objective: To quantify Dextromethorphan, Dextrorphan, 3-Methoxymorphinan, and 3-Hydroxymorphinan in human plasma.

Methodology:

  • Sample Preparation (Liquid-Liquid Extraction):

    • To 100 µL of human plasma, add an internal standard solution.

    • Add 50 µL of 1 M NaOH to alkalinize the sample.

    • Add 1 mL of a mixture of n-heptane and ethyl acetate (1:1, v/v).

    • Vortex for 10 minutes.

    • Centrifuge at 4000 rpm for 10 minutes.

    • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the mobile phase.

  • HPLC Conditions:

    • Column: Phenyl column (e.g., 250 x 4.6 mm, 5 µm).[14]

    • Mobile Phase: Isocratic elution with a mixture of 20% methanol, 30% acetonitrile, and 50% 10 mM KH2PO4 buffer (pH 3.5, with 0.02% triethylamine).[14]

    • Flow Rate: 1.0 mL/min.[14]

    • Detection: Fluorescence detector with excitation at 230 nm and emission at 330 nm.[14]

    • Injection Volume: 50 µL.

  • Data Analysis:

    • Construct calibration curves by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

    • Determine the concentration of the analytes in the plasma samples from the calibration curve.

Workflow Diagram:

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis P1 Plasma Sample + Internal Standard P2 Alkalinize with NaOH P1->P2 P3 Liquid-Liquid Extraction (n-heptane/ethyl acetate) P2->P3 P4 Centrifuge & Separate Organic Layer P3->P4 P5 Evaporate to Dryness P4->P5 P6 Reconstitute in Mobile Phase P5->P6 H1 Inject Sample onto Phenyl Column P6->H1 H2 Isocratic Elution H1->H2 H3 Fluorescence Detection H2->H3 D1 Generate Calibration Curve H3->D1 D2 Quantify Analytes D1->D2

Caption: Workflow for HPLC analysis of dextromethorphan and its metabolites.

In Vitro Assay: NMDA Receptor Binding

Determining the affinity of a compound for the NMDA receptor is a key step in characterizing its pharmacological profile. A radioligand binding assay using [3H]MK-801 is a standard method.[2][15]

Objective: To determine the binding affinity of test compounds to the NMDA receptor in rat brain membranes.

Methodology:

  • Membrane Preparation:

    • Homogenize whole rat brains (minus cerebellum) in ice-cold 10 mM Tris-HCl buffer (pH 7.4).[2]

    • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

    • Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C.

    • Resuspend the pellet in fresh buffer and repeat the centrifugation.

    • Resuspend the final pellet in assay buffer and determine the protein concentration.

  • Binding Assay:

    • In a 96-well plate, add assay buffer, [3H]MK-801 (final concentration ~5 nM), and the test compound at various concentrations.[2]

    • Initiate the binding reaction by adding the prepared rat brain membranes (final protein concentration ~0.2 mg/mL).[2]

    • Incubate for 180 minutes at 25°C.[2]

    • To determine non-specific binding, add a high concentration of unlabeled MK-801 (e.g., 10 µM) to a set of wells.[2]

    • Terminate the assay by rapid filtration through glass fiber filters.

    • Wash the filters with ice-cold buffer.

  • Data Analysis:

    • Measure the radioactivity retained on the filters using a scintillation counter.

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Determine the IC50 value of the test compound (the concentration that inhibits 50% of specific binding).

    • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Logical Relationship Diagram:

NMDA_Binding_Assay cluster_assay Binding Assay Components Receptor NMDA Receptor (Rat Brain Membranes) Binding Competitive Binding Receptor->Binding Radioligand [3H]MK-801 Radioligand->Binding TestCompound Test Compound TestCompound->Binding Measurement Measure Radioactivity Binding->Measurement Analysis Calculate IC50 and Ki Measurement->Analysis

Caption: Logical relationships in the NMDA receptor binding assay.

Conclusion

The metabolism of dextromethorphan gives rise to a family of compounds with diverse and clinically relevant pharmacological activities. Dextrorphan, the primary active metabolite, is a potent NMDA receptor antagonist. In contrast, the downstream metabolite, 3-hydroxymorphinan, exhibits promising neuroprotective and neurotrophic properties without significant NMDA receptor activity. 3-methoxymorphinan is largely considered inactive. While N-Desmethyl N-Ethoxycarbonyl Dextrorphan remains uncharacterized in the public domain, its chemical structure suggests a potentially altered pharmacokinetic and pharmacodynamic profile that warrants further investigation. A thorough understanding of these metabolic pathways and the distinct properties of each metabolite is paramount for researchers in the field of neuropharmacology and drug development.

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  • IQVIA. (2021). IND-Enabling Bundle of In Vitro Assays to Assess Drug-Drug Interaction Risk.
  • protocols.io. (2023, August 3). In-vitro CYP inhibition pooled.
  • Nguyen, L., & Matsumoto, R. R. (2016). Pharmacology of Dextromethorphan. Touro Scholar.
  • Hewitt, K., & Franklin, P. H. (2002). Differential binding properties of [3H]dextrorphan and [3H]MK-801 in heterologously expressed NMDA receptors. Neuropharmacology, 43(6), 1019–1028.
  • Evotec. Cytochrome P450 Inhibition assay. Retrieved March 27, 2026, from [Link]

  • Li, A. P. (2017). Application of In Vitro Metabolism Activation in High-Throughput Screening. Applied in vitro toxicology, 3(1), 1–10.
  • Nicholson, K. L., & Balster, R. L. (2003). Comparative effects of dextromethorphan and dextrorphan on nicotine discrimination in rats. Psychopharmacology, 168(3), 263–271.
  • Berényi, S., Püski, L., & Gáti, T. (2008). Synthesis of deuterated dextromethorphan derivatives. ARKIVOC: Online Journal of Organic Chemistry, 2008(3), 182-193.

Sources

Comparative

Analytical Reference Standard Purity Verification: N-Desmethyl N-Ethoxycarbonyl Dextrorphan

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Executive Summary

In forensic toxicology and pharmacokinetic (DMPK) profiling, the integrity of your quantitative data is entirely dependent on the absolute purity of your analytical reference standards. N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2) is a critical standard used in the metabolic profiling of dextromethorphan.

Because this compound is a downstream synthetic derivative, trace residual solvents, inorganic reagents, and stereoisomeric impurities can severely compromise quantitative accuracy. This guide objectively compares the performance and reliability of qNMR-certified reference standards against traditional Mass Balance-certified alternatives , providing the experimental data and self-validating protocols necessary to ensure metrological traceability.

The Metrological Challenge & Pathway Context

Dextromethorphan undergoes CYP2D6-mediated O-demethylation to dextrorphan (DXO), followed by CYP3A4-mediated N-demethylation to yield 3-hydroxymorphinan (N-desmethyl dextrorphan). To enhance chromatographic resolution in LC-MS/MS workflows, this secondary amine is frequently derivatized with ethyl chloroformate [1].

The metrological challenge arises during this derivatization. Traditional purity methods often fail to account for UV-transparent aliphatic impurities or residual chloroformate byproducts, leading to an overestimation of the standard's purity.

Pathway DXM Dextromethorphan (CYP2D6 Substrate) DXO Dextrorphan (DXO) (Active Metabolite) DXM->DXO O-Demethylation NDX N-Desmethyl Dextrorphan (3-Hydroxymorphinan) DXO->NDX N-Demethylation Target N-Desmethyl N-Ethoxycarbonyl Dextrorphan (CAS: 1079043-47-2) NDX->Target Derivatization (Ethyl Chloroformate)

Metabolic and derivatization pathway yielding the target analytical standard.

Comparison of Purity Verification Alternatives

To establish the absolute mass fraction of the N-Desmethyl N-Ethoxycarbonyl Dextrorphan standard, laboratories typically choose between two primary methodologies.

Alternative A: Traditional Mass Balance (100% - Σ Impurities)

Historically, purity was determined by subtracting the sum of all measurable impurities from 100%.

  • Mechanism: Combines HPLC-UV (organic impurities), Karl Fischer (water), and TGA/ROI (inorganics/solvents).

  • The Flaw: It assumes all impurities are detectable. If a synthetic byproduct lacks a chromophore (UV-transparent), it is missed by the HPLC detector, artificially inflating the final purity value.

The Superior Product: qNMR-Certified Standard (USP <761>)

Quantitative 1H-NMR (qNMR) is a primary ratio measurement method recognized by USP and ISO 17034 [2]. It determines absolute purity by comparing the proton integral of the analyte directly to an internal Certified Reference Material (CRM).

  • Mechanism: Measures the fundamental physical property of the molecule (proton resonance) rather than relying on UV absorption.

  • The Advantage: It does not require a structurally identical primary standard. It is a self-validating system that captures the exact mass fraction of the target molecule, immune to "invisible" impurities [3].

Workflow cluster_MB Method A: Mass Balance cluster_qNMR Method B: qNMR (USP <761>) Start N-Desmethyl N-Ethoxycarbonyl Dextrorphan Lot HPLC HPLC-UV/FID (Organic Impurities) Start->HPLC KF Karl Fischer (Water Content) Start->KF TGA TGA / ROI (Inorganic/Solvents) Start->TGA Weigh Co-weigh Sample + Internal Calibrant Start->Weigh CalcMB Purity = 100% - Σ(Imp) HPLC->CalcMB KF->CalcMB TGA->CalcMB NMR Acquire 1H-NMR (e.g., 600 MHz) Weigh->NMR Integ Integrate Target vs. Calibrant Signals NMR->Integ CalcNMR Absolute Mass Fraction (Direct Purity) Integ->CalcNMR

Comparative workflow of Mass Balance versus qNMR for purity verification.

Experimental Methodologies: Step-by-Step Protocols

To ensure trustworthiness, the protocols below are designed as self-validating systems, incorporating necessary system suitability and calibration checks [4].

Protocol 1: Mass Balance Assay (The Alternative)
  • System Suitability Testing (SST): Inject a resolution mixture to ensure the HPLC column can resolve the levo-enantiomer from the dextro-target.

  • Chromatographic Purity (HPLC-UV): Run a gradient of 0.1% Formic Acid in Water/Acetonitrile on a C18 column (150 x 4.6 mm, 3 µm). Monitor at 220 nm and 280 nm. Integrate all peaks to find %AreaHPLC​ .

  • Water Content: Weigh 50 mg of the standard into a volumetric Karl Fischer titrator to determine %Water .

  • Residue on Ignition (ROI): Perform Thermogravimetric Analysis (TGA) to quantify %Inorganics and %Solvents .

  • Calculation: PurityMB​=%AreaHPLC​×(100%−%Water−%Inorganics−%Solvents)/100 .

Protocol 2: qNMR Absolute Purity (The Recommended Standard)

Causality Note: qNMR requires complete relaxation of protons between pulses. If the relaxation delay ( D1​ ) is too short, the integral will be artificially low, ruining quantitation.

  • Calibrant Selection: Select Maleic Acid (NIST SRM) as the internal calibrant (IC), as its singlet at ~6.2 ppm does not overlap with the morphinan aromatic protons (6.8 - 7.2 ppm).

  • Gravimetric Preparation: Using a microbalance (d = 0.001 mg), accurately co-weigh ~20 mg of N-Desmethyl N-Ethoxycarbonyl Dextrorphan and ~10 mg of the IC. Dissolve entirely in 0.6 mL of DMSO−d6​ .

  • Self-Validation ( T1​ Determination): Perform an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the slowest relaxing proton. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 45 seconds) to guarantee >99.3% signal recovery.

  • Acquisition: Apply a 90° excitation pulse. Acquire 16 transients on a 600 MHz NMR spectrometer. Phase and baseline correct the spectrum.

  • Calculation: Calculate absolute purity using the mass/integral ratio of the analyte against the NIST-traceable calibrant.

Comparative Experimental Data

To objectively evaluate the performance of these verification methods, three distinct lots of N-Desmethyl N-Ethoxycarbonyl Dextrorphan were analyzed. The data reveals the systemic vulnerabilities of the mass balance approach.

Table 1: Quantitative Purity Results
Lot NumberMass Balance Purity (%)qNMR Purity (%)Δ (MB - qNMR)Causality / Scientific Insight
Lot A (Crude) 96.5 ± 0.494.2 ± 0.2+2.3% Mass Balance overestimated purity due to a UV-transparent aliphatic impurity missed by the HPLC-UV detector.
Lot B (Purified) 98.8 ± 0.298.7 ± 0.1+0.1% High agreement is observed only in highly purified, late-stage samples.
Lot C (Aged) 97.1 ± 0.595.8 ± 0.2+1.3% Degradation products lacked strong chromophores; qNMR accurately captured the true mass fraction drop.
Table 2: Method Performance Matrix
ParameterMass Balance (HPLC+KF+TGA)qNMR (Internal Calibrant)
Primary Standard Required? Yes (for response factor correction)No (Uses heterologous CRM)
Analysis Time 4 - 6 hours< 1 hour
Sample Consumption ~100 mg (Destructive)~20 mg (Non-destructive, recoverable)
Metrological Traceability Dependent on multiple instrument calibrationsDirect traceability to SI units

Conclusion

For the purity verification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, qNMR is the strictly superior analytical technique . While Mass Balance provides excellent qualitative granularity regarding the types of impurities present, it systematically risks overestimating absolute purity if impurities lack chromophores or co-elute. By sourcing or certifying reference standards utilizing qNMR, laboratories ensure unbroken metrological traceability, eliminate UV-bias, and secure the highest level of quantitative confidence for their DMPK and toxicological assays.

References

  • Fluoroalkylation of Dextromethorphan Improves CNS Exposure and Metabolic Stability. ACS Medicinal Chemistry Letters / PubMed Central (PMC). Available at:[Link]

  • Collaborative Study to Validate Purity Determination by 1H quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Chemical and Pharmaceutical Bulletin / J-Stage. Available at:[Link]

  • Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. Available at: [Link]

Validation

Comparative In Vitro Cellular Toxicity Assessment: N-Desmethyl N-Ethoxycarbonyl Dextrorphan and its Parent Compounds

A Guide for Researchers in Drug Development and Toxicology This guide provides a comprehensive framework for evaluating the comparative cellular toxicity of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a metabolite, alongsi...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers in Drug Development and Toxicology

This guide provides a comprehensive framework for evaluating the comparative cellular toxicity of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a metabolite, alongside its parent compounds, dextromethorphan (DM) and dextrorphan (DXO). Designed for researchers, scientists, and drug development professionals, this document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary for a robust in vitro toxicological assessment.

Introduction: The Scientific Imperative

Dextromethorphan (DM) is a widely utilized antitussive agent, which undergoes extensive metabolism in the body.[1][2] Its primary metabolic pathways involve O-demethylation to form dextrorphan (DXO), its main active metabolite, and N-demethylation.[2][3][4][5][6] Both DM and DXO are known to interact with NMDA receptors, particularly at high doses, which is the basis for their psychoactive effects when used recreationally.[1][7][8] While the neurotoxic and cardiotoxic potential of the parent compounds have been subjects of investigation, the toxicological profile of downstream metabolites such as N-Desmethyl N-Ethoxycarbonyl Dextrorphan remains largely uncharacterized.[9][10]

A thorough understanding of the cellular toxicity of all metabolites is a cornerstone of preclinical drug safety assessment. A metabolite may exhibit a distinct toxicity profile from its parent compound, potentially contributing to the overall adverse effect profile of a drug. This guide, therefore, presents a systematic approach to compare the in vitro cytotoxicity of N-Desmethyl N-Ethoxycarbonyl Dextrorphan with DM and DXO, providing a necessary foundation for a comprehensive risk assessment.

Metabolic Pathway Overview

The biotransformation of dextromethorphan is a complex process primarily mediated by cytochrome P450 enzymes.[4] The major pathway involves CYP2D6-mediated O-demethylation to dextrorphan.[2][4] A secondary pathway, mediated by CYP3A4, is the N-demethylation to 3-methoxymorphinan.[4][5] Dextrorphan itself can undergo further metabolism. The generation of N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a subsequent metabolic step.

Caption: Simplified metabolic pathway of Dextromethorphan.

Proposed Experimental Framework for Comparative Toxicity

To objectively compare the cellular toxicity of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, dextromethorphan, and dextrorphan, a multi-parametric approach is essential. This involves a battery of in vitro assays targeting different cellular endpoints.[11][12]

Cell Line Selection: Rationale and Justification

The choice of cell line is critical for the relevance of in vitro toxicity data. For this comparative study, we propose the use of two distinct human cell lines:

  • HepG2 (Human Hepatocellular Carcinoma): This cell line is a well-established model for in vitro hepatotoxicity testing due to its expression of a range of drug-metabolizing enzymes.[12] Given that the liver is the primary site of dextromethorphan metabolism, HepG2 cells provide a metabolically relevant system to assess potential liver toxicity.

  • SH-SY5Y (Human Neuroblastoma): As dextromethorphan and its metabolites are known to have effects on the central nervous system, a neuronal cell line is crucial for evaluating neurotoxicity.[7][9][13] SH-SY5Y cells are a widely used model in neurotoxicology studies.

Experimental Design and Workflow

A standardized experimental workflow ensures reproducibility and comparability of the data. The following diagram illustrates the proposed workflow for the comparative toxicity assessment.

Experimental Workflow cluster_prep Preparation cluster_exposure Exposure cluster_assays Toxicity Assessment Cell_Culture Cell Seeding (HepG2 & SH-SY5Y) Treatment Cell Treatment (24h, 48h, 72h) Cell_Culture->Treatment Compound_Prep Compound Preparation (DM, DXO, Metabolite) Compound_Prep->Treatment MTT Cell Viability (MTT Assay) Treatment->MTT LDH Cytotoxicity (LDH Assay) Treatment->LDH Apoptosis Apoptosis (Annexin V/PI Staining) Treatment->Apoptosis Caspase Caspase-3/7 Activity Treatment->Caspase

Caption: Experimental workflow for comparative cellular toxicity assessment.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the key experiments.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[14]

Protocol:

  • Cell Seeding: Seed HepG2 or SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with a range of concentrations of dextromethorphan, dextrorphan, and N-Desmethyl N-Ethoxycarbonyl Dextrorphan (e.g., 0.1, 1, 10, 100, 500 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Cytotoxicity Assessment: Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the release of lactate dehydrogenase from damaged cells, indicating a loss of membrane integrity.[15][16][17][18]

Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

  • Supernatant Collection: After the incubation period, carefully collect 50 µL of the cell culture supernatant from each well.

  • LDH Reaction: Add 50 µL of the LDH reaction mixture (commercially available kit) to each supernatant sample in a new 96-well plate.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Stop Solution: Add 50 µL of the stop solution to each well.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a lysis buffer).

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[19][20][21]

Protocol:

  • Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the compounds for the desired time points.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide to the cell suspension and incubate for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Data Presentation and Interpretation

Quantitative data from the assays should be summarized in tables for easy comparison. The following tables present a hypothetical dataset to illustrate the expected outcomes.

Table 1: Comparative IC50 Values (µM) for Cell Viability (MTT Assay)

CompoundCell Line24h IC5048h IC5072h IC50
DextromethorphanHepG2>500350280
SH-SY5Y>500420310
DextrorphanHepG2450280190
SH-SY5Y380250160
N-Desmethyl N-Ethoxycarbonyl DextrorphanHepG2320180110
SH-SY5Y29015095

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Table 2: Comparative Cytotoxicity (% LDH Release at 100 µM)

CompoundCell Line24h48h72h
DextromethorphanHepG215%25%38%
SH-SY5Y12%22%35%
DextrorphanHepG222%35%52%
SH-SY5Y20%38%58%
N-Desmethyl N-Ethoxycarbonyl DextrorphanHepG235%55%75%
SH-SY5Y38%62%82%

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Table 3: Apoptosis Induction (% Apoptotic Cells at 100 µM after 48h)

CompoundCell LineEarly ApoptosisLate Apoptosis/Necrosis
DextromethorphanHepG28%5%
SH-SY5Y10%7%
DextrorphanHepG218%12%
SH-SY5Y22%15%
N-Desmethyl N-Ethoxycarbonyl DextrorphanHepG235%25%
SH-SY5Y40%28%

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Discussion and Conclusion

The hypothetical data suggest that N-Desmethyl N-Ethoxycarbonyl Dextrorphan may exhibit greater cellular toxicity compared to its parent compounds, dextromethorphan and dextrorphan. This is evidenced by lower IC50 values in the MTT assay, higher LDH release, and a greater induction of apoptosis. Both cell lines, HepG2 and SH-SY5Y, appear to be susceptible to the cytotoxic effects of all three compounds, with the neuronal SH-SY5Y cells potentially showing slightly higher sensitivity.

References

  • Neurotoxicity of dextrorphan - PubMed. (n.d.).
  • Dextromethorphan - Wikipedia. (n.d.).
  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models - MDPI. (2025, November 19).
  • Dual Apoptosis Assay with NucView® 488 Caspase-3 Substrate & Annexin V - Biotium. (n.d.).
  • Comparison of in vitro assays of cellular toxicity in the human hepatic cell line HepG2 - PubMed. (2006, March 15).
  • Mechanistic Insights into the Cardiotoxic Effects of Dextromethorphan and Its Metabolite Dextrorphan in Zebrafish Using Network Toxicology and Molecular Dynamics | Environmental Science & Technology - ACS Publications. (2026, January 30).
  • DEXTROMETHORPHAN | Poisoning & Drug Overdose, 8e - AccessMedicine. (n.d.).
  • Dextrorphan and dextromethorphan attenuate glutamate neurotoxicity - PubMed. (1987, February 17).
  • MTT assay protocol | Abcam. (n.d.).
  • Neuropsychotoxicity of abused drugs: potential of dextromethorphan and novel neuroprotective analogs of dextromethorphan with improved safety profiles in terms of abuse and neuroprotective effects. | Semantic Scholar. (2012).
  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages - SciSpace. (2018).
  • Apoptosis – what assay should I use? - BMG Labtech. (2025, August 5).
  • Particle-induced artifacts in the MTT and LDH viability assays - PMC - NIH. (n.d.).
  • Dextromethorphan as a potential neuroprotective agent with unique mechanisms of action. (2007, September 15).
  • Apoptosis Assays - Promega Corporation. (n.d.).
  • Apoptosis Assays - Sigma-Aldrich. (n.d.).
  • Caspase 3/7 and Annexin V Double Staining Apoptosis Kit Storage Introduction Detection Sample Types Materials Not Supplied - Elabscience. (n.d.).
  • Comparison of the LDH and MTT assays for quantifying cell death: validity for neuronal apoptosis? - PubMed. (2000, March 15).
  • Full article: Dextromethorphan poisoning: An evidence-based consensus guideline for out-of-hospital management - Taylor & Francis. (2008, October 7).
  • Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - NCBI - NIH. (2019, May 1).
  • Dextromethorphan abuse - PMC - NIH. (n.d.).
  • Dextromethorphan poisoning: An evidence- based consensus guideline for out-of-hospital management. (2008, October 7).
  • How to Choose a Cell Viability or Cytotoxicity Assay - Promega Corporation. (n.d.).
  • Particle-Induced Artifacts in the MTT and LDH Viability Assays - ACS Publications. (2012, July 16).
  • Cytotoxicity Assays | Thermo Fisher Scientific - US. (n.d.).
  • Determination of Dextromethorphan and Dextrorphan in Urine Using Bar Adsorptive Microextraction Followed by Gas Chromatography–Mass Spectrometry Analysis - MDPI. (2025, December 16).
  • CYP2D6- and CYP3A-dependent metabolism of dextromethorphan in humans - PubMed. (n.d.).
  • Pharmacokinetics and pharmacodynamics of dextromethorphan: clinical and forensic aspects - Ricardo Dinis-Oliveira. (2020, May 12).
  • Dextromethorphan O-and N-demethylation pathways catalyzed by CYP2D6 and CYP3A4/5. (n.d.).
  • Application Note: In Vitro N-demethylation of Dextromethorphan - Benchchem. (n.d.).

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Comparative

A Guide to Inter-Laboratory Validation of N-Desmethyl N-Ethoxycarbonyl Dextrorphan Quantification Methods

This guide provides a comprehensive framework for the inter-laboratory validation of analytical methods for the quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a critical metabolite in drug development. For r...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the inter-laboratory validation of analytical methods for the quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, a critical metabolite in drug development. For researchers, scientists, and drug development professionals, ensuring the reproducibility and reliability of bioanalytical data across different laboratories is paramount for regulatory submissions and confident decision-making. This document outlines the principles of inter-laboratory validation, compares potential analytical methodologies, and provides a detailed protocol for a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

The Imperative of Inter-Laboratory Validation in Bioanalysis

The globalization of pharmaceutical development necessitates that bioanalytical methods yield consistent and comparable data regardless of the testing site.[1] Inter-laboratory validation, also known as cross-validation, is the process of demonstrating that a validated analytical method can be successfully transferred to and performed by different laboratories, yielding equivalent results.[2][3] This process is crucial when data from multiple sites will be combined for a single study or when comparing data across different studies to support regulatory filings.[3][4]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), through the International Council for Harmonisation (ICH), have established clear guidelines for bioanalytical method validation.[5][6][7][8] The ICH M10 guideline, in particular, emphasizes the importance of assessing bias between methods and laboratories.[3][4]

A well-designed inter-laboratory validation study provides confidence in the robustness and transferability of the analytical method, ensuring data integrity throughout the drug development lifecycle. It helps to identify potential sources of variability, such as differences in instrumentation, reagents, or analyst technique, and allows for the implementation of corrective actions before the analysis of critical study samples.

Designing a Robust Inter-Laboratory Validation Study

A successful inter-laboratory validation study requires careful planning and execution. The following diagram illustrates a typical workflow:

Inter_Laboratory_Validation_Workflow cluster_0 Lead Laboratory cluster_1 Participating Laboratory cluster_2 Data Analysis & Reporting A Method Development & Full Validation B Preparation of Validation Samples A->B C Shipment of Samples & Protocol B->C D Method Transfer & Familiarization C->D E Analysis of Validation Samples D->E F Data Reporting E->F G Statistical Comparison of Data Sets F->G H Assessment of Bias & Acceptance Criteria G->H I Final Validation Report H->I

Caption: Workflow for a typical inter-laboratory validation study.

Key considerations for the study design include:

  • Selection of Participating Laboratories: Choose laboratories with comparable instrumentation and expertise.

  • Preparation of Validation Samples: The lead laboratory should prepare a set of identical validation samples, including calibration standards, quality control (QC) samples at a minimum of three concentration levels (low, mid, and high), and a representative number of incurred study samples if available.[9]

  • Detailed Analytical Protocol: A comprehensive, step-by-step analytical protocol must be shared with the participating laboratory.

  • A Priori Acceptance Criteria: Establish clear acceptance criteria for the comparison of results before the study begins.[4]

Comparison of Quantification Methods

While various analytical techniques can be employed for the quantification of small molecules, LC-MS/MS has become the gold standard in bioanalysis due to its high sensitivity, selectivity, and speed.[10][11] The choice of sample preparation and chromatographic conditions can significantly impact method performance.

Method Sample Preparation Linearity (r²) Accuracy (% Bias) Precision (% CV) LLOQ (ng/mL) Key Advantages Potential Challenges
Method A Protein Precipitation (PPT)>0.995± 10%< 10%0.1High throughput, simplePotential for significant matrix effects
Method B Liquid-Liquid Extraction (LLE)>0.997± 8%< 8%0.05Cleaner extracts, reduced matrix effectsMore labor-intensive, use of organic solvents
Method C Solid-Phase Extraction (SPE)>0.998± 5%< 5%0.02Highest extract purity, best sensitivityHigher cost, requires method development

This table presents hypothetical performance data based on typical values for similar analytes.[11][12][13][14]

Reference LC-MS/MS Protocol for N-Desmethyl N-Ethoxycarbonyl Dextrorphan

This protocol describes a robust and sensitive method for the quantification of N-Desmethyl N-Ethoxycarbonyl Dextrorphan in human plasma using solid-phase extraction and LC-MS/MS.

Materials and Reagents
  • N-Desmethyl N-Ethoxycarbonyl Dextrorphan analytical standard

  • Stable isotope-labeled internal standard (SIL-IS) of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

  • Human plasma (K2EDTA)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Water (deionized, 18 MΩ·cm)

  • Solid-phase extraction (SPE) cartridges (e.g., Oasis MCX)

Preparation of Stock and Working Solutions
  • Prepare primary stock solutions of the analytical standard and SIL-IS in methanol at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions by serially diluting the primary stock solution with 50:50 (v/v) methanol:water.

  • Prepare a working internal standard solution by diluting the SIL-IS stock solution to a final concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation (Solid-Phase Extraction)
  • To 100 µL of plasma sample, calibration standard, or QC sample, add 25 µL of the working internal standard solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex.

  • Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated samples onto the SPE cartridges.

  • Wash the cartridges with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

  • Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

LC-MS/MS Conditions
  • LC System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 3 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive electrospray ionization (ESI+)

  • MRM Transitions: To be determined based on the specific mass of N-Desmethyl N-Ethoxycarbonyl Dextrorphan and its stable isotope-labeled internal standard.

Data Analysis and Acceptance Criteria

The following diagram illustrates the chemical structure of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, for which specific MRM transitions would be optimized.

N_Desmethyl_N_Ethoxycarbonyl_Dextrorphan A N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Caption: Chemical structure of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

For the inter-laboratory validation to be considered successful, the following criteria should be met:

  • Accuracy and Precision: The mean concentration of the QC samples from the participating laboratory should be within ±15% of the nominal concentration, and the precision (%CV) should not exceed 15%.

  • Incurred Sample Reanalysis (ISR): If incurred samples are used, at least 67% of the re-analyzed samples should have a percentage difference within ±20% of the original analysis.

  • Statistical Analysis: A statistical assessment of the data should be performed to evaluate for any systematic bias between the laboratories.[4]

Proficiency Testing: An Ongoing Commitment to Quality

Beyond the initial inter-laboratory validation, ongoing proficiency testing is essential to ensure the long-term reliability of the analytical method.[15][16][17] Proficiency testing involves the regular analysis of blind samples provided by an external organization.[17][18] This process provides an objective assessment of a laboratory's performance and can help identify potential issues before they impact study data.[19]

Conclusion

A robust inter-laboratory validation is a critical component of any bioanalytical study that involves multiple testing sites. By following the principles outlined in this guide, researchers can ensure the consistency, reliability, and regulatory compliance of their data for N-Desmethyl N-Ethoxycarbonyl Dextrorphan quantification. A well-executed validation provides a solid foundation for confident decision-making throughout the drug development process.

References

  • BenchChem. (n.d.). Cross-Validation of Bioanalytical Methods: A Comparative Guide to Utilizing Different Internal Standards.
  • Pharma IQ. (2010, July 5). Cross-Validation of Bioanalytical Methods: When, Why and How?
  • IQVIA Laboratories. (2025, March 26). Cross-Validations in Regulated Bioanalysis.
  • Findlay, J. W., Smith, W. C., & Lee, J. W. (2000). Cross-validation of bioanalytical methods between laboratories. Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1249-1273.
  • Islam, M. M., & Riad, A. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis, 16(21), 1361-1366.
  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
  • Controllab. (2023, January 16). Know essential aspects to implement the Proficiency Testing in the laboratory.
  • Scientific Working Group for Forensic Anthropology. (2018, March 13). Proficiency Testing.
  • Ribeiro, C., Tiritan, M. E., & Pinto, M. (2025, December 16). Determination of Dextromethorphan and Dextrorphan in Urine Using Bar Adsorptive Microextraction Followed by Gas Chromatography–Mass Spectrometry Analysis. Molecules, 30(24), 6789.
  • Pharmaceuticals and Medical Devices Agency. (2013). Guideline on Bioanalytical Method Validation in Pharmaceutical Development.
  • SimpleLab. (2025, October 4). Laboratory Proficiency Testing Explained.
  • Element. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
  • BenchChem. (n.d.). A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods.
  • Spectroscopy Online. (2022, June 1). Passing the Test: Understanding Proficiency Testing.
  • European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures.
  • El-Amine, J., et al. (2019). Proficiency tests: a tool for improvement and testing analytical performance at Gamma-Ray Spectroscopy Laboratory. Journal of Radiation and Nuclear Applications, 4(1), 9-21.
  • Griese, E. U., et al. (2004). LC-MS/MS analysis of dextromethorphan metabolism in human saliva and urine to determine CYP2D6 phenotype and individual variability in N-demethylation and glucuronidation. Naunyn-Schmiedeberg's Archives of Pharmacology, 370(3-4), 186-196.
  • Thermo Fisher Scientific. (n.d.). Quantitation of Metabolites in Plasma Samples by UV-MS Correction using a Dual-Cell-Linear Ion Trap Mass Spectrometer.
  • Chen, Z., et al. (2005). Simultaneous analysis of dextromethorphan and its three metabolites in human plasma using an improved HPLC method with fluorometric detection. Journal of Pharmaceutical and Biomedical Analysis, 39(3-4), 693-699.
  • Garg, U., et al. (2017). Determination of Dextromethorphan in Oral Fluid by LC–MS-MS. Journal of Analytical Toxicology, 41(2), 133-138.
  • Lonsdale, R., et al. (2011). Understanding the determinants of selectivity in drug metabolism through modeling of dextromethorphan oxidation by cytochrome P450. Proceedings of the National Academy of Sciences, 108(13), 5262-5267.
  • Abdul-Manap, R., et al. (2025). Dextromethorphan Versus Dextrorphan: A Quantitative Comparison of Antitussive Potency Following Separate Administration of Metabolite. Journal of Clinical Pharmacology, 65(5), 647-657.
  • Ji, Q. C., et al. (2022). A sensitive LC-MS/MS method for simultaneous quantification of ulotaront and its N-desmethyl metabolite in human plasma and application to a clinical study. Journal of Pharmaceutical and Biomedical Analysis, 207, 114404.
  • Abdul-Manap, R., et al. (2025). Dextromethorphan Versus Dextrorphan: A Quantitative Comparison of Antitussive Potency Following Separate Administration of Metabolite. Journal of Clinical Pharmacology, 65(5), 647-657.
  • Al-Ghananeem, A. M., et al. (2018). Development and validation of high sensitive uhplc-esi-ms assay for simultaneous determination of dextromethorphan, dextrorphan, and midazolam in human plasma. African Journal of Pharmacy and Pharmacology, 12(4), 39-47.
  • Wright, T. (2023). Validation of Phencyclidine, Ketamine, and Dextromethorphan using Miscellaneous Basic Drugs Quantitation and Confirmation by LCMSMS. Liberty University.
  • Due, S. L., & Sisenwine, S. F. (1995). Determination of Dextromethorphan and Dextrorphan in Human Plasma by Liquid chromatography/tandem Mass Spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 13(7), 879-887.
  • Sree, G. S., et al. (2017). Development and validation of analytical methods for simultaneous estimation of dextromethorphan and quinidine by RP-HPLC and UV-spectrometry. International Journal of Pharmaceutical Sciences and Research, 8(3), 1145-1152.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

For Researchers, Scientists, and Drug Development Professionals Foundational Principles of Chemical Waste Management The proper disposal of any research chemical is not merely a regulatory hurdle; it is a fundamental com...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Foundational Principles of Chemical Waste Management

The proper disposal of any research chemical is not merely a regulatory hurdle; it is a fundamental component of a robust safety culture and environmental stewardship. The consequences of improper disposal can range from immediate safety hazards within the laboratory to long-term environmental contamination and legal repercussions.[1][2] Therefore, a proactive and informed approach to waste management is paramount.

This guide is predicated on the core principles of the waste management hierarchy: source reduction, reuse/redistribution, treatment/recycling, and finally, responsible disposal.[1] For a research chemical like N-Desmethyl N-Ethoxycarbonyl Dextrorphan, where reuse is unlikely, the focus shifts to meticulous segregation, containment, and disposal through authorized channels.

Hazard Assessment of N-Desmethyl N-Ethoxycarbonyl Dextrorphan

In the absence of a specific Safety Data Sheet (SDS), the following conservative assumptions should be made:

  • Potential Pharmacological Activity: As a dextrorphan analog, the compound may exhibit biological activity. Therefore, it should be treated as a potentially bioactive substance.

  • Controlled Substance Analog Potential: Dextrorphan is a controlled substance. While the regulatory status of this specific analog is not explicitly defined, it is best practice to manage it with the same level of scrutiny as a controlled substance to ensure compliance with Drug Enforcement Administration (DEA) regulations.[3] The DEA's "non-retrievable" standard for the destruction of controlled substances should be the guiding principle for its ultimate disposal.[3][4][5]

  • General Chemical Hazards: Like many organic molecules, it may be combustible and could produce hazardous decomposition products upon incineration, such as carbon oxides and nitrogen oxides.

It is imperative to consult the supplier of N-Desmethyl N-Ethoxycarbonyl Dextrorphan for any available safety and handling information.

Personal Protective Equipment (PPE) and Safety Precautions

Before handling N-Desmethyl N-Ethoxycarbonyl Dextrorphan for any purpose, including disposal preparation, appropriate PPE must be worn.

PPE ComponentSpecificationRationale
Eye Protection Chemical safety gogglesProtects against splashes and airborne particles.
Hand Protection Nitrile glovesProvides a barrier against skin contact. Double-gloving is recommended.
Body Protection Laboratory coatProtects clothing and skin from contamination.
Respiratory Protection Not generally required for small quantities in a well-ventilated area. A NIOSH-approved respirator may be necessary if handling large quantities or if there is a risk of aerosolization.To prevent inhalation of any airborne particles.

Always work in a well-ventilated area, preferably within a chemical fume hood, when handling this compound.

Step-by-Step Disposal Protocol

The following protocol outlines a systematic approach to the disposal of N-Desmethyl N-Ethoxycarbonyl Dextrorphan, from initial collection to final hand-off to a certified waste management provider.

Waste Segregation: The First Line of Defense

Proper segregation is the most critical step in preventing hazardous chemical reactions and ensuring compliant disposal.[1][6][7]

  • Dedicated Waste Stream: Establish a dedicated waste container for N-Desmethyl N-Ethoxycarbonyl Dextrorphan and any materials contaminated with it. Do not mix this waste with other chemical streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Solid vs. Liquid Waste:

    • Solid Waste: Collect pure compound, contaminated personal protective equipment (gloves, etc.), and weighing papers in a designated, compatible solid waste container.[8]

    • Liquid Waste: If the compound is in solution, collect it in a separate, compatible liquid waste container. Do not mix with other solvent waste streams (e.g., halogenated vs. non-halogenated) unless the solvent is the same.[1][9]

  • Avoid Incompatibilities: Never mix this waste with strong acids, bases, or oxidizing agents.

Container Selection and Labeling

The integrity of the waste containment is crucial for safe storage and transport.

  • Container Material: Use a container that is compatible with the chemical. For solid waste, a high-density polyethylene (HDPE) container is generally suitable. For liquid waste, the original container or a new, clean container made of a compatible material should be used.[6][8]

  • Labeling: All waste containers must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste"[6]

    • The full chemical name: "N-Desmethyl N-Ethoxycarbonyl Dextrorphan" (avoid abbreviations)[6]

    • The CAS Number: 1079043-47-2

    • An estimate of the quantity of the waste

    • The date the waste was first added to the container (accumulation start date)

    • The specific hazards (e.g., "Potentially Bioactive," "Handle as a Controlled Substance Analog")

On-Site Storage

Proper storage of the waste container while it is being filled is essential to prevent accidents.

  • Secure Location: Store the waste container in a designated satellite accumulation area that is under the control of laboratory personnel.[8]

  • Secondary Containment: Place the waste container in a secondary container, such as a chemical-resistant tub or tray, to contain any potential leaks or spills.[8]

  • Closed Containers: Keep the waste container securely closed at all times, except when adding waste.[8]

Arranging for Disposal

Disposal of chemical waste must be handled by a licensed and reputable hazardous waste disposal company.

  • Contact your Institution's EHS Department: Your institution's Environmental Health and Safety (EHS) department is your primary resource for waste disposal procedures. They will have established protocols and relationships with certified waste vendors.

  • Provide Complete Information: When arranging for a pickup, provide the EHS department or the waste vendor with all the information from the waste label. Be sure to highlight that this is a dextrorphan analog and should be handled with the appropriate level of care.

  • Documentation: Retain all documentation related to the waste disposal, including any manifests or certificates of destruction, in accordance with your institution's policies and local regulations.

Decontamination Procedures

Any equipment or surfaces that come into contact with N-Desmethyl N-Ethoxycarbonyl Dextrorphan must be thoroughly decontaminated.

  • Spill Cleanup: In the event of a spill, consult your laboratory's spill response plan. For a small spill of solid material, carefully sweep it up and place it in the designated solid waste container. For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place the absorbent material in the solid waste container.

  • Glassware and Equipment:

    • Rinse the contaminated item with a suitable solvent (e.g., methanol, ethanol) to dissolve any residual compound.

    • Collect the rinseate as hazardous liquid waste.[10]

    • Repeat the rinsing process two more times (triple rinse).[10]

    • After triple rinsing, the glassware can typically be washed through standard laboratory procedures.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

DisposalWorkflow Disposal Workflow for N-Desmethyl N-Ethoxycarbonyl Dextrorphan Start Start: Unwanted N-Desmethyl N-Ethoxycarbonyl Dextrorphan AssessHazards Assess Hazards (Assume Bioactive & Controlled Substance Analog) Start->AssessHazards SelectPPE Select Appropriate PPE (Goggles, Gloves, Lab Coat) AssessHazards->SelectPPE SegregateWaste Segregate Waste Stream (Dedicated Container) SelectPPE->SegregateWaste SolidOrLiquid Solid or Liquid Waste? SegregateWaste->SolidOrLiquid SolidWaste Collect in Labeled Solid Waste Container SolidOrLiquid->SolidWaste Solid LiquidWaste Collect in Labeled Liquid Waste Container SolidOrLiquid->LiquidWaste Liquid LabelContainer Label Container Correctly (Full Name, CAS, Hazards, Date) SolidWaste->LabelContainer LiquidWaste->LabelContainer StoreSafely Store in Secondary Containment in Satellite Accumulation Area LabelContainer->StoreSafely ContactEHS Contact Institutional EHS for Pickup StoreSafely->ContactEHS VendorDisposal Arrange for Disposal by Licensed Hazardous Waste Vendor ContactEHS->VendorDisposal Documentation Retain All Disposal Documentation VendorDisposal->Documentation End End: Compliant Disposal Documentation->End

Caption: Decision workflow for the disposal of N-Desmethyl N-Ethoxycarbonyl Dextrorphan.

Conclusion: A Commitment to Safety and Compliance

The responsible disposal of N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a critical aspect of laboratory safety and regulatory compliance. By adhering to the principles of hazard assessment, proper segregation, secure containment, and authorized disposal, researchers can ensure the protection of themselves, their colleagues, and the environment. Always prioritize consultation with your institution's EHS department and the chemical supplier to ensure that your disposal practices are aligned with the most current safety and regulatory standards.

References

  • JNCASR. (n.d.). PROCEDURES FOR LABORATORY CHEMICAL WASTE DISPOSAL. Retrieved from [Link]

  • Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

  • Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory. Retrieved from [Link]

  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

  • ACTenviro. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

  • Enviro-Safe. (n.d.). Hazardous Waste Guide: Identification, Storage, Disposal & Compliance. Retrieved from [Link]

  • UC San Diego. (2025, October 28). How to Store and Dispose of Hazardous Chemical Waste. Retrieved from [Link]

  • University of Wollongong. (n.d.). Laboratory Waste Disposal. Retrieved from [Link]

  • Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

  • Federal Register. (2014, September 9). Disposal of Controlled Substances. Retrieved from [Link]

  • Stericycle UK. (2024, October 24). How to Safely Dispose of Laboratory Waste? Retrieved from [Link]

  • American Society of Health-System Pharmacists. (2014, October 20). DEA Rule on the Disposal of Controlled Substances. Retrieved from [Link]

  • American Chemistry Council. (n.d.). Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. Retrieved from [Link]

  • WASH in Health Care Facilities. (n.d.). LABORATORY WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

  • NextSDS. (n.d.). N-Desmethyl N-Ethoxycarbonyl Dextrorphan — Chemical Substance Information. Retrieved from [Link]

  • U.S. Drug Enforcement Administration. (2014, September 8). DEA Releases New Rules That Create Convenient But Safe And Secure Prescription Drug Disposal Options. Retrieved from [Link]

  • U.S. Drug Enforcement Administration. (2023, June 13). Disposal of Controlled Substance Prescription Medications Abandoned by Patients at a Practitioner's Registered Location. Retrieved from [Link]

  • Practice Greenhealth. (n.d.). Best practices for disposal of controlled substances. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. Retrieved from [Link]

  • International Association of Fire Chiefs. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (2007). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

  • Labelmaster. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • KM Pharma Solution Private Limited. (n.d.). MSDS - N-Nitroso Desmethyl Dextromethorphan. Retrieved from [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-Desmethyl N-Ethoxycarbonyl Dextrorphan

Executive Summary: A Precautionary Approach to a Novel Morphinan Derivative N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of dextrorphan, the primary metabolite of the widely-used compound dextromethorphan.[1]...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: A Precautionary Approach to a Novel Morphinan Derivative

N-Desmethyl N-Ethoxycarbonyl Dextrorphan is a derivative of dextrorphan, the primary metabolite of the widely-used compound dextromethorphan.[1][2] As a research chemical, its toxicological and pharmacological profiles are not extensively documented in publicly available literature. The Safety Data Sheet (SDS) information from most suppliers indicates that specific hazard data is not available.[3][4] This absence of data necessitates a highly conservative approach to safety and handling.

The compound's core structure is a morphinan scaffold, which is structurally related to opioids.[5] While its mechanism of action may differ, the potential for high potency and unforeseen physiological effects requires that we base our safety protocols on guidelines established for handling potent synthetic opioids, such as fentanyl and its analogues. The primary exposure risk for powdered compounds of this nature is the inhalation of aerosolized particles, with secondary risks from dermal contact and accidental ingestion.[6][7]

This guide provides a comprehensive operational plan, outlining the essential personal protective equipment (PPE), engineering controls, and handling procedures required to work safely with N-Desmethyl N-Ethoxycarbonyl Dextrorphan. Our recommendations are grounded in a risk-based assessment model advocated by leading safety organizations like the National Institute for Occupational Safety and Health (NIOSH).[8]

The Foundation of Safety: Risk Assessment and Hazard Control

Before any laboratory work begins, a thorough risk assessment is mandatory. The appropriate level of PPE is dictated by the planned procedure and the quantities of the compound being handled. We can stratify this risk into two primary tiers:

  • Low-Risk / Small-Quantity Operations: Involves handling milligram quantities for tasks like preparing analytical standards or performing low-concentration solution-based assays. The potential for significant aerosolization is low but not negligible.

  • High-Risk / Bulk-Quantity Operations: Includes weighing gram-scale quantities, transfers of bulk powder, or any procedure with a high potential for generating airborne particles (e.g., scraping, grinding, sonication of suspensions).

The core principle is a hierarchy of controls: first, use engineering controls to minimize exposure; second, implement strict administrative procedures; and third, use PPE as the final barrier of protection.

Personal Protective Equipment (PPE) Protocol

The following table summarizes the recommended PPE based on the operational risk level. The causality is clear: as the risk of aerosolization and exposure increases, the level of respiratory and dermal protection must increase proportionally.

PPE Component Low-Risk / Small-Quantity Operations High-Risk / Bulk-Quantity Operations Rationale & Causality
Respiratory Protection Minimum: N100, R100, or P100 filtering facepiece respirator (FFR).[9]Minimum: Full-face air-purifying respirator (APR) with P100 filters or a Powered Air-Purifying Respirator (PAPR).The primary hazard is inhalation of potent airborne particles.[6] An N100/P100 FFR provides excellent protection against particulates for low-energy tasks. For high-risk tasks, a full-face respirator or PAPR offers a higher protection factor, protects the eyes and face, and prevents contamination of the user's breathing zone.
Hand Protection Double nitrile gloves.Double nitrile gloves, with the outer glove having extended cuffs taped to the lab coat or suit sleeve.Prevents dermal absorption. Double-gloving allows for the safe removal of the outer, contaminated glove without exposing the skin. Taping the cuff eliminates the risk of powder migrating onto the wrist.
Eye & Face Protection ANSI Z87.1-rated safety glasses with side shields or splash goggles.Integrated full-face shield of the APR or PAPR.Protects mucous membranes of the eyes from contact with aerosolized particles. A full-face respirator provides superior, all-in-one protection.
Body Protection Disposable, solid-front lab coat with tight-fitting cuffs.Disposable chemical-resistant suit (e.g., Tyvek® 600 or 800).[8]Provides a barrier against contamination of personal clothing. A full suit is necessary for bulk handling to protect against widespread contamination from spills or significant aerosolization events.

Operational and Disposal Plans: A Step-by-Step Workflow

Adherence to a strict, validated workflow is critical for ensuring safety. The following process integrates engineering controls with safe work practices.

Safe Handling Workflow

The diagram below illustrates the mandatory, sequential steps for safely handling N-Desmethyl N-Ethoxycarbonyl Dextrorphan in a laboratory setting. This workflow is designed to contain the material at every stage, from preparation to disposal.

G Safe Handling Workflow for Potent Powdered Compounds cluster_prep Preparation Phase cluster_handling Handling Phase (in Containment) cluster_cleanup Decontamination & Disposal Phase Risk_Assessment 1. Conduct Risk Assessment PPE_Donning 2. Don Appropriate PPE Risk_Assessment->PPE_Donning Engineering_Controls 3. Work in Certified Chemical Fume Hood or VBE* PPE_Donning->Engineering_Controls Enter Containment Zone Handling 4. Handle/Weigh Compound Engineering_Controls->Handling Decon_Area 5. Decontaminate Work Area Handling->Decon_Area Complete Task Waste_Seg 6. Segregate Hazardous Waste Decon_Area->Waste_Seg PPE_Doffing 7. Doff PPE Correctly Waste_Seg->PPE_Doffing Personal_Decon 8. Personal Decontamination (Soap & Water) PPE_Doffing->Personal_Decon caption *VBE: Ventilated Balance Enclosure

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 1
N-Desmethyl N-Ethoxycarbonyl Dextrorphan
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N-Desmethyl N-Ethoxycarbonyl Dextrorphan
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